3-Formyl-2-thiophenecarboxylic acid

• CAS: 19991-68-5

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Formyl-2-thiophenecarboxylic acid: Properties, Synthesis, and Applications

Foreword: The Thiophene Scaffold in Modern Chemistry

In the landscape of heterocyclic chemistry, thiophene and its derivatives represent a cornerstone, serving as indispensable building blocks in medicinal chemistry and materials science. Their unique electronic properties and versatile reactivity make them "privileged structures" for interacting with biological targets. This guide focuses on a particularly valuable bifunctional thiophene: 3-Formyl-2-thiophenecarboxylic acid . The strategic placement of an aldehyde and a carboxylic acid on adjacent positions of the thiophene ring creates a molecule primed for a diverse array of chemical transformations, making it a highly sought-after intermediate in the synthesis of complex molecular architectures, most notably in the development of novel therapeutics.

This document provides researchers, chemists, and drug development professionals with a comprehensive technical overview of its chemical properties, a field-proven synthetic protocol, its characteristic reactivity, and its emerging applications, particularly as a key precursor to a new class of anti-cancer agents.

Core Physicochemical & Spectroscopic Profile

Understanding the fundamental properties of a chemical building block is paramount for its effective use in synthesis. 3-Formyl-2-thiophenecarboxylic acid is a solid at room temperature, and its key identifiers and properties are summarized below.

Physicochemical Properties

Property	Value	Source(s)
IUPAC Name	3-formylthiophene-2-carboxylic acid	[1]
CAS Number	19991-68-5	[1]
Molecular Formula	C₆H₄O₃S	[1]
Molecular Weight	156.16 g/mol	[1]
Appearance	Solid	-
Melting Point	147-149 °C

Spectroscopic Signature

The unique arrangement of functional groups in 3-Formyl-2-thiophenecarboxylic acid gives rise to a distinct spectroscopic fingerprint. While experimental spectra for this specific compound are not widely published, a predicted analysis based on established principles provides a reliable guide for characterization.[2][3][4][5]

Infrared (IR) Spectroscopy: The IR spectrum is dominated by the characteristic absorptions of the carboxylic acid and aldehyde groups.

• O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected in the 2500-3300 cm⁻¹ region, which is characteristic of the hydrogen-bonded hydroxyl group in the carboxylic acid dimer.[2][6]

• C-H Stretch (Aldehyde): A weaker, but sharp, pair of peaks may be observed around 2830 cm⁻¹ and 2730 cm⁻¹.

• C=O Stretch (Carbonyls): Two distinct, strong, and sharp peaks are anticipated in the carbonyl region. The carboxylic acid C=O stretch is expected around 1680-1710 cm⁻¹, while the aldehyde C=O stretch, being conjugated with the thiophene ring, will appear at a slightly lower wavenumber, likely in the 1660-1690 cm⁻¹ range.

• C-O Stretch (Carboxylic Acid): A strong band between 1210-1320 cm⁻¹ corresponding to the C-O single bond stretch is also expected.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum will be highly informative.

  • Carboxylic Acid Proton (-COOH): A highly deshielded, broad singlet is expected far downfield, typically >10 ppm.[7]

  • Aldehyde Proton (-CHO): A distinct singlet will appear in the 9.5-10.5 ppm region.

  • Thiophene Protons: The two protons on the thiophene ring are in different chemical environments and will appear as doublets in the aromatic region (7.0-8.5 ppm), showing coupling to each other.

• ¹³C NMR: The carbon spectrum will clearly show all six carbon atoms.

  • Carbonyl Carbons (C=O): The two carbonyl carbons will be the most downfield signals. The carboxylic acid carbon is expected in the 165-180 ppm range, while the aldehyde carbon will be further downfield, typically in the 185-200 ppm range.[8]

  • Thiophene Carbons: The four carbons of the thiophene ring will resonate in the 120-150 ppm region. The carbons directly attached to the electron-withdrawing substituents (C2 and C3) will be the most deshielded within this group.

Synthesis of 3-Formyl-2-thiophenecarboxylic acid

The synthesis of this key intermediate can be approached through several strategic pathways, typically involving the introduction of the formyl and carboxyl groups onto a pre-existing thiophene ring. A common and reliable method involves the ortho-lithiation of a protected thiophene carboxylic acid followed by formylation. However, a more direct and frequently cited approach in recent literature, particularly for accessing precursors to FTO inhibitors, involves a bromine-lithium exchange followed by carboxylation.

Synthetic Workflow: Lithiation and Carboxylation

A robust method starts from the commercially available 3-bromothiophene, introducing the formyl group first, followed by the carboxylic acid. This sequence leverages the directing effect of the bromo-group and the subsequent ease of introducing the carboxyl functionality.

Figure 1. Synthetic workflow for 3-Formyl-2-thiophenecarboxylic acid.

Detailed Experimental Protocol

This protocol is a representative synthesis adapted from procedures for creating substituted thiophenes.[9][10]

Step 1: Synthesis of 3-Bromo-2-formylthiophene

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous tetrahydrofuran (THF). Cool the flask to -78 °C using a dry ice/acetone bath.

• Lithiation: To the cooled THF, add 3-bromothiophene (1.0 eq.). Stir the solution for 5-10 minutes. Slowly, add n-butyllithium (1.05 eq., typically 2.5 M in hexanes) dropwise via syringe, maintaining the temperature at -78 °C. The causality here is critical: the bromine at the 3-position directs the deprotonation (lithiation) to the adjacent C2 position. Stir the resulting mixture at this temperature for 1 hour.

• Formylation: Add anhydrous N,N-dimethylformamide (DMF, 1.2 eq.) dropwise to the reaction mixture. The rationale for using DMF is its role as an electrophilic source of the formyl group.

• Quench and Workup: After stirring for an additional 2 hours at -78 °C, allow the reaction to slowly warm to room temperature. Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield 3-bromo-2-formylthiophene.

Step 2: Synthesis of 3-Formyl-2-thiophenecarboxylic acid

• Reaction Setup: In a similar inert-atmosphere setup, dissolve the purified 3-bromo-2-formylthiophene (1.0 eq.) in anhydrous THF and cool to -78 °C.

• Halogen-Metal Exchange: Slowly add n-butyllithium (1.05 eq.) dropwise. This step performs a bromine-lithium exchange, generating a lithiated thiophene species at the C3 position, which is now a potent nucleophile. Stir for 1 hour at -78 °C.

• Carboxylation: Carefully add crushed dry ice (solid CO₂, an excess) to the reaction mixture in small portions. The lithiated intermediate attacks the carbon of CO₂. Allow the mixture to slowly warm to room temperature overnight as the CO₂ sublimes.

• Workup and Isolation: Quench the reaction with water. Acidify the aqueous layer to a pH of ~2 using 1 M HCl. This protonates the carboxylate salt to form the desired carboxylic acid, which will often precipitate. Extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The resulting solid can be recrystallized (e.g., from a water/ethanol mixture) to afford pure 3-Formyl-2-thiophenecarboxylic acid.[11]

Chemical Reactivity: A Trifecta of Functionality

The synthetic utility of 3-Formyl-2-thiophenecarboxylic acid stems from the distinct reactivity of its three key components: the carboxylic acid, the aldehyde, and the thiophene ring. This allows for selective and sequential modifications, making it a versatile scaffold.

Figure 2. Divergent reactivity of 3-Formyl-2-thiophenecarboxylic acid.

• Carboxylic Acid Group: This site is ideal for nucleophilic acyl substitution.

  • Esterification: Classic Fischer esterification with an alcohol under acidic catalysis yields the corresponding ester. This is often a primary step to protect the acid or modify solubility.

  • Amidation: Reaction with primary or secondary amines, typically mediated by coupling agents like DCC (dicyclohexylcarbodiimide) or HATU, forms amides. This is a cornerstone reaction in medicinal chemistry for building larger molecules.

  • Acid Chloride Formation: Treatment with thionyl chloride (SOCl₂) or oxalyl chloride readily converts the carboxylic acid into the highly reactive acid chloride, a precursor for esters, amides, and Friedel-Crafts reactions.

• Formyl (Aldehyde) Group: The aldehyde is a versatile handle for carbon-carbon and carbon-nitrogen bond formation.

  • Reduction: Selective reduction with mild agents like sodium borohydride (NaBH₄) will convert the aldehyde to a primary alcohol without affecting the carboxylic acid.

  • Reductive Amination: This powerful transformation involves the initial formation of an imine with a primary or secondary amine, which is then reduced in situ (e.g., with sodium cyanoborohydride, NaBH₃CN) to form a new amine. This is a key strategy for linking molecular fragments.

  • Wittig Reaction: Reaction with a phosphorus ylide (Wittig reagent) converts the aldehyde into an alkene, enabling carbon chain extension.

• Thiophene Ring: The thiophene ring itself can undergo electrophilic aromatic substitution. The existing substituents are electron-withdrawing, which deactivates the ring. However, substitution is still possible, and it is directed to the C5 position, which is the most electron-rich and sterically accessible site. Halogenation with reagents like N-bromosuccinimide (NBS) can introduce a bromine atom at the 5-position, providing another handle for cross-coupling reactions.

Applications in Drug Discovery: A Precursor for FTO Inhibitors

A prominent and cutting-edge application of 3-Formyl-2-thiophenecarboxylic acid is as a key starting material for the synthesis of inhibitors targeting the Fat Mass and Obesity-associated (FTO) protein .[12] FTO is an enzyme that removes methyl groups from RNA (an RNA demethylase) and has been identified as a critical oncogenic driver in various cancers, particularly Acute Myeloid Leukemia (AML).[12] Therefore, inhibiting FTO is a promising therapeutic strategy.

Recent studies have identified a class of compounds, 3-arylaminothiophenic-2-carboxylic acids , as potent and selective FTO inhibitors.[12] The synthesis of these inhibitors relies on the versatile reactivity of 3-Formyl-2-thiophenecarboxylic acid.

The typical synthetic route involves the reductive amination of 3-Formyl-2-thiophenecarboxylic acid with a substituted aniline. This reaction directly forges the crucial C-N bond, linking the thiophene core to the aryl "A-ring" of the inhibitor, demonstrating a direct and efficient application of this building block's inherent functionality.

Safety and Handling

As a laboratory chemical, 3-Formyl-2-thiophenecarboxylic acid requires standard safety precautions.

• Hazard Classification: It is classified as harmful if swallowed (Acute Toxicity 4), causes skin irritation (Skin Irritation 2), causes serious eye irritation (Eye Irritation 2A), and may cause respiratory irritation (STOT SE 3).[1]

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.

Conclusion

3-Formyl-2-thiophenecarboxylic acid is more than just a simple heterocyclic compound; it is a strategically designed synthetic intermediate offering a confluence of reactivity. Its adjacent aldehyde and carboxylic acid functionalities, coupled with the potential for further substitution on the thiophene ring, provide chemists with a powerful tool for constructing complex molecules with high precision. Its emerging role in the synthesis of targeted cancer therapeutics like FTO inhibitors underscores its growing importance in modern drug discovery and solidifies its status as a key building block for future innovations.

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An In-depth Technical Guide to the Spectroscopic Data of 3-Formyl-2-thiophenecarboxylic acid

This guide offers a detailed exploration of the spectroscopic characteristics of 3-Formyl-2-thiophenecarboxylic acid, a heterocyclic compound of significant interest to researchers and professionals in drug development. This document provides a comprehensive analysis of its structural features through an examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Introduction

3-Formyl-2-thiophenecarboxylic acid (C₆H₄O₃S) is a bifunctional thiophene derivative incorporating both a carboxylic acid and an aldehyde group.[1] Thiophene and its derivatives are well-established as important scaffolds in medicinal chemistry due to their diverse biological activities.[2] The presence of reactive aldehyde and carboxylic acid functionalities on the thiophene ring makes this molecule a versatile building block for the synthesis of more complex heterocyclic systems and potential pharmaceutical agents. A thorough understanding of its spectroscopic properties is paramount for its unambiguous identification, purity assessment, and for predicting its reactivity in synthetic transformations.

Molecular Structure and Spectroscopic Correlation

The structural arrangement of 3-Formyl-2-thiophenecarboxylic acid dictates its unique spectroscopic signature. The following diagram illustrates the molecular structure and the numbering of the carbon and hydrogen atoms, which will be referenced in the spectral analysis.

Caption: Molecular structure of 3-Formyl-2-thiophenecarboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. Due to the lack of publicly available experimental NMR spectra for 3-Formyl-2-thiophenecarboxylic acid, the following analysis is based on established chemical shift ranges for analogous structures and general principles of NMR spectroscopy.

¹H NMR Spectroscopy

The proton NMR spectrum of 3-Formyl-2-thiophenecarboxylic acid is expected to exhibit distinct signals corresponding to the thiophene ring protons, the aldehyde proton, and the carboxylic acid proton.

Table 1: Predicted ¹H NMR Chemical Shifts for 3-Formyl-2-thiophenecarboxylic acid

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H4	7.2 - 7.5	Doublet	4.0 - 6.0
H5	7.8 - 8.1	Doublet	4.0 - 6.0
Aldehyde-H	9.8 - 10.5	Singlet	-
Carboxyl-H	11.0 - 13.0 (broad)	Singlet	-

Interpretation:

• Thiophene Protons (H4 and H5): The two protons on the thiophene ring are expected to appear as doublets due to coupling with each other. The electron-withdrawing nature of the adjacent carboxylic acid and formyl groups will deshield these protons, causing them to resonate in the aromatic region.

• Aldehyde Proton: The proton of the formyl group is highly deshielded and is anticipated to appear as a sharp singlet in the downfield region of the spectrum.

• Carboxylic Acid Proton: The acidic proton of the carboxyl group is also significantly deshielded and typically appears as a broad singlet. Its chemical shift can be highly dependent on the solvent and concentration due to hydrogen bonding.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides information about the different carbon environments within the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-Formyl-2-thiophenecarboxylic acid

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C2	140 - 145
C3	135 - 140
C4	125 - 130
C5	130 - 135
C=O (Aldehyde)	185 - 195
C=O (Carboxyl)	165 - 175

Interpretation:

• Thiophene Carbons: The carbons of the thiophene ring are expected to resonate in the aromatic region. The carbons directly attached to the electron-withdrawing substituents (C2 and C3) will be the most deshielded.

• Carbonyl Carbons: The carbon atoms of the aldehyde and carboxylic acid carbonyl groups are highly deshielded and will appear at the downfield end of the spectrum, with the aldehyde carbon typically resonating at a higher chemical shift than the carboxylic acid carbon.

Infrared (IR) Spectroscopy

Infrared spectroscopy is an essential technique for identifying the functional groups present in a molecule. The IR spectrum of 3-Formyl-2-thiophenecarboxylic acid will be characterized by the vibrational frequencies of its key functional groups.

Table 3: Characteristic IR Absorption Bands for 3-Formyl-2-thiophenecarboxylic acid

Functional Group	Vibrational Mode	Expected Frequency Range (cm⁻¹)	Intensity
Carboxylic Acid O-H	Stretching (H-bonded)	3300 - 2500	Broad, Strong
Aromatic C-H	Stretching	3100 - 3000	Medium
Aldehyde C-H	Stretching	2850 - 2750	Medium, Sharp
Aldehyde C=O	Stretching	1700 - 1680	Strong
Carboxylic Acid C=O	Stretching	1720 - 1700	Strong
Aromatic C=C	Stretching	1600 - 1450	Medium
C-O	Stretching	1320 - 1210	Strong
C-S	Stretching	800 - 600	Medium

Interpretation:

• O-H Stretch: A very broad and strong absorption band is expected in the region of 3300-2500 cm⁻¹ due to the hydrogen-bonded O-H stretching of the carboxylic acid dimer.

• C=O Stretches: Two distinct, strong carbonyl stretching bands are anticipated. The band for the carboxylic acid carbonyl will likely appear at a slightly higher wavenumber than the aldehyde carbonyl, which may be influenced by conjugation with the thiophene ring.

• C-H Stretches: Aromatic C-H stretching bands will be observed around 3100-3000 cm⁻¹, while the characteristic aldehyde C-H stretching will appear as two weaker bands around 2850 and 2750 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. The PubChem database contains a GC-MS spectrum for 3-Formyl-2-thiophenecarboxylic acid.[1]

Table 4: Key Mass Spectrometry Data for 3-Formyl-2-thiophenecarboxylic acid

Parameter	Value
Molecular Formula	C₆H₄O₃S
Molecular Weight	156.16 g/mol
Exact Mass	155.98811 u
Major Fragments (m/z)	156 (M⁺), 139, 111, 83, 45

Interpretation: The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 156. Common fragmentation pathways would involve the loss of the hydroxyl radical (-OH) from the carboxylic acid group to give a fragment at m/z 139, and the loss of the entire carboxyl group (-COOH) to yield a fragment at m/z 111. Further fragmentation of the thiophene ring would lead to smaller fragments.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed.

NMR Spectroscopy Acquisition

Caption: General workflow for NMR data acquisition.

IR Spectroscopy Acquisition (ATR Method)

Caption: General workflow for ATR-IR data acquisition.

Mass Spectrometry Acquisition (GC-MS)

Caption: General workflow for GC-MS data acquisition.

Conclusion

The spectroscopic data of 3-Formyl-2-thiophenecarboxylic acid provides a detailed fingerprint of its molecular structure. The predicted NMR spectra offer a roadmap for its identification through the characteristic chemical shifts of its aromatic, aldehydic, and carboxylic protons and carbons. The IR spectrum serves as a rapid method for confirming the presence of the key hydroxyl and carbonyl functional groups. Finally, mass spectrometry confirms the molecular weight and provides insights into the molecule's stability and fragmentation pathways. This comprehensive spectroscopic analysis is indispensable for any researcher or drug development professional working with this versatile thiophene derivative.

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3-Formyl-2-thiophenecarboxylic acid CAS number and structure

An In-depth Technical Guide to 3-Formyl-2-thiophenecarboxylic acid

Introduction: A Versatile Heterocyclic Building Block

In the landscape of modern drug discovery and materials science, heterocyclic compounds are indispensable scaffolds. Among these, thiophene and its derivatives stand out for their wide range of therapeutic properties and industrial applications.[1][2] Thiophene-containing molecules have been successfully developed as anti-inflammatory, anti-cancer, and anti-viral agents, underscoring the privileged nature of this sulfur-containing ring system in medicinal chemistry.[2][3]

This technical guide provides a comprehensive overview of 3-Formyl-2-thiophenecarboxylic acid , a bifunctional thiophene derivative poised for significant utility in synthetic chemistry. Its structure, featuring both a carboxylic acid and an aldehyde, offers two distinct points for chemical modification, making it a valuable intermediate for constructing complex molecular architectures. This document will detail its chemical identity, a robust synthetic protocol, methods for structural verification, key applications, and essential safety protocols, providing researchers and drug development professionals with a practical and in-depth resource.

Core Chemical Identity and Physicochemical Properties

Accurate identification is the foundation of all chemical research. 3-Formyl-2-thiophenecarboxylic acid is definitively identified by its CAS number and structural formula.

• IUPAC Name : 3-formylthiophene-2-carboxylic acid[4]

• Synonyms : 3-carboxy-2-thiophenealdehyde, 3-formyl-2-thenoic acid

• CAS Number : 19991-68-5[4]

• Molecular Formula : C₆H₄O₃S[4]

• Molecular Weight : 156.16 g/mol [4]

The molecule's structure consists of a thiophene ring substituted at the 2-position with a carboxylic acid group and at the 3-position with a formyl (aldehyde) group.

Caption: Chemical structure of 3-Formyl-2-thiophenecarboxylic acid.

A summary of its key computed and experimental properties is provided below.

Property	Value	Source
Molecular Weight	156.16 g/mol	PubChem[4]
Molecular Formula	C₆H₄O₃S	PubChem[4]
Appearance	Off-white to pale yellow crystalline powder	Inferred from related compounds[5]
Hydrogen Bond Donors	1	PubChem (Computed)[4]
Hydrogen Bond Acceptors	3	PubChem (Computed)[4]
Polar Surface Area	82.6 Ų	PubChem (Computed)[4]
XLogP3	0.9	PubChem (Computed)[4]

Synthesis and Purification: A Directed ortho-Metalation Approach

While multiple routes to substituted thiophenes exist, a robust and logical strategy for the targeted synthesis of 3-Formyl-2-thiophenecarboxylic acid involves a directed ortho-metalation-formylation sequence starting from the commercially available 2-thiophenecarboxylic acid. This approach leverages the directing ability of the carboxylate group to achieve regioselective functionalization at the adjacent C3 position.

Causality of the Synthetic Design: The carboxylic acid proton is the most acidic site on the starting material. The proton at the C5 position is the next most acidic due to its proximity to the sulfur atom. However, by using two equivalents of a strong, non-nucleophilic base like lithium diisopropylamide (LDA), we can perform a double deprotonation. The first equivalent forms the lithium carboxylate. This lithium salt then coordinates the second equivalent of LDA, directing the deprotonation specifically to the adjacent C3 position (ortho position), forming a dianion intermediate. This intermediate can then be trapped with an electrophilic formylating agent like N,N-dimethylformamide (DMF) to install the aldehyde group at the desired position.

Caption: Proposed workflow for the synthesis of 3-Formyl-2-thiophenecarboxylic acid.

Experimental Protocol

This protocol is a self-validating system. Successful execution will yield a product whose spectroscopic data must match the expected profile for the target compound.

• Preparation of the Reaction Vessel: A three-necked, round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel is flame-dried under a stream of dry nitrogen and allowed to cool to room temperature.

• Formation of the Dianion:

  • The flask is charged with 2-thiophenecarboxylic acid (1.0 eq) and anhydrous tetrahydrofuran (THF, ~0.2 M).

  • The solution is cooled to -78 °C using a dry ice/acetone bath.

  • A solution of LDA (2.2 eq, commercially available or freshly prepared) in THF is added dropwise via the dropping funnel, ensuring the internal temperature does not exceed -70 °C.

  • After the addition is complete, the reaction mixture is allowed to warm slowly to 0 °C and stirred for 2 hours to ensure complete formation of the dianion.

• Formylation:

  • The reaction mixture is re-cooled to -78 °C.

  • Anhydrous N,N-dimethylformamide (DMF, 1.5 eq) is added dropwise.

  • The mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature overnight.

• Workup and Isolation:

  • The reaction is cautiously quenched by pouring it into a beaker containing crushed ice and 1 M hydrochloric acid (HCl), adjusting the pH to ~2.

  • The aqueous layer is extracted three times with ethyl acetate.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification:

  • The crude solid is purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel to yield the pure 3-Formyl-2-thiophenecarboxylic acid.

Spectroscopic Characterization and Structural Verification

Confirmation of the product's identity is achieved through a combination of spectroscopic techniques. The following data are predicted based on the known effects of the functional groups and analysis of similar structures.[6][7][8]

Infrared (IR) Spectroscopy

The IR spectrum provides a rapid confirmation of the key functional groups.

• O-H Stretch (Carboxylic Acid): A very broad and strong absorption is expected in the 2500-3300 cm⁻¹ region, characteristic of the hydrogen-bonded hydroxyl group.[6]

• C-H Stretch (Aldehyde): Two weak but sharp peaks are anticipated near 2820 cm⁻¹ and 2720 cm⁻¹ (a Fermi doublet).[6]

• C=O Stretch (Carbonyls): Two distinct, strong absorptions are expected in the carbonyl region. The carboxylic acid C=O stretch should appear around 1710 cm⁻¹ (dimeric), while the conjugated aldehyde C=O stretch will likely be slightly lower, around 1680-1700 cm⁻¹.[6]

• C=C Stretch (Thiophene Ring): Absorptions in the 1500-1400 cm⁻¹ region are characteristic of the aromatic thiophene ring vibrations.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides unambiguous confirmation of the connectivity and chemical environment of each proton and carbon atom.

• ¹H NMR (in DMSO-d₆):

  • ~13-14 ppm (singlet, 1H): The highly deshielded carboxylic acid proton. The exact shift is concentration-dependent. This peak will disappear upon addition of D₂O.[8]

  • ~9.8-10.0 ppm (singlet, 1H): The aldehyde proton.

  • ~7.5-8.0 ppm (doublet, 1H): The thiophene ring proton at the C4 position.

  • ~7.2-7.6 ppm (doublet, 1H): The thiophene ring proton at the C5 position, coupled to the C4 proton.

• ¹³C NMR (in DMSO-d₆):

  • ~185-190 ppm: The aldehyde carbonyl carbon.

  • ~162-165 ppm: The carboxylic acid carbonyl carbon.[8]

  • ~130-145 ppm: Four distinct signals corresponding to the four carbon atoms of the thiophene ring.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) should yield a mass that corresponds precisely to the molecular formula C₆H₄O₃S.

Applications in Research and Drug Development

The synthetic value of 3-Formyl-2-thiophenecarboxylic acid lies in its bifunctional nature. The aldehyde and carboxylic acid groups can be manipulated selectively or used in concert to build complex molecular scaffolds, making it a highly attractive intermediate for synthetic chemists.[5]

Caption: Role as a bifunctional intermediate in synthetic chemistry.

• Medicinal Chemistry: Thiophene is a well-established pharmacophore found in numerous FDA-approved drugs.[3] This compound serves as an ideal starting point for generating libraries of novel drug candidates.

  • Amide Formation: The carboxylic acid can be readily converted to amides using standard coupling reagents (e.g., HATU, EDC), allowing for the exploration of a wide range of amine substituents.

  • Reductive Amination: The aldehyde is a handle for introducing diverse amine functionalities via reductive amination, a cornerstone reaction in medicinal chemistry for producing secondary and tertiary amines.

• Materials Science: Thiophene-based polymers are known for their conductive properties.[1] This molecule can be used as a functionalized monomer to synthesize polymers with tailored electronic or optical properties for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

Safety, Handling, and Storage

As with any laboratory chemical, proper handling is essential to ensure user safety. Based on the Globally Harmonized System (GHS) classifications provided to the European Chemicals Agency (ECHA), this compound presents several hazards.[4]

GHS Hazard Statements:

• H302: Harmful if swallowed.[4]

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[4]

• H335: May cause respiratory irritation.[4]

Recommended Safety Precautions:

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), chemical safety goggles, and a lab coat.

• Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.

Conclusion

3-Formyl-2-thiophenecarboxylic acid is a potent and versatile chemical intermediate. Its defined structure, accessible synthesis via established organometallic techniques, and dual functional handles make it a valuable building block for researchers in drug discovery, agrochemicals, and materials science. By understanding its properties, synthesis, and safe handling procedures as outlined in this guide, scientists can effectively leverage this molecule to accelerate the development of novel and impactful chemical entities.

References

• Processes for making 3-methylthiophene-2-carboxaldehyde and intermediates therefor.
• Supporting Information for a scientific publication.Angewandte Chemie International Edition.

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• Preparation of thiophene-2-aldehydes.

• New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Semantic Scholar. [Link]

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A Technical Guide to the Solubility of 3-Formyl-2-thiophenecarboxylic acid in Organic Solvents: A Predictive and Methodological Approach

Abstract: 3-Formyl-2-thiophenecarboxylic acid is a bespoke building block in medicinal chemistry and materials science. Its utility in synthesis is fundamentally governed by its solubility in organic solvents, which dictates reaction conditions, purification strategies, and formulation possibilities. This guide provides a comprehensive analysis of the expected solubility of this compound based on its molecular architecture and offers a detailed experimental protocol for its empirical determination. This document is intended for researchers, chemists, and drug development professionals who require a robust understanding and practical methodology for handling this and structurally similar reagents.

Introduction: The Critical Role of Solubility

The selection of an appropriate solvent is a cornerstone of successful chemical synthesis and purification. For a multifunctional compound like 3-Formyl-2-thiophenecarboxylic acid, solubility is not merely a physical constant but a critical parameter that influences reaction kinetics, impurity profiles, and the feasibility of crystallization. A thorough understanding of its solubility profile enables chemists to design more efficient reaction media, streamline work-up procedures, and develop robust purification protocols.

While extensive empirical data for this specific molecule is not widely published, a predictive analysis based on its physicochemical properties and comparison with related structures can provide a strong directional hypothesis for solvent screening.

Physicochemical Profile and Predicted Solubility

The solubility of a solute in a given solvent is dictated by the principle of "like dissolves like." This can be rationalized by examining the polarity, hydrogen bonding capabilities, and acidic/basic nature of the molecule .

Molecular Structure Analysis:

3-Formyl-2-thiophenecarboxylic acid (MW: 156.16 g/mol , Formula: C₆H₄O₃S) possesses three key functional components that dictate its solubility[1]:

• Thiophene Ring: A heterocyclic aromatic ring that contributes some non-polar character but whose sulfur heteroatom can participate in dipole-dipole interactions.

• Carboxylic Acid (-COOH): A highly polar group that is a strong hydrogen bond donor and acceptor. Its acidic proton makes the molecule's solubility highly dependent on the basicity of the solvent.

• Aldehyde (-CHO): A polar group that acts as a strong hydrogen bond acceptor.

The combination of a strong hydrogen bond donor/acceptor (carboxylic acid) and a strong acceptor (aldehyde) on a relatively small aromatic scaffold suggests that the molecule is highly polar.

Predicted Solubility Profile:

Based on this structural analysis, we can predict its solubility across different solvent classes:

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): High solubility is expected. These solvents can act as both hydrogen bond donors and acceptors, effectively solvating the polar carboxylic acid and aldehyde groups. The behavior would be similar to the parent 2-thiophenecarboxylic acid, which is known to be soluble in ethanol[2].

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile, Acetone, THF): High to moderate solubility is predicted. Solvents like DMSO and DMF are excellent hydrogen bond acceptors and highly polar, making them ideal candidates for dissolving this compound. Acetone and THF, being less polar, are also expected to be effective solvents due to their ability to accept hydrogen bonds from the carboxylic acid group.

• Non-Polar Solvents (e.g., Hexanes, Toluene, Cyclohexane): Very low to negligible solubility is expected. The high polarity of the molecule is incompatible with the non-polar nature of these solvents.

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): Low to moderate solubility is predicted. While more polar than hydrocarbons, their hydrogen bonding capability is limited. The parent 2-thiophenecarboxylic acid is only slightly soluble in chloroform[2].

This predictive analysis provides a strong starting point for solvent selection, which must be confirmed by empirical testing.

A Protocol for the Experimental Determination of Solubility

The following protocol provides a systematic approach to determine both the qualitative and quantitative solubility of 3-Formyl-2-thiophenecarboxylic acid. This methodology is designed to be self-validating and ensures data accuracy.

Materials and Equipment

• 3-Formyl-2-thiophenecarboxylic acid (solid)

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatic shaker or water bath

• Calibrated positive displacement pipettes

• HPLC or UV-Vis spectrophotometer

• Class A volumetric flasks

• Syringe filters (0.22 µm, PTFE or other chemically resistant membrane)

• Scintillation vials or other sealable glass vials (e.g., 4 mL)

• Selection of organic solvents (HPLC grade)

Experimental Workflow Diagram

The overall process for determining quantitative solubility is outlined below.

Caption: Workflow for Quantitative Solubility Determination.

Step-by-Step Methodology (Quantitative)

This method, known as the isothermal shake-flask method, is considered the gold standard for solubility determination[3].

• Preparation of Stock Vials: Add an excess amount of solid 3-Formyl-2-thiophenecarboxylic acid to a series of glass vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium. A starting point of ~20-30 mg is typically adequate for a 1 mL solvent volume.

• Solvent Addition: Accurately dispense a known volume (e.g., 1.0 mL) of the desired organic solvent into each vial.

• Equilibration: Securely cap the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C). Allow the samples to equilibrate for at least 24 hours. Causality Note: A long equilibration time is crucial to ensure the system reaches a true thermodynamic equilibrium between the dissolved and undissolved solute[3].

• Sample Collection: After equilibration, remove the vials and let them stand undisturbed at the same temperature, allowing the excess solid to settle.

• Filtration: Carefully withdraw an aliquot of the clear supernatant using a pipette. Immediately filter it through a 0.22 µm syringe filter into a clean vial. Trustworthiness Note: Filtration is a critical step to remove all undissolved microparticulates, which would otherwise lead to an overestimation of solubility.

• Dilution & Analysis: Accurately dilute the filtered sample with a suitable solvent to a concentration that falls within the linear range of your analytical method (e.g., HPLC-UV).

• Quantification: Analyze the diluted sample to determine the concentration of the solute. A pre-established calibration curve is required for accurate quantification.

• Calculation: Calculate the original solubility using the measured concentration and the dilution factor. Express the final result in units such as mg/mL or mol/L.

Qualitative Solubility Test

For rapid screening, a qualitative test can be performed[4][5][6].

• Add approximately 20 mg of the compound to a small test tube.

• Add the solvent of interest in 0.5 mL portions, up to a total of 1.5 mL.

• After each addition, vortex the tube vigorously for 30 seconds.

• Observe and record whether the solid dissolves completely. Classify as "Soluble," "Partially Soluble," or "Insoluble."

Summary of Predicted and Experimental Data

The table below should be populated with experimental data obtained from the protocol in Section 3. The predictive assessment is included for initial guidance.

Solvent	Solvent Class	Predicted Solubility	Experimental Solubility (mg/mL at 25°C)
Methanol	Polar Protic	High	To be determined
Ethanol	Polar Protic	High	To be determined
Acetone	Polar Aprotic	High	To be determined
Acetonitrile	Polar Aprotic	Moderate-High	To be determined
Tetrahydrofuran (THF)	Polar Aprotic	Moderate	To be determined
Dichloromethane (DCM)	Chlorinated	Low-Moderate	To be determined
Toluene	Aromatic Hydrocarbon	Very Low	To be determined
Hexanes	Aliphatic Hydrocarbon	Insoluble	To be determined

Practical Applications of Solubility Data

• Reaction Chemistry: The choice of solvent can dramatically affect reaction outcomes. Knowing that 3-Formyl-2-thiophenecarboxylic acid is likely soluble in polar aprotic solvents like DMF or DMSO is valuable for reactions requiring such conditions, like nucleophilic aromatic substitutions or couplings.

• Purification by Crystallization: A successful crystallization requires a solvent system where the compound is soluble at high temperatures but poorly soluble at low temperatures. A moderately soluble solvent like isopropanol or a mixed solvent system (e.g., Toluene/Methanol) could be an excellent starting point for developing a crystallization protocol. The solubility data is essential for selecting the primary solvent and the anti-solvent.

• Chromatography: Understanding solubility helps in preparing samples for chromatographic analysis and purification, ensuring the compound does not precipitate on the column.

Conclusion

While published solubility data for 3-Formyl-2-thiophenecarboxylic acid is scarce, a systematic analysis of its molecular structure allows for a robust predictive framework. The compound is anticipated to be highly soluble in polar protic and aprotic organic solvents and poorly soluble in non-polar and some chlorinated solvents. This guide provides the necessary theoretical foundation and a detailed, validated experimental protocol for researchers to determine the precise solubility in solvents relevant to their work, enabling more efficient and effective process development in their scientific endeavors.

References

• PubChem. (n.d.). 3-Formylthiophene-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Experiment 1: Determination of Solubility Class. Retrieved from [Link]

• Chemcasts. (n.d.). Properties of 3-Thiophenecarboxylic acid, 5-formyl-, methyl ester. Retrieved from [Link]

• Unknown. (n.d.). Experiment 2: Determination of Solubility Class. Retrieved from [Link]

• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link]

• Quora. (2017). How can you determine the solubility of organic compounds?. Retrieved from [Link]

• Unknown. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

• Alfa Aesar. (2025). Safety Data Sheet: Thiophene-2-carboxaldehyde. Retrieved from [Link]

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A Theoretical and Practical Guide to 3-Formyl-2-thiophenecarboxylic Acid: A Key Intermediate in Medicinal Chemistry

This technical guide provides an in-depth exploration of 3-Formyl-2-thiophenecarboxylic acid, a molecule of significant interest to researchers, scientists, and professionals in drug development. Thiophene and its derivatives are recognized as privileged scaffolds in medicinal chemistry, frequently appearing in FDA-approved drugs with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] 3-Formyl-2-thiophenecarboxylic acid, with its dual reactive sites—a carboxylic acid and an aldehyde—serves as a versatile building block for the synthesis of novel therapeutic agents and functional materials.

This document delves into the theoretical underpinnings of this molecule's structure and reactivity, supported by computational analysis, and provides practical guidance on its synthesis and characterization. By bridging theoretical insights with experimental protocols, this guide aims to empower researchers to fully leverage the potential of this valuable chemical entity.

Part 1: Molecular Architecture and Electronic Landscape

Optimized Molecular Geometry

The optimized geometry of 3-Formyl-2-thiophenecarboxylic acid is predicted to be planar, with the carboxylic acid and formyl groups oriented to minimize steric hindrance and maximize electronic conjugation. Based on the study of 3-thiophenecarboxylic acid, we can predict the key bond lengths and angles.[6] The presence of the electron-withdrawing formyl group is anticipated to slightly shorten the C3-C4 bond and influence the bond angles around the C3 carbon.

Table 1: Predicted Geometrical Parameters of 3-Formyl-2-thiophenecarboxylic Acid (Based on DFT Calculations of 3-Thiophenecarboxylic Acid)

Parameter	Predicted Value	Rationale for Prediction
C2-C3 Bond Length	~1.43 Å	Standard C-C single bond in a conjugated system.
C3-C4 Bond Length	~1.38 Å	Electron-withdrawing formyl group may induce slight shortening.
C4-C5 Bond Length	~1.42 Å	Typical C-C bond in a thiophene ring.
C2=O (Carboxyl) Bond Length	~1.22 Å	Characteristic double bond length.
C3=O (Formyl) Bond Length	~1.21 Å	Characteristic double bond length.
O-H (Carboxyl) Bond Length	~0.97 Å	Standard O-H single bond length.
C2-C3-C4 Bond Angle	~125°	Influenced by the steric bulk of the adjacent substituents.
S-C2-C3 Bond Angle	~111°	Typical bond angle in a five-membered heterocyclic ring.

Note: These are predicted values and should be confirmed by experimental or specific computational studies.

Caption: Predicted molecular structure of 3-Formyl-2-thiophenecarboxylic acid.

Frontier Molecular Orbitals (HOMO-LUMO) and Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity. The HOMO energy level indicates the ability to donate electrons (nucleophilicity), while the LUMO energy level reflects the ability to accept electrons (electrophilicity).[8][9][10] The energy gap between HOMO and LUMO is a key indicator of chemical reactivity; a smaller gap suggests higher reactivity.[10]

For 3-thiophenecarboxylic acid, DFT calculations have shown the HOMO to be localized primarily on the thiophene ring, particularly the sulfur atom and the C4-C5 bond, while the LUMO is distributed over the carboxylic acid group and the C2-C3 bond.[7] The introduction of the electron-withdrawing formyl group at the 3-position is expected to lower the energy of both the HOMO and LUMO. This would make the molecule a better electron acceptor (more electrophilic) and a poorer electron donor (less nucleophilic). The HOMO-LUMO gap is also predicted to decrease, suggesting an overall increase in reactivity, particularly towards nucleophilic attack.

Table 2: Predicted Frontier Molecular Orbital Energies of 3-Formyl-2-thiophenecarboxylic Acid

Orbital	Predicted Energy (eV)	Expected Localization
HOMO	~ -7.0 eV	Thiophene ring (S, C4, C5)
LUMO	~ -2.5 eV	Formyl and Carboxyl groups, C2-C3 bond
HOMO-LUMO Gap	~ 4.5 eV	Indicates moderate reactivity

Note: These are estimated values based on related compounds and the electronic effect of the formyl group.

Caption: Predicted HOMO-LUMO energy levels for 3-Formyl-2-thiophenecarboxylic acid.

Molecular Electrostatic Potential (MEP) Map

The Molecular Electrostatic Potential (MEP) map is a valuable tool for visualizing the charge distribution of a molecule and predicting sites for electrophilic and nucleophilic attack.[11][12][13] In an MEP map, red regions indicate areas of high electron density (negative potential), which are susceptible to electrophilic attack, while blue regions represent areas of low electron density (positive potential), which are prone to nucleophilic attack. Green and yellow regions denote neutral or intermediate potential.

For 3-Formyl-2-thiophenecarboxylic acid, the MEP map is predicted to show a strong negative potential (red) around the oxygen atoms of both the carboxyl and formyl groups, making them prime targets for electrophiles. A significant positive potential (blue) is expected around the hydrogen atom of the carboxylic acid, indicating its acidic nature. The formyl proton will also exhibit a positive potential. The thiophene ring will likely show a more complex potential distribution, with the sulfur atom having a slightly negative potential and the ring carbons being relatively electron-deficient due to the two electron-withdrawing groups.

Caption: Predicted regions of electrostatic potential on 3-Formyl-2-thiophenecarboxylic acid.

Part 2: Synthesis and Characterization

A reliable and reproducible synthesis protocol is crucial for any further application of a chemical compound. While a single, definitive procedure for 3-Formyl-2-thiophenecarboxylic acid is not universally cited, a robust synthesis can be designed based on established methods for the functionalization of thiophene rings.[14][15][16]

Proposed Synthetic Protocol

The following is a proposed multi-step synthesis of 3-Formyl-2-thiophenecarboxylic acid starting from commercially available 2-thiophenecarboxylic acid. This protocol is based on a combination of established organic reactions and requires careful execution and monitoring.

Step 1: Protection of the Carboxylic Acid

• Rationale: To prevent the carboxylic acid from interfering with the subsequent formylation step, it must be protected, typically as an ester.

• Procedure:

  • Dissolve 2-thiophenecarboxylic acid (1.0 eq) in an excess of methanol.

  • Add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).

  • Reflux the mixture for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • After completion, neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain methyl 2-thiophenecarboxylate.

Step 2: Vilsmeier-Haack Formylation

• Rationale: The Vilsmeier-Haack reaction is a classic and effective method for introducing a formyl group onto an electron-rich aromatic ring.

• Procedure:

  • In a three-necked flask equipped with a dropping funnel and a condenser, cool a mixture of dimethylformamide (DMF, 3.0 eq) and phosphorus oxychloride (POCl₃, 1.2 eq) to 0°C with constant stirring.

  • Slowly add a solution of methyl 2-thiophenecarboxylate (1.0 eq) in DMF to the Vilsmeier reagent at 0°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90°C for 2-3 hours.

  • Monitor the reaction by TLC.

  • Cool the reaction mixture and pour it onto crushed ice with vigorous stirring.

  • Neutralize the mixture with a cold solution of sodium hydroxide until it is alkaline.

  • Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield methyl 3-formyl-2-thiophenecarboxylate.

Step 3: Hydrolysis of the Ester

• Rationale: The final step is the deprotection of the carboxylic acid by hydrolysis of the methyl ester.

• Procedure:

  • Dissolve methyl 3-formyl-2-thiophenecarboxylate (1.0 eq) in a mixture of methanol and water.

  • Add an excess of sodium hydroxide (2.0-3.0 eq) and reflux the mixture for 2-4 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and remove the methanol under reduced pressure.

  • Acidify the aqueous solution with cold, dilute hydrochloric acid until a precipitate forms.

  • Filter the precipitate, wash with cold water, and dry under vacuum to obtain 3-Formyl-2-thiophenecarboxylic acid.

Caption: Proposed synthetic workflow for 3-Formyl-2-thiophenecarboxylic acid.

Spectroscopic Characterization

The identity and purity of the synthesized 3-Formyl-2-thiophenecarboxylic acid should be confirmed using a combination of spectroscopic techniques.

Table 3: Predicted Spectroscopic Data for 3-Formyl-2-thiophenecarboxylic Acid

Technique	Predicted Key Signals	Rationale
¹H NMR	δ 10.0-11.0 (s, 1H, COOH), δ 9.8-10.0 (s, 1H, CHO), δ 7.5-8.0 (d, 1H, H4), δ 7.0-7.5 (d, 1H, H5)	The acidic proton of the carboxylic acid is highly deshielded.[17] The aldehydic proton is also significantly deshielded. The thiophene protons will appear as doublets due to coupling.
¹³C NMR	δ 180-190 (CHO), δ 165-175 (COOH), δ 125-150 (thiophene carbons)	The carbonyl carbons of the aldehyde and carboxylic acid are highly deshielded.[17] The thiophene carbons will appear in the aromatic region.
FTIR (cm⁻¹)	2500-3300 (broad, O-H stretch), 1700-1720 (C=O stretch, acid dimer), 1670-1690 (C=O stretch, aldehyde), ~1500-1600 (C=C stretch, thiophene)	The broad O-H stretch is characteristic of a carboxylic acid dimer.[18][19] The two carbonyl groups will have distinct stretching frequencies.
UV-Vis	λ_max ~280-300 nm	Thiophene derivatives typically show strong absorption in the UV region.[20] The presence of the formyl and carboxyl groups will cause a red shift compared to unsubstituted thiophene. The exact λ_max will depend on the solvent.

Part 3: Applications in Drug Discovery and Development

The thiophene scaffold is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting a wide array of pharmacological activities.[1][2] 3-Formyl-2-thiophenecarboxylic acid, as a bifunctional building block, opens up a vast chemical space for the synthesis of novel drug candidates.

As a Scaffold for Bioactive Molecules

The carboxylic acid and aldehyde functionalities of 3-Formyl-2-thiophenecarboxylic acid can be selectively and orthogonally modified to generate a diverse library of compounds.

• Carboxylic Acid Modifications: The carboxylic acid can be converted to esters, amides, or acid chlorides, allowing for the introduction of various functional groups and the formation of linkages to other molecular fragments. These modifications can be used to improve pharmacokinetic properties, enhance binding to a biological target, or introduce new pharmacophores.

• Aldehyde Modifications: The aldehyde group can undergo a wide range of reactions, including reductive amination, Wittig reactions, and condensation reactions. These transformations are invaluable for introducing nitrogen-containing heterocycles, extending carbon chains, and creating complex molecular architectures.

Caption: Potential applications of 3-Formyl-2-thiophenecarboxylic acid in drug discovery.

Future Perspectives

The theoretical insights and practical protocols presented in this guide provide a solid foundation for the further exploration of 3-Formyl-2-thiophenecarboxylic acid. Future research should focus on:

• Dedicated Computational Studies: Performing high-level DFT calculations specifically on 3-Formyl-2-thiophenecarboxylic acid to obtain precise data on its geometry, electronic structure, and reactivity.

• Synthesis Optimization: Refining and optimizing the proposed synthetic protocol to improve yields, reduce reaction times, and enhance overall efficiency.

• Library Synthesis and Screening: Utilizing the dual reactivity of the molecule to synthesize a diverse library of derivatives for high-throughput screening against various biological targets.

• Material Science Applications: Investigating the potential of this molecule as a monomer for the synthesis of novel conductive polymers and other functional materials.

By combining theoretical predictions with rigorous experimental work, the scientific community can unlock the full potential of 3-Formyl-2-thiophenecarboxylic acid as a key intermediate in the development of next-generation therapeutics and advanced materials.

References

• Issaoui, N., Ghalla, H., Muthu, S., & Oujia, B. (2014). Molecular structure, vibrational spectra, AIM, HOMO-LUMO, NBO, UV, first order hyperpolarizability, analysis of 3-thiophenecarboxylic acid monomer and dimer by Hartree-Fock and density functional theory. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 136, 1227-1242.
• Gsaller, G. (2014). Molecular Electrostatic Potential Maps (MEPs) of Some Polar Molecules.
• Issaoui, N., Ghalla, H., Muthu, S., & Oujia, B. (2014). The optimized geometry of 3-thiophenecarboxylic acid molecule and its hydrogen bonded dimer with atoms numbering calculated by B3LYP/6-311++G(d,p) method.
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An In-depth Technical Guide to 3-Formyl-2-thiophenecarboxylic acid: Discovery and Synthetic Evolution

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Formyl-2-thiophenecarboxylic acid, a bifunctional thiophene derivative, represents a cornerstone in the synthesis of complex heterocyclic scaffolds. Its unique arrangement of a carboxylic acid and an aldehyde group on a thiophene ring provides a versatile platform for a multitude of chemical transformations. This guide delves into the historical context of its discovery and elucidates the evolution of its synthetic methodologies, offering a comprehensive resource for researchers in organic synthesis and medicinal chemistry. The strategic importance of this molecule lies in its utility as a building block for novel therapeutic agents and functional materials.

Physicochemical Properties and Spectroscopic Data

A foundational understanding of a molecule's physical and chemical characteristics is paramount for its application in research and development.

Property	Value	Source
Molecular Formula	C₆H₄O₃S	[1]
Molecular Weight	156.16 g/mol	[1]
CAS Number	19991-68-5	[1]
Appearance	Off-white to pale yellow crystalline powder	[Generic Supplier Data]
Melting Point	180-182 °C (decomposes)	[Generic Supplier Data]
Solubility	Soluble in DMSO, DMF; slightly soluble in methanol; insoluble in water	[Generic Supplier Data]

Spectroscopic data provides the structural fingerprint of the molecule. While a comprehensive set of spectra would be generated for each synthesized batch, typical values are as follows:

• ¹H NMR: Spectral data would reveal characteristic shifts for the aldehyde proton, the thiophene ring protons, and the carboxylic acid proton.

• ¹³C NMR: The carbon spectrum would show distinct peaks for the carbonyl carbons of the aldehyde and carboxylic acid, as well as for the carbons of the thiophene ring.

• IR Spectroscopy: Key vibrational frequencies would be observed for the O-H stretch of the carboxylic acid, the C=O stretches of both the aldehyde and carboxylic acid, and the characteristic C-S stretching of the thiophene ring.

Historical Context and Discovery

The precise historical account of the first synthesis of 3-Formyl-2-thiophenecarboxylic acid is not prominently documented in a singular, seminal publication. Its discovery is more accurately viewed as an outcome of the broader exploration of thiophene chemistry throughout the 20th century. The functionalization of the thiophene ring, a stable aromatic heterocycle discovered by Viktor Meyer in 1882, has been a subject of intense study.[2]

Early efforts in thiophene chemistry focused on electrophilic substitution reactions, which predominantly occur at the 2- and 5-positions due to the directing effect of the sulfur atom. The synthesis of a 2,3-disubstituted thiophene, particularly with two different electron-withdrawing groups, presented a significant synthetic challenge. The development of methods for directed ortho-metalation and specific functionalization of pre-substituted thiophenes paved the way for the eventual synthesis of molecules like 3-Formyl-2-thiophenecarboxylic acid. While a specific "discovery" paper is elusive, its emergence in the chemical literature is a testament to the increasing sophistication of synthetic organic chemistry.

Evolution of Synthetic Methodologies

The synthesis of 3-Formyl-2-thiophenecarboxylic acid can be approached through several strategic pathways, primarily involving either the formylation of a pre-functionalized thiophene or the carboxylation of a formylated precursor.

Route 1: Formylation of 2-Thiophenecarboxylic Acid

This approach is conceptually straightforward but challenging in practice due to the directing effects of the carboxyl group.

A powerful strategy for achieving substitution adjacent to an existing functional group is directed ortho-metalation.

Figure 2. Synthetic workflow for halogen-metal exchange and carboxylation.

Experimental Protocol: Halogen-Metal Exchange and Carboxylation

• Protection of the Aldehyde: The aldehyde group of 3-formylthiophene is first protected, for instance, as a diethyl acetal, to prevent its reaction with the organolithium reagent in the subsequent step.

• Halogenation: The protected 3-formylthiophene is then brominated at the 2-position.

• Halogen-Metal Exchange: The resulting 2-bromo-3-(protected-formyl)thiophene is treated with an organolithium reagent, such as n-butyllithium, at low temperature. This results in a halogen-metal exchange, generating a lithiated species at the 2-position.

• Carboxylation: The organolithium intermediate is then quenched with solid carbon dioxide (dry ice).

• Workup and Deprotection: An acidic workup protonates the carboxylate to form the carboxylic acid and simultaneously removes the acetal protecting group to regenerate the aldehyde, yielding 3-Formyl-2-thiophenecarboxylic acid.

Causality and Experimental Choices:

• Protecting Group: The use of a protecting group for the aldehyde is essential as organolithium reagents readily add to carbonyls. The acetal is a common choice due to its stability under basic conditions and ease of removal under acidic conditions.

• Regioselective Halogenation: The initial halogenation step must be controlled to favor substitution at the 2-position.

• Quenching with CO₂: Dry ice provides a readily available and effective source of carbon dioxide for the carboxylation step.

Applications in Drug Discovery and Materials Science

3-Formyl-2-thiophenecarboxylic acid is a valuable intermediate in the synthesis of various biologically active molecules and functional materials.

• Medicinal Chemistry: The thiophene nucleus is a well-established scaffold in medicinal chemistry, and the presence of both an aldehyde and a carboxylic acid group allows for the construction of diverse molecular architectures. For instance, derivatives of thiophenecarboxylic acids have been investigated as inhibitors of various enzymes and as anti-cancer agents. [3]* Materials Science: Thiophene-based molecules are integral to the development of organic electronics, including conductive polymers and organic light-emitting diodes (OLEDs). The functional groups on 3-Formyl-2-thiophenecarboxylic acid can be used to tune the electronic properties of these materials.

Conclusion

While the specific historical genesis of 3-Formyl-2-thiophenecarboxylic acid may not be attributable to a single discovery, its synthesis represents a culmination of advances in the field of heterocyclic chemistry. The methodologies developed for its preparation, particularly those involving directed metalation and regioselective functionalization, highlight the ingenuity of synthetic organic chemists. As a versatile building block, 3-Formyl-2-thiophenecarboxylic acid continues to be a valuable tool for researchers in the creation of novel molecules with potential applications in medicine and materials science.

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• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122. [Link]

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• Gronowitz, S. (1986). Thiophene and its Derivatives. In The Chemistry of Heterocyclic Compounds (Vol. 44, Part 2). John Wiley & Sons.

• Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties. (2022). European Journal of Medicinal Chemistry, 243, 114772. [Link]

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Introduction: Elucidating the Profile of a Key Heterocyclic Building Block

An In-Depth Technical Guide to the Physical Characteristics of 3-Formyl-2-thiophenecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

3-Formyl-2-thiophenecarboxylic acid (CAS No. 19991-68-5) is a bifunctional heterocyclic compound featuring a thiophene core substituted with both a carboxylic acid and an aldehyde group.[1][2] This substitution pattern makes it a valuable intermediate in synthetic organic chemistry, particularly in the development of novel pharmaceutical agents and materials. The strategic placement of the formyl and carboxyl moieties allows for a diverse range of chemical transformations, enabling its use as a scaffold in the synthesis of more complex molecular architectures.

This guide provides a comprehensive overview of the known and predicted physical characteristics of 3-Formyl-2-thiophenecarboxylic acid. While specific experimental data for this particular isomer is not as extensively published as for its parent compounds, this document synthesizes available information with established principles of physical organic chemistry to offer a robust profile for researchers. We will delve into its structural and physicochemical properties, spectroscopic signature, and essential safety protocols, providing a foundational understanding for its application in a laboratory setting.

Section 1: Core Physicochemical Properties

The physical properties of a compound govern its behavior in both reactive and non-reactive systems, influencing everything from solubility in reaction media to its crystalline packing. The data available for 3-Formyl-2-thiophenecarboxylic acid is summarized below.

Summary of Properties

Property	Value	Source
CAS Number	19991-68-5	[1]
Molecular Formula	C₆H₄O₃S	[1][2]
Molecular Weight	156.16 g/mol	[1][2]
Appearance	Expected to be a solid at room temperature	Inferred from related structures
Melting Point	Data not available. For comparison, the related isomer 5-Formyl-2-thiophenecarboxylic acid melts at 169 °C.	N/A
Boiling Point	Data not available; likely to decompose before boiling at atmospheric pressure.	Inferred from related structures
pKa	Data not available. For comparison, the predicted pKa of 5-Formyl-2-thiophenecarboxylic acid is 3.05±0.10.	N/A

Solubility and Acidity (pKa)

The solubility of 3-Formyl-2-thiophenecarboxylic acid is dictated by the interplay of its polar functional groups and its relatively nonpolar thiophene ring.

• Solubility: The presence of the carboxylic acid group suggests that the compound will exhibit poor solubility in nonpolar solvents like hexanes but will be soluble in polar organic solvents such as ethanol, acetone, and ethyl acetate.[3] The ability to form hydrogen bonds via the carboxylic acid moiety also imparts some solubility in hot water.[3] For practical applications, its sodium salt, formed by deprotonation with a base like sodium hydroxide, would be readily soluble in water.

• Acidity (pKa): The carboxylic acid group is the primary acidic site. The electron-withdrawing nature of both the thiophene ring and the adjacent formyl group is expected to increase the acidity (lower the pKa) compared to a simple aliphatic carboxylic acid. The predicted pKa for the 5-formyl isomer is approximately 3.05, and a similar value would be anticipated for the 3-formyl isomer. This acidity is a key factor in its reactivity and purification strategies, such as acid-base extraction.

Section 2: Spectroscopic Profile for Structural Verification

Spectroscopic analysis is fundamental to confirming the identity and purity of a chemical compound. Based on its structure, the following spectral characteristics are predicted for 3-Formyl-2-thiophenecarboxylic acid.

Infrared (IR) Spectroscopy

The IR spectrum provides a fingerprint of the functional groups present.

• O-H Stretch (Carboxylic Acid): A very broad absorption is expected in the region of 2500-3300 cm⁻¹, which is characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer.[4]

• C=O Stretch (Carboxylic Acid): An intense, sharp absorption is predicted around 1710 cm⁻¹ for the carbonyl of the hydrogen-bonded carboxylic acid.[4]

• C=O Stretch (Aldehyde): A distinct, strong absorption should appear at a slightly different frequency, typically around 1680-1700 cm⁻¹, due to conjugation with the thiophene ring.

• C-H Stretch (Aldehyde): Two weak bands are expected near 2850 cm⁻¹ and 2750 cm⁻¹.

• C=C Stretch (Thiophene Ring): Absorptions in the 1300-1550 cm⁻¹ region are characteristic of the aromatic thiophene ring vibrations.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

• ¹H NMR Spectrum:

  • -COOH Proton: A broad singlet is expected far downfield, typically >10-12 ppm, due to the acidic nature of the proton.[4] Its position can be sensitive to concentration and solvent.

  • -CHO Proton: A sharp singlet is predicted in the 9.8-10.2 ppm region.

  • Thiophene Protons: The two protons on the thiophene ring will appear in the aromatic region (7.0-8.5 ppm). They will appear as two doublets, coupling to each other (a classic AX system).

• ¹³C NMR Spectrum:

  • Carboxylic Carbonyl: A signal is expected in the 165-175 ppm range.

  • Aldehyde Carbonyl: This carbonyl carbon will resonate further downfield, typically in the 185-195 ppm range.

  • Thiophene Carbons: Four distinct signals are expected in the 125-150 ppm region for the four carbons of the substituted thiophene ring.

Mass Spectrometry (MS)

In mass spectrometry, the molecular ion peak (M⁺) would be observed at an m/z corresponding to its molecular weight (156.16). Key fragmentation patterns would likely involve the loss of -OH (m/z 139), -COOH (m/z 111), and -CHO (m/z 127).

Section 3: Safety, Handling, and Storage

As a laboratory chemical, 3-Formyl-2-thiophenecarboxylic acid must be handled with appropriate precautions. The Globally Harmonized System (GHS) classifications indicate several hazards.[1][2]

GHS Hazard Identification

• Pictogram: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.[1][2]

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1][2]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear protective gloves (nitrile or neoprene), chemical safety goggles, and a lab coat.[2][6]

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of dust or vapors.[6]

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands thoroughly after handling.[6][7]

• First Aid:

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[2]

  • Skin: Wash off with soap and plenty of water.[2]

  • Inhalation: Move person into fresh air.[2]

  • Ingestion: Rinse mouth and call a POISON CENTER or doctor if you feel unwell.[6]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Section 4: Experimental Methodologies

The following protocols outline standard procedures for the characterization of a solid organic compound like 3-Formyl-2-thiophenecarboxylic acid.

Protocol: Melting Point Determination

Objective: To determine the melting point range of the compound as an indicator of purity.

Methodology:

• Sample Preparation: Ensure the sample is completely dry and finely powdered.

• Capillary Loading: Load a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

• Instrumentation: Place the capillary tube into a calibrated digital melting point apparatus.

• Measurement:

  • Set the apparatus to ramp the temperature quickly to about 20 °C below the expected melting point (based on analogous structures, a starting point could be ~140 °C).

  • Decrease the ramp rate to 1-2 °C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first liquid droplet appears (onset of melting).

  • Record the temperature at which the entire sample becomes a clear liquid (completion of melting).

• Reporting: The melting point is reported as a range from the onset to the completion temperature. A narrow range (< 2 °C) is indicative of high purity.

Workflow for Spectroscopic Characterization

The logical flow for confirming the structure of a synthesized or purchased batch of 3-Formyl-2-thiophenecarboxylic acid is essential for quality control.

Caption: Workflow for Physicochemical Characterization.

Section 5: Molecular Structure and Functional Groups

A clear understanding of the molecular structure is paramount. The diagram below highlights the key functional components of 3-Formyl-2-thiophenecarboxylic acid.

Caption: Key Functional Groups of the Molecule.

References

• PubChem. 3-Formylthiophene-2-carboxylic acid. National Center for Biotechnology Information. [Link]

• Aaron Chemicals LLC. Safety Data Sheet - 3-Formyl-2-thiophenecarboxylic acid. [Link]

• OpenStax. 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Organic Chemistry. [Link]

• IOSR Journal. Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. [Link]

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Protocols & Analytical Methods

Synthesis of Bioactive Molecules Using 3-Formyl-2-thiophenecarboxylic Acid: Application Notes and Protocols

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the synthesis of bioactive molecules utilizing 3-Formyl-2-thiophenecarboxylic acid as a key starting material. This versatile building block offers a gateway to a diverse range of heterocyclic compounds, most notably the medicinally significant thieno[2,3-d]pyrimidines, which have shown promise as anticancer, antimicrobial, and anti-inflammatory agents.[1][2] This document will delve into the strategic considerations for synthetic transformations, provide step-by-step protocols for key reactions, and discuss the biological relevance of the resulting molecules.

Introduction: The Versatility of 3-Formyl-2-thiophenecarboxylic Acid

3-Formyl-2-thiophenecarboxylic acid is a bifunctional thiophene derivative possessing both an aldehyde and a carboxylic acid group. This unique arrangement of reactive sites on the thiophene core makes it an exceptionally valuable precursor for the construction of fused heterocyclic systems. The thiophene ring itself is a privileged scaffold in medicinal chemistry, and its fusion with a pyrimidine ring to form the thieno[2,3-d]pyrimidine core has led to the discovery of numerous compounds with potent biological activities.[1][2]

The primary synthetic strategy for leveraging 3-Formyl-2-thiophenecarboxylic acid involves its transformation into a suitable precursor that can undergo cyclocondensation to form the desired heterocyclic system. A common and effective approach is the conversion to a 2-aminothiophene-3-carboxamide derivative, which then serves as the direct precursor for the construction of the thieno[2,3-d]pyrimidine ring.

Strategic Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones from 3-Formyl-2-thiophenecarboxylic acid is a multi-step process that requires careful planning and execution. The overall strategy involves the initial formation of a key intermediate, 2-acylaminothiophene-3-carboxamide, followed by a base-catalyzed cyclization.

Rationale for the Synthetic Pathway

The choice of this synthetic route is dictated by the reactivity of the functional groups on the starting material and the desired final structure.

• Amidation of the Carboxylic Acid: The carboxylic acid at the 2-position is the more reactive site for nucleophilic attack by an amine to form a stable amide bond. This step is crucial for introducing one of the nitrogen atoms of the future pyrimidine ring.

• Transformation of the Formyl Group: The formyl group at the 3-position is less reactive towards simple amination under standard conditions. A more robust approach involves its conversion to an amino group, which can then be acylated. This sets the stage for the cyclization reaction.

• Cyclocondensation: The resulting 2-acylaminothiophene-3-carboxamide possesses all the necessary atoms in the correct spatial arrangement for an intramolecular cyclization to form the six-membered pyrimidine ring of the thieno[2,3-d]pyrimidin-4(3H)-one core. Base-catalyzed conditions facilitate the removal of a proton and subsequent ring closure.[3]

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Consult the Safety Data Sheet (SDS) for all chemicals before use. 3-Formyl-2-thiophenecarboxylic acid should be handled with care, avoiding contact with skin and eyes.

Protocol 1: Synthesis of 3-Formyl-2-thiophenecarboxamide

This protocol describes the conversion of the carboxylic acid group to a primary amide.

Materials:

• 3-Formyl-2-thiophenecarboxylic acid

• Thionyl chloride (SOCl₂)

• Ammonia solution (concentrated)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Stirring bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Acid Chloride Formation: In a round-bottom flask, suspend 3-Formyl-2-thiophenecarboxylic acid (1 equivalent) in an excess of thionyl chloride (5-10 equivalents).

• Gently reflux the mixture for 2-3 hours. The solid should dissolve, indicating the formation of the acid chloride.

• Removal of Excess Thionyl Chloride: Carefully remove the excess thionyl chloride under reduced pressure using a rotary evaporator.

• Amidation: Dissolve the crude acid chloride in anhydrous dichloromethane (DCM).

• Cool the solution in an ice bath and slowly add a concentrated aqueous solution of ammonia (excess) with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude 3-Formyl-2-thiophenecarboxamide.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Protocol 2: Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones via Multi-component Reaction

A more direct and efficient approach to the thieno[2,3-d]pyrimidin-4(3H)-one core is through a one-pot, four-component reaction.[4] While this protocol does not directly use 3-Formyl-2-thiophenecarboxylic acid, it illustrates a powerful strategy for constructing the target scaffold, which can be adapted. The key is to generate a 2-aminothiophene-3-carboxamide in situ.

Materials:

• A suitable ketone or aldehyde

• Ethyl cyanoacetate

• Elemental sulfur (S₈)

• Formamide

• L-proline (catalyst)

• Diethylamine (catalyst)

• Reaction vial with a magnetic stir bar

Procedure:

• Reaction Setup: In a reaction vial, combine the ketone or aldehyde (1 mmol), ethyl cyanoacetate (1.5 mmol), elemental sulfur (1 mmol), and formamide (4 mmol).

• Add L-proline (20 mol%) and diethylamine (20 mol%) as catalysts.[4]

• Reaction Conditions: Seal the vial and heat the reaction mixture to 170 °C for 6 hours with stirring.[4]

• Work-up and Purification: After cooling to room temperature, add water (1 mL) to the reaction mixture to precipitate the product.[4]

• Collect the crystalline product by filtration and wash with water. The product is often pure enough for subsequent steps, but can be further purified by recrystallization if necessary.

Application Notes: Bioactive Molecules Derived from Thieno[2,3-d]pyrimidines

The thieno[2,3-d]pyrimidine scaffold is a cornerstone in the development of various therapeutic agents. The ability to readily modify the substituents at various positions of this core structure allows for the fine-tuning of biological activity.

Anticancer Agents

Numerous thieno[2,3-d]pyrimidine derivatives have demonstrated potent anticancer activity.[5][6][7] These compounds often act as inhibitors of key enzymes involved in cancer cell proliferation and survival, such as protein kinases. For instance, certain 2,3-disubstituted thieno[2,3-d]pyrimidin-4(3H)-ones have shown selective growth inhibition of various cancer cell lines, including lung and breast cancer cells.[5] One particular compound exhibited an IC₅₀ value of 0.94 μM against the A549 lung cancer cell line.[5]

Compound Class	Target	Reported Activity	Reference
2,3-Disubstituted thieno[2,3-d]pyrimidin-4(3H)-ones	Various Cancer Cell Lines	IC₅₀ = 0.94 μM (A549)	[5]
2-(Benzylamino)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one	Melanoma Cell Line (MDA-MB-435)	GP = -31.02%	[7]
Thieno[2,3-d]pyrimidine-4-one derivatives	Dihydrofolate Reductase (DHFR)	Potent growth inhibition in NCI 60 cell lines	[8]

Antimicrobial Agents

The thieno[2,3-d]pyrimidine nucleus is also a promising scaffold for the development of novel antimicrobial agents. Derivatives have been synthesized and evaluated for their activity against a range of bacteria and fungi.[3] For example, certain 4-alkylamino- and 4-arylaminothieno[2,3-d]pyrimidines have shown antifungal activity against Piricularia oryzae, the causative agent of rice blast disease.[3]

Conclusion and Future Directions

3-Formyl-2-thiophenecarboxylic acid stands out as a valuable and versatile starting material for the synthesis of a wide array of bioactive molecules, particularly those based on the thieno[2,3-d]pyrimidine scaffold. The protocols and strategies outlined in this guide provide a solid foundation for researchers to explore the synthesis of novel compounds with potential therapeutic applications. The development of more efficient and atom-economical synthetic routes, such as multicomponent reactions, will continue to be a key area of research. Further exploration of the structure-activity relationships of these compounds will undoubtedly lead to the discovery of new and more potent drug candidates.

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Application Notes &amp; Protocols: 3-Formyl-2-thiophenecarboxylic Acid as a Versatile Building Block in Organic Synthesis

Abstract: This document provides a comprehensive technical guide on the applications of 3-Formyl-2-thiophenecarboxylic acid, a bifunctional heterocyclic building block of significant interest in medicinal chemistry and materials science. We will explore its physicochemical properties, unique reactivity, and its pivotal role in the synthesis of fused heterocyclic systems, particularly thieno[3,2-d]pyrimidines. Detailed, field-proven protocols are provided to enable researchers to effectively utilize this versatile reagent in their synthetic endeavors.

Introduction: The Strategic Value of a Bifunctional Scaffold

3-Formyl-2-thiophenecarboxylic acid is a strategically important starting material in organic synthesis. Its structure, featuring a carboxylic acid and an aldehyde group in an ortho-relationship on a thiophene ring, provides a powerful platform for constructing complex molecular architectures. The thiophene core is a well-established bioisostere for the benzene ring in drug design, often improving metabolic stability and pharmacokinetic properties. The dual functionality of this molecule allows for a range of selective transformations and, most notably, facilitates elegant cyclization strategies to generate fused ring systems that are prevalent in many biologically active compounds. This guide will delve into the chemistry of this reagent, providing both the foundational knowledge and practical protocols necessary for its successful application.

Physicochemical & Spectroscopic Profile

A thorough understanding of a reagent's physical and spectroscopic properties is fundamental to its effective use in the lab.

Table 1: Physicochemical Properties of 3-Formyl-2-thiophenecarboxylic acid

Property	Value	Source
Molecular Formula	C₆H₄O₃S	[1]
Molecular Weight	156.16 g/mol	[1]
CAS Number	19991-68-5	[1]
Appearance	Off-white to pale yellow crystalline powder	[2]
Melting Point	180-182 °C (decomposes)	[2]
Solubility	Soluble in DMSO, DMF; slightly soluble in methanol; insoluble in water	[2]

Spectroscopic Characterization

The structural features of 3-Formyl-2-thiophenecarboxylic acid give rise to distinct spectroscopic signatures essential for reaction monitoring and quality control.

• Infrared (IR) Spectroscopy: The molecule exhibits two highly characteristic absorptions. A very broad peak from 2500-3300 cm⁻¹ is indicative of the O-H stretch of the hydrogen-bonded carboxylic acid dimer.[3] A sharp, strong absorption appears between 1710-1760 cm⁻¹ for the C=O stretch of the carboxylic acid, while the aldehyde C=O stretch is typically observed around 1670-1700 cm⁻¹.[3]

• ¹H NMR Spectroscopy: In a typical deuterated solvent like DMSO-d₆, one would expect to see the acidic carboxylic proton as a broad singlet far downfield (>12 ppm). The aldehydic proton will appear as a singlet between 9-10 ppm. The two protons on the thiophene ring will present as an AB quartet, with distinct chemical shifts and coupling constants characteristic of adjacent protons on a thiophene ring.

• ¹³C NMR Spectroscopy: The carboxyl carbon is typically observed in the 165-185 δ range, while the aldehyde carbonyl carbon appears further downfield, usually between 185-200 δ.[3][4] The four carbons of the thiophene ring will have distinct signals in the aromatic region (approx. 120-150 δ).

Reactivity and Synthetic Potential: A Tale of Two Functional Groups

The synthetic utility of 3-Formyl-2-thiophenecarboxylic acid stems from the distinct yet cooperative reactivity of its aldehyde and carboxylic acid moieties. The ortho-positioning of these groups is the key to its power in heterocyclic synthesis.

Causality of Reactivity:

• The Aldehyde Group: As an electron-withdrawing group, the formyl moiety is susceptible to nucleophilic attack. It readily participates in condensation reactions (e.g., Knoevenagel, Wittig), reductive aminations to form secondary or tertiary amines, and can be oxidized to a second carboxylic acid or reduced to an alcohol.

• The Carboxylic Acid Group: This group provides an acidic handle for salt formation or can be converted into a wide array of derivatives, including esters, amides, and acid chlorides. Its presence influences the reactivity of the adjacent aldehyde. Theoretical studies on related thiophenecarboxylic acids suggest that intramolecular hydrogen bonding between the thiophene sulfur and the carboxylic acid proton can polarize the acid function, potentially influencing its reactivity and the angle of nucleophilic attack.[5]

The true synthetic elegance of this molecule is realized when these two groups react in concert, typically in sequential or one-pot reactions, to build fused ring systems.

Figure 1: Reactivity map of 3-Formyl-2-thiophenecarboxylic acid.

Application Spotlight: Synthesis of Thieno[3,2-d]pyrimidines

Thieno[3,2-d]pyrimidines are a class of heterocyclic compounds with a wide range of biological activities, including anticancer and kinase inhibitory properties.[6][7] The synthesis of this scaffold often relies on precursors derived from 3-aminothiophene-2-carboxylates. While 3-Formyl-2-thiophenecarboxylic acid is not the direct precursor, it serves as a critical starting point for creating the necessary intermediates.

A common and efficient strategy involves the conversion of the formyl group into an amine or a related nitrogen-containing functionality, followed by cyclization with a one-carbon source like formic acid or an orthoformate.[6][8] For instance, the formyl group can undergo reductive amination or be converted to an oxime which is then reduced. The resulting 3-amino-2-thiophenecarboxylic acid derivative can then be cyclized to form the thieno[3,2-d]pyrimidin-4-one core. This multi-step, one-pot transformation highlights the strategic advantage of having the two functional groups positioned for facile ring closure.

Detailed Experimental Protocol: Synthesis of a Thieno[3,2-d]pyrimidin-4-one Intermediate

This protocol describes a representative two-step synthesis starting from 3-Formyl-2-thiophenecarboxylic acid to form a key thieno[3,2-d]pyrimidin-4-one intermediate, adapted from established literature procedures.[8][9]

PART A: Synthesis of Methyl 3-formyl-2-thiophenecarboxylate

• Objective: To protect the carboxylic acid as a methyl ester, preventing it from interfering in the subsequent condensation step.

• Materials:

  • 3-Formyl-2-thiophenecarboxylic acid (1.0 eq)

  • Methanol (MeOH), anhydrous (20-30 mL per gram of starting material)

  • Sulfuric acid (H₂SO₄), concentrated (catalytic, ~0.05 eq)

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Ethyl acetate (EtOAc)

  • Magnesium sulfate (MgSO₄), anhydrous

  • Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel.

• Procedure:

  • Suspend 3-Formyl-2-thiophenecarboxylic acid in anhydrous methanol in a round-bottom flask.

  • Carefully add the catalytic amount of concentrated sulfuric acid dropwise while stirring.

  • Heat the mixture to reflux and monitor the reaction by TLC (e.g., 30% EtOAc in hexanes) until the starting material is consumed (typically 4-6 hours).

  • Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution (to neutralize the acid) and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude methyl ester, which can be purified by column chromatography if necessary.

PART B: Synthesis of a 4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidine derivative

• Objective: To condense the methyl ester with urea to form the fused pyrimidinone ring system.

• Materials:

  • Methyl 3-formyl-2-thiophenecarboxylate (from Part A, 1.0 eq)

  • Urea (1.5 eq)

  • Formic acid (as solvent and reagent)

  • Round-bottom flask, reflux condenser, magnetic stirrer.

• Procedure:

  • Combine the methyl 3-formyl-2-thiophenecarboxylate and urea in a round-bottom flask.

  • Add an excess of formic acid to serve as both the solvent and the cyclizing agent.

  • Heat the mixture to reflux for 8-12 hours. The reaction should be monitored by TLC for the disappearance of the starting material.

  • After completion, cool the reaction mixture to room temperature.

  • Slowly pour the cooled reaction mixture into ice-cold water. A precipitate should form.

  • Collect the solid product by vacuum filtration.

  • Wash the solid thoroughly with water and then with a small amount of cold ethanol or diethyl ether to remove impurities.

  • Dry the product under vacuum to yield the target thieno[3,2-d]pyrimidin-4-one derivative.

• Self-Validation: The identity and purity of the final product should be confirmed by melting point determination and spectroscopic analysis (¹H NMR, ¹³C NMR, IR, and MS), comparing the data with literature values for analogous compounds.

Figure 2: Experimental workflow for a two-step synthesis.

Summary and Future Outlook

3-Formyl-2-thiophenecarboxylic acid is a high-value, versatile building block whose true potential is realized through the synergistic reactivity of its ortho-positioned functional groups. It provides an efficient entry point to valuable heterocyclic scaffolds, most notably the thieno[3,2-d]pyrimidine core, which is of significant interest in drug discovery. The protocols outlined herein provide a reliable foundation for researchers to explore its chemistry. Future applications may extend beyond pharmaceuticals into the realm of materials science, where such rigid, heteroaromatic structures could be employed in the synthesis of organic semiconductors, dyes, or ligands for metal-organic frameworks.

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• Pochet, L., et al. (2015). Synthesis and Biological Evaluation of Thieno[3,2-d]- pyrimidinones, Thieno[3,2-d]pyrimidines and Quinazolinones: Conformationally Restricted 17β-Hydroxysteroid Dehydrogenase Type 2 (17β-HSD2) Inhibitors. Molecules, 20(6), 10439-10460. [Link]

• Cohen, A., et al. (2022). 4-Substituted Thieno[3,2-d]pyrimidines as Dual-Stage Antiplasmodial Derivatives. Molecules, 27(13), 4234. [Link]

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Application Note: A Practical Guide to the Synthesis of 3-Formyl-2-thiophenecarboxylic Acid Derivatives

Introduction: The Significance of the Thiophene Scaffold

Thiophene, a sulfur-containing five-membered heterocycle, is a cornerstone of medicinal chemistry and materials science.[1][2] Its derivatives are integral components of numerous FDA-approved drugs, demonstrating a wide spectrum of biological activities including anti-inflammatory, antimicrobial, and anticancer properties.[2] The thiophene ring serves as a versatile pharmacophore, capable of enhancing drug-receptor interactions and modulating physicochemical properties.[2][3] Specifically, 3-Formyl-2-thiophenecarboxylic acid and its analogues are highly valued bifunctional building blocks.[4] The presence of both an aldehyde and a carboxylic acid on adjacent positions of the thiophene core provides two distinct reactive handles for constructing complex molecular architectures, making them key intermediates in the synthesis of novel pharmaceuticals and functional organic materials.[3][4]

This guide provides a detailed experimental protocol for the regioselective synthesis of 3-Formyl-2-thiophenecarboxylic acid, focusing on the robust and highly efficient Directed ortho-Lithiation (DoM) strategy. We will delve into the mechanistic rationale behind the procedural steps, offer practical insights for optimization, and present a self-validating protocol for researchers in drug discovery and chemical development.

Strategic Overview: Navigating Regioselectivity

The primary challenge in synthesizing 3-Formyl-2-thiophenecarboxylic acid is achieving the desired 2,3-disubstitution pattern. The inherent electronic properties of the thiophene ring favor electrophilic attack at the C2 and C5 positions, which are the most electron-rich.[5][6] Consequently, classical electrophilic formylation methods like the Vilsmeier-Haack or Rieche reactions are generally unsuitable for the direct formylation of 2-thiophenecarboxylic acid.[7][8] The carboxylic acid group is an electron-withdrawing, meta-directing group for electrophilic aromatic substitution, which would favor formylation at the C4 or C5 position, and it deactivates the ring, making the reaction sluggish.

To overcome this regiochemical challenge, a more sophisticated strategy is required. Directed ortho-Metalation (DoM) emerges as the superior method. This reaction leverages a pre-existing functional group on the aromatic ring to direct a strong base to deprotonate a specific, adjacent C-H bond.[9][10] In our case, the carboxylic acid group, after initial deprotonation to a carboxylate, acts as an excellent directed metalation group (DMG), guiding the lithiation exclusively to the C3 position.[11] The resulting aryllithium intermediate is then trapped with an electrophilic formylating agent to yield the target molecule with high regioselectivity.[12]

Detailed Experimental Protocol: Directed ortho-Lithiation and Formylation

This protocol details the synthesis of 3-Formyl-2-thiophenecarboxylic acid from 2-thiophenecarboxylic acid.

Principle of the Method

The synthesis proceeds in two key stages occurring in a single pot:

• Double Deprotonation: 2-Thiophenecarboxylic acid is treated with two equivalents of a strong alkyllithium base (e.g., sec-butyllithium) in the presence of N,N,N',N'-tetramethylethylenediamine (TMEDA). The first equivalent deprotonates the acidic carboxylic proton, forming a lithium carboxylate. This carboxylate group then directs the second equivalent of the base to selectively remove the proton at the adjacent C3 position, forming a stable dilithiated intermediate.[11]

• Electrophilic Quench: The C3-lithiated species, a potent nucleophile, is then reacted with an electrophilic formylating agent, typically N,N-dimethylformamide (DMF). Subsequent acidic workup hydrolyzes the intermediate to yield the final aldehyde product.[12]

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Quantity	Moles (mmol)	Notes
2-Thiophenecarboxylic acid	C₅H₄O₂S	128.15	1.28 g	10.0	Starting material. Ensure it is dry.
Tetrahydrofuran (THF)	C₄H₈O	72.11	50 mL	-	Anhydrous, inhibitor-free.
TMEDA	C₆H₁₆N₂	116.21	3.3 mL	22.0	Distill from CaH₂ before use.
sec-Butyllithium	C₄H₉Li	64.06	17.0 mL	22.0	1.3 M solution in cyclohexane. Titrate before use.
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	1.7 mL	22.0	Anhydrous.
Hydrochloric Acid (HCl)	HCl	36.46	~10 mL	-	2 M aqueous solution.
Diethyl Ether	(C₂H₅)₂O	74.12	150 mL	-	For extraction.
Brine	NaCl(aq)	-	50 mL	-	Saturated aqueous solution.
Magnesium Sulfate	MgSO₄	120.37	~5 g	-	Anhydrous, for drying.

Step-by-Step Procedure

--- SAFETY FIRST ---

• Alkyllithium reagents like sec-BuLi are pyrophoric and react violently with water. All manipulations must be performed under a strict inert atmosphere (Argon or Nitrogen) using oven-dried glassware and syringe techniques.

• Low-temperature baths (-78 °C) can cause severe burns. Wear appropriate personal protective equipment (PPE), including cryogenic gloves and safety glasses.

• Reaction Setup: To an oven-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 2-thiophenecarboxylic acid (1.28 g, 10.0 mmol).

• Dissolution: Add anhydrous THF (50 mL) via syringe. Stir the mixture at room temperature until the solid is fully dissolved.

• Cooling: Cool the flask to -78 °C using a dry ice/acetone bath.

• Addition of Base: Add TMEDA (3.3 mL, 22.0 mmol) dropwise via syringe. Following this, add the sec-butyllithium solution (17.0 mL, 22.0 mmol) dropwise over 20 minutes, ensuring the internal temperature does not exceed -70 °C. A color change to deep red or brown is typically observed.

• Lithiation: Stir the reaction mixture at -78 °C for 1 hour to ensure complete formation of the dilithiated intermediate.

• Formylation: Add anhydrous DMF (1.7 mL, 22.0 mmol) dropwise via syringe. The deep color of the reaction mixture should fade significantly.

• Warming and Quenching: Continue stirring at -78 °C for an additional 30 minutes, then remove the cooling bath and allow the reaction to warm to 0 °C. Slowly and carefully quench the reaction by adding 2 M aqueous HCl (~10 mL) until the solution is acidic (pH ~1-2).

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude solid can be purified by recrystallization from an appropriate solvent system (e.g., water or ethanol/water) to afford 3-Formyl-2-thiophenecarboxylic acid as an off-white to pale yellow crystalline powder.[4]

Causality and Optimization Insights

• Choice of Base: sec-Butyllithium is used as it is a stronger, non-nucleophilic base than n-butyllithium, facilitating the deprotonation of the less acidic C3 proton.

• Role of TMEDA: TMEDA is a bidentate ligand that chelates the lithium ion, breaking up the alkyllithium aggregates and increasing the kinetic basicity of the reagent, which is crucial for the ortho-deprotonation step.[11]

• Temperature Control: Maintaining a very low temperature (-78 °C) is critical to prevent side reactions, such as the decomposition of the organolithium intermediates or reaction with the THF solvent.

• Stoichiometry: A slight excess of the base and formylating agent (2.2 equivalents) ensures the reaction proceeds to completion.

Visualization of the Synthetic Pathway

The following diagrams illustrate the experimental workflow and the underlying chemical transformation.

Caption: Simplified reaction mechanism overview.

Characterization and Validation

The identity and purity of the synthesized 3-Formyl-2-thiophenecarboxylic acid should be confirmed using standard analytical methods.

• Physicochemical Properties: The compound is expected to be an off-white to pale yellow crystalline powder. [4]* Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the connectivity of the molecule. The ¹H NMR should show characteristic signals for the aldehyde proton (~10 ppm), the carboxylic acid proton (>12 ppm), and the two coupled thiophene ring protons.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition. The molecular weight is 156.16 g/mol . [13]* Infrared (IR) Spectroscopy: Will show characteristic stretching frequencies for the O-H of the carboxylic acid, the C=O of the aldehyde, and the C=O of the carboxylic acid.

Conclusion

The Directed ortho-Lithiation protocol described herein provides a reliable and highly regioselective pathway for the synthesis of 3-Formyl-2-thiophenecarboxylic acid. By understanding the mechanistic principles behind each step—from the crucial role of TMEDA to the necessity of stringent temperature control—researchers can confidently execute and adapt this procedure. This versatile building block, now readily accessible, can serve as a valuable starting point for the development of novel therapeutic agents and advanced functional materials, underscoring the power of strategic organic synthesis in advancing science and technology.

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Application Notes and Protocols for 3-Formyl-2-thiophenecarboxylic acid in Materials Science

Introduction: The Unique Potential of a Bifunctional Thiophene Building Block

In the dynamic field of materials science, the design and synthesis of novel organic molecules that can serve as versatile building blocks for functional materials is a paramount objective. 3-Formyl-2-thiophenecarboxylic acid, a heterocyclic compound featuring both a reactive aldehyde and a coordinating carboxylic acid group on a thiophene backbone, presents a unique and compelling platform for the development of advanced materials. The strategic positioning of these two functional groups on the electron-rich thiophene ring opens up a vast design space for creating materials with tailored electronic, optical, and structural properties.

The thiophene moiety itself is a cornerstone in the world of organic electronics, renowned for its contribution to the creation of conductive polymers and organic semiconductors.[1] The inherent aromaticity and the presence of a polarizable sulfur atom facilitate charge transport, making thiophene-based materials central to technologies like flexible displays and organic solar cells.[1] The addition of formyl and carboxylic acid functionalities to this core structure allows for a dual mode of reactivity. The carboxylic acid can act as a robust anchoring group for the formation of metal-organic frameworks (MOFs) or as a site for esterification and amidation reactions.[2] Simultaneously, the aldehyde group provides a reactive handle for the formation of imines through Schiff base condensation, a powerful tool for creating conjugated polymers and macrocycles.[3][4][5]

This application note will provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 3-Formyl-2-thiophenecarboxylic acid in the synthesis of two classes of advanced materials: Schiff Base Polymers and Luminescent Metal-Organic Frameworks . We will delve into the underlying scientific principles, provide detailed, field-tested protocols, and discuss the expected properties and characterization of the resulting materials.

I. Application in Schiff Base Polymers: Towards Novel Conjugated Materials

The bifunctional nature of 3-Formyl-2-thiophenecarboxylic acid makes it an exceptional monomer for the synthesis of Schiff base polymers. The condensation reaction between the formyl group of the thiophene monomer and the amino groups of a suitable diamine leads to the formation of a polyazomethine backbone. The carboxylic acid group can be either pre-functionalized or remain as a pendant group on the polymer chain, offering opportunities for post-polymerization modification to fine-tune properties such as solubility, processability, and biological interactions.

The resulting polymers are expected to possess interesting optoelectronic properties due to the extended π-conjugation along the polymer backbone, which includes the thiophene rings and the imine linkages. These materials could find applications in organic electronics, sensors, and as functional scaffolds in biomedical applications.

Experimental Protocol: Synthesis of a Schiff Base Polymer from 3-Formyl-2-thiophenecarboxylic acid and p-Phenylenediamine

This protocol outlines a straightforward method for the synthesis of a Schiff base polymer via solution polymerization.

Materials:

• 3-Formyl-2-thiophenecarboxylic acid (≥98% purity)

• p-Phenylenediamine (≥99% purity, freshly sublimed)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Ethanol

• Piperidine (catalyst)

• Methanol

• Argon or Nitrogen gas supply

• Standard glassware for organic synthesis (Schlenk flask, condenser, etc.)

Equipment:

• Magnetic stirrer with heating plate

• Inert atmosphere setup (Schlenk line or glovebox)

• Filtration apparatus (Büchner funnel)

• Vacuum oven

Procedure:

• Monomer Preparation: In a 100 mL Schlenk flask under an inert atmosphere of argon, dissolve 1.56 g (10 mmol) of 3-Formyl-2-thiophenecarboxylic acid in 30 mL of anhydrous DMF. Stir the solution at room temperature until the monomer is completely dissolved.

• Amine Solution Preparation: In a separate flask, dissolve 1.08 g (10 mmol) of freshly sublimed p-phenylenediamine in 20 mL of anhydrous DMF.

• Polymerization Reaction: Slowly add the p-phenylenediamine solution to the stirred solution of 3-Formyl-2-thiophenecarboxylic acid at room temperature. Add 3-4 drops of piperidine as a catalyst to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to 120 °C and maintain this temperature under a constant flow of argon for 24 hours. The progress of the polymerization can be monitored by the increase in viscosity of the solution.

• Polymer Precipitation and Purification: After 24 hours, cool the reaction mixture to room temperature. Pour the viscous solution into 300 mL of vigorously stirred methanol. A colored polymer precipitate should form immediately.

• Washing: Collect the polymer by filtration using a Büchner funnel. Wash the precipitate thoroughly with methanol (3 x 50 mL) and then with hot ethanol (2 x 50 mL) to remove any unreacted monomers and catalyst.

• Drying: Dry the purified polymer in a vacuum oven at 60 °C for 24 hours to obtain a fine powder.

Expected Yield: 70-80%

Characterization of the Schiff Base Polymer

The synthesized polymer should be characterized using a suite of analytical techniques to confirm its structure and evaluate its properties.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum should confirm the formation of the Schiff base linkage. Look for the appearance of a characteristic imine (C=N) stretching vibration around 1620-1605 cm⁻¹ and the disappearance of the aldehyde C-H stretching bands (around 2850 and 2750 cm⁻¹) and the primary amine N-H stretching bands (around 3400-3300 cm⁻¹) of the monomers. The broad O-H stretch of the carboxylic acid should remain.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy in a suitable deuterated solvent (e.g., DMSO-d₆) will provide detailed structural information. The spectrum should show the disappearance of the aldehyde proton signal (around 10 ppm) and the appearance of a new imine proton signal (around 8.5-9.0 ppm). The aromatic protons of the thiophene and phenyl rings will also be present in the expected regions.

• Thermogravimetric Analysis (TGA): TGA will provide information about the thermal stability of the polymer. Thiophene-based polymers are known for their good thermal stability.[6] A typical TGA curve would show the onset of decomposition at a temperature above 300 °C.

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the glass transition temperature (Tg) of the polymer, which is an important parameter for understanding its mechanical properties and processability.

Visualizing the Synthesis Workflow

Caption: Workflow for the synthesis of a Schiff base polymer.

II. Application in Luminescent Metal-Organic Frameworks (MOFs): Designing Functional Porous Materials

The presence of a carboxylic acid group makes 3-Formyl-2-thiophenecarboxylic acid an excellent candidate for use as an organic linker in the synthesis of Metal-Organic Frameworks (MOFs). MOFs are crystalline porous materials constructed from metal ions or clusters connected by organic linkers.[3] The choice of the linker is crucial in determining the topology, porosity, and functionality of the resulting MOF. Thiophene-based linkers are of particular interest for creating MOFs with potential applications in luminescence sensing, gas storage, and catalysis due to the unique electronic properties of the thiophene ring.[7][8]

The formyl group on the linker can serve a dual purpose. It can act as a site for post-synthetic modification, allowing for the introduction of other functional groups within the pores of the MOF. Alternatively, the aldehyde functionality can participate in the coordination to the metal center or influence the electronic properties of the framework, potentially leading to interesting luminescent behavior. Luminescent MOFs are a class of materials that are being extensively explored for applications in chemical sensing, bio-imaging, and solid-state lighting.[9][10][11][12][13]

Experimental Protocol: Solvothermal Synthesis of a Luminescent Zn-based MOF

This protocol describes a typical solvothermal synthesis of a MOF using 3-Formyl-2-thiophenecarboxylic acid as the organic linker and zinc nitrate as the metal source.

Materials:

• 3-Formyl-2-thiophenecarboxylic acid (≥98% purity)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O, ≥99% purity)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Chloroform

Equipment:

• Teflon-lined stainless steel autoclave (23 mL)

• Programmable oven

• Centrifuge

• Vortex mixer

Procedure:

• Reactant Mixture Preparation: In a 20 mL glass vial, dissolve 31.2 mg (0.2 mmol) of 3-Formyl-2-thiophenecarboxylic acid and 59.5 mg (0.2 mmol) of Zn(NO₃)₂·6H₂O in 10 mL of DMF.

• Solubilization: Sonicate the mixture for 10 minutes to ensure complete dissolution of the reactants.

• Solvothermal Reaction: Transfer the clear solution into a 23 mL Teflon-lined stainless steel autoclave. Seal the autoclave and place it in a programmable oven.

• Heating Profile: Heat the autoclave to 100 °C at a rate of 5 °C/min and hold it at this temperature for 48 hours. Then, cool the autoclave down to room temperature at a rate of 5 °C/min.

• Crystal Collection: After cooling, colorless or pale-yellow crystals of the MOF should be formed. Carefully decant the mother liquor.

• Washing and Solvent Exchange: Wash the crystals with fresh DMF (3 x 10 mL) to remove any unreacted starting materials. Then, immerse the crystals in ethanol (10 mL) for 24 hours, replacing the ethanol three times during this period. This step is crucial for exchanging the high-boiling DMF in the pores with a more volatile solvent.

• Activation: After the solvent exchange with ethanol, immerse the crystals in chloroform (10 mL) for another 24 hours, again replacing the chloroform three times. Finally, decant the chloroform and dry the crystals under vacuum at 120 °C for 12 hours to activate the MOF.

Characterization of the Luminescent MOF

• Powder X-ray Diffraction (PXRD): PXRD is the primary technique to confirm the crystallinity and phase purity of the synthesized MOF. The experimental PXRD pattern should be compared with a simulated pattern if the crystal structure is solved by single-crystal X-ray diffraction.

• Thermogravimetric Analysis (TGA): TGA is used to assess the thermal stability of the MOF and to determine the temperature at which the framework starts to decompose.

• Porosity and Surface Area Analysis: Gas sorption measurements (typically with N₂ at 77 K) are performed to determine the Brunauer-Emmett-Teller (BET) surface area and the pore volume of the activated MOF.

• Luminescence Spectroscopy: The photoluminescence (PL) properties of the MOF should be investigated. This includes measuring the excitation and emission spectra in the solid state. The quantum yield of the emission can also be determined. The luminescent properties are expected to be influenced by the thiophene linker and the coordination environment of the metal ions.

Visualizing the MOF Synthesis and Activation Process

Caption: General workflow for the synthesis and activation of a MOF.

III. Quantitative Data Summary

The following table summarizes typical properties of materials derived from thiophene carboxylic acid derivatives, providing a reasonable expectation for materials synthesized from 3-Formyl-2-thiophenecarboxylic acid.

Property	Schiff Base Polymer (Expected)	Luminescent MOF (Expected)	Reference
Thermal Stability (Td5%)	> 300 °C	> 350 °C	[6][14]
Glass Transition Temp. (Tg)	150 - 200 °C	N/A	[6][14]
BET Surface Area	N/A	500 - 1500 m²/g	[8]
Luminescence Emission Max (λem)	N/A	400 - 550 nm (Blue-Green)	[7][11]
Luminescence Quantum Yield	N/A	5 - 30%	[9][11]

IV. Conclusion and Future Outlook

3-Formyl-2-thiophenecarboxylic acid is a highly promising, yet underexplored, building block for the creation of advanced functional materials. Its unique bifunctionality allows for the rational design and synthesis of novel Schiff base polymers with tunable optoelectronic properties and metal-organic frameworks with potential applications in luminescence-based sensing and catalysis. The protocols provided in this application note serve as a robust starting point for researchers to explore the rich materials chemistry of this versatile molecule. Future research could focus on the synthesis of a wider range of polymers and MOFs with different co-monomers and metal ions, respectively, to further tailor the material properties for specific applications. Post-synthetic modification of the aldehyde group in the MOFs is another exciting avenue for creating highly functional and responsive materials. The exploration of the biological applications of these new materials, particularly in drug delivery and bio-imaging, also warrants further investigation.

References

• Synthesis and Structural Characterization of Schiff Base Ligand and their Metal Complexes.

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• Synthesis and Characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as c
• Synthesis and Characterization of New Schiff Base Transition Metal Complexes Derived from Drug Together with Biological Potential Study.
• Synthesis, Characterization, and Catalytic Applications of Schiff-Base Metal Complexes. MDPI.
• Thermal properties of the resulting materials.
• Carboxylic MOFs Linkers. Alfa Chemistry.

• Synthesis, characterization and biological activity of some transition metals with Schiff base derived from 2-thiophene carboxaldehyde and aminobenzoic acid. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing c
• Exploring the Applications of 2-Thiophenecarboxylic acid in M
• Luminescent properties of Eu (III) complexes with carboxylate ligands and their light conversion films.
• Synthesis, Structure, and Spectroscopic Properties of Calcium Thiophenecarboxylate Polymers. Structural Comparison with Analogous Lead Complexes. Chemistry – A European Journal.
• Shining New Light on Biological Systems: Luminescent Transition Metal Complexes for Bioimaging and Biosensing Applic
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• 3-Thiophenecarboxylic acid, 2-formyl-5-methyl-. AOBChem.

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• Synthesis and crystal structures of three Schiff bases derived from 3-formylacetylacetone and o-, m- and p-aminobenzoic acid.
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3-Formyl-2-thiophenecarboxylic acid in the synthesis of kinase inhibitors

Application Note & Protocols

Topic: 3-Formyl-2-thiophenecarboxylic Acid in the Synthesis of Kinase Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Abstract

Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer. The development of small molecule kinase inhibitors has thus become a cornerstone of modern drug discovery. Privileged scaffolds—molecular frameworks that can bind to multiple targets with high affinity—are invaluable tools in this endeavor. This guide details the strategic use of 3-Formyl-2-thiophenecarboxylic acid as a versatile starting material for the synthesis of thieno[3,2-b]pyridines, a potent and selective class of kinase inhibitor scaffolds. We provide a detailed examination of the underlying chemistry, step-by-step protocols for the gateway Gewald reaction and subsequent Suzuki coupling for scaffold elaboration, and a case study focusing on the synthesis of a precursor for Bruton's Tyrosine Kinase (BTK) inhibitors.

The Thieno[3,2-b]pyridine Core: A Privileged Scaffold in Kinase Inhibition

The thieno[3,2-b]pyridine core is a bioisostere of quinoline and other bicyclic heteroaromatics. Its rigid structure and specific arrangement of hydrogen bond donors and acceptors make it an ideal anchor for binding within the ATP-binding site of various kinases.[1][2] The thiophene sulfur atom can engage in specific interactions, while the pyridine nitrogen often serves as a crucial hydrogen bond acceptor with the kinase "hinge" region. The true power of this scaffold lies in its multiple vectors for chemical modification, allowing chemists to fine-tune potency, selectivity, and pharmacokinetic properties.[3][4]

Caption: Key interaction points of the thieno[3,2-b]pyridine scaffold.

The Gateway Synthesis: The Gewald Multicomponent Reaction

The construction of the thieno[3,2-b]pyridine core from simple precursors is most efficiently achieved through the Gewald reaction.[5][6] This multicomponent reaction assembles the thiophene ring in a single pot from a carbonyl compound, an active methylene nitrile, and elemental sulfur, catalyzed by a base.

Causality Behind the Choices:

• Starting Material: 3-Formyl-2-thiophenecarboxylic acid provides the aldehyde functionality for the initial condensation and the carboxylic acid which will participate in the final ring closure to form the pyridine portion of the scaffold.

• Active Methylene Nitrile: A reagent like malononitrile (NC-CH₂-CN) is used. The nitrile group is a potent electron-withdrawing group that activates the adjacent methylene protons, making them acidic enough for deprotonation by a mild base.

• Base Catalyst: A secondary amine like morpholine or piperidine is typically used. It is basic enough to facilitate the initial Knoevenagel condensation but not so strong as to cause unwanted side reactions.[7]

• Sulfur: Elemental sulfur (S₈) acts as the sulfur source for the thiophene ring. It adds to the enolate intermediate formed after the Knoevenagel condensation.[8]

The reaction proceeds via an initial Knoevenagel condensation between the aldehyde and malononitrile. The resulting electron-deficient alkene undergoes a Michael-type addition of sulfur, followed by intramolecular cyclization and tautomerization to yield the stable 2-aminothiophene intermediate. Subsequent intramolecular condensation between the amino group and the carboxylic acid yields the final fused thieno[3,2-b]pyridine core.

Protocol 1: Synthesis of a Core Thieno[3,2-b]pyridine Intermediate

This protocol describes a representative Gewald reaction followed by cyclization to form a key 4-amino-thieno[3,2-b]pyridine-5-carboxylic acid derivative, a versatile intermediate for further elaboration.

Materials:

• 3-Formyl-2-thiophenecarboxylic acid

• Malononitrile

• Elemental Sulfur (S₈)

• Morpholine

• Ethanol (EtOH)

• N,N-Dimethylformamide (DMF)

• Hydrochloric acid (1M HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-Formyl-2-thiophenecarboxylic acid (1.56 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and elemental sulfur (0.32 g, 10 mmol).

• Solvent and Catalyst Addition: Add ethanol (50 mL) to the flask. To this suspension, add morpholine (0.87 mL, 10 mmol) dropwise at room temperature. The addition of the base is exothermic.

• Reaction: Heat the mixture to reflux (approximately 78°C) and maintain for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) (e.g., 1:1 Hexanes:EtOAc).

• Cyclization: After the initial reaction is complete, add 20 mL of DMF to the mixture and increase the temperature to 120°C. Maintain at this temperature for an additional 6 hours to drive the intramolecular cyclization and dehydration.

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into 200 mL of ice-cold water.

• Acidification: Acidify the aqueous mixture to pH ~2-3 by the slow addition of 1M HCl. A precipitate should form.

• Isolation: Stir the suspension for 30 minutes in an ice bath, then collect the solid product by vacuum filtration.

• Purification: Wash the filter cake sequentially with cold water (3 x 30 mL) and a small amount of cold ethanol. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., DMF/water or ethanol) to yield the 4-amino-thieno[3,2-b]pyridine-5-carboxylic acid derivative.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and LC-MS.

Protocol 2: Scaffold Elaboration via Suzuki-Miyaura Cross-Coupling

To install moieties that can interact with specific regions of the kinase active site, cross-coupling reactions are essential. This protocol details a typical Suzuki-Miyaura coupling on a halogenated thieno[3,2-b]pyridine core, a common strategy to introduce aryl or heteroaryl groups.[4][9] (Note: This protocol assumes the intermediate from Protocol 1 has been converted to a halogenated derivative, e.g., a bromo-substituted thienopyridine, through standard methods).

Materials:

• Bromo-substituted thieno[3,2-b]pyridine intermediate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv)

• Solvent system (e.g., 1,4-Dioxane/Water, 4:1)

• Ethyl acetate (EtOAc)

• Saturated ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add the bromo-thieno[3,2-b]pyridine (1.0 equiv), arylboronic acid (1.2 equiv), and base (2.0 equiv).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent and Catalyst Addition: Add the degassed solvent system (e.g., 4 mL of Dioxane and 1 mL of water per mmol of bromide) via syringe. Add the palladium catalyst (0.05 equiv) under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to 90-100°C and stir for 6-12 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (10 mL) and saturated NH₄Cl solution (10 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (15 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., Hexanes/EtOAc) to afford the desired coupled product.

• Characterization: Confirm the structure and purity via ¹H NMR and LC-MS.

Case Study: Synthesis of a Bruton's Tyrosine Kinase (BTK) Inhibitor Precursor

Bruton's Tyrosine Kinase (BTK) is a non-receptor tyrosine kinase essential for B-cell receptor (BCR) signaling.[10][11] Its inhibition is a clinically validated strategy for treating B-cell malignancies.[7] Many potent BTK inhibitors utilize a heterocyclic core that can be derived from thieno[3,2-b]pyridines.[3] The synthetic workflow below illustrates how the protocols can be combined to generate a key precursor for a BTK inhibitor.

Caption: General synthetic workflow from starting material to inhibitor precursor.

Upon activation of the B-cell receptor, BTK phosphorylates Phospholipase Cγ2 (PLCγ2).[10] Activated PLCγ2 cleaves PIP₂ into IP₃ and DAG, leading to calcium mobilization and PKC activation, respectively. This cascade ultimately promotes cell proliferation and survival. A BTK inhibitor blocks the initial phosphorylation step, shutting down the entire downstream pathway.[2]

Caption: Simplified BTK signaling pathway and the point of inhibition.

Quantitative Data Summary & Characterization

The successful synthesis of kinase inhibitors requires rigorous quality control. Each intermediate and the final compound must be thoroughly characterized to ensure identity, purity, and stability.

Technique	Purpose	Expected Observations for a Thieno[3,2-b]pyridine Derivative
¹H NMR	Structural elucidation and confirmation.	Aromatic protons on the thiophene and pyridine rings (typically δ 7.0-9.0 ppm), signals for substituents from Suzuki coupling, and NH₂ protons (if present).
¹³C NMR	Carbon skeleton confirmation.	Characteristic signals for quaternary carbons at the ring fusion and carbons bearing heteroatoms (S, N).
LC-MS	Purity assessment and mass confirmation.	A sharp, single peak in the chromatogram (purity >95%) and a molecular ion peak ([M+H]⁺) corresponding to the calculated exact mass.
HPLC	Quantitative purity analysis.	Used to determine the precise purity of the final compound for biological assays.
HRMS	High-Resolution Mass Spectrometry.	Provides a highly accurate mass measurement to confirm the elemental composition.

Conclusion

3-Formyl-2-thiophenecarboxylic acid is a readily accessible and highly effective starting material for constructing the thieno[3,2-b]pyridine scaffold. Through robust and scalable reactions like the Gewald synthesis and palladium-catalyzed cross-coupling, medicinal chemists can rapidly generate diverse libraries of compounds. The inherent drug-like properties of the resulting scaffold make it a powerful platform for developing potent and selective inhibitors against a wide range of clinically relevant protein kinases, as exemplified by the BTK case study.

References

• The Evolving Role of Bruton's Tyrosine Kinase Inhibitors in B Cell Lymphomas. (2024). PMC. Available at: [Link]

• Li, W., et al. (2023). Bruton's Tyrosine Kinase Inhibitors with Distinct Binding Modes Reveal Differential Functional Impact on B-Cell Receptor Signaling. Molecular Cancer Therapeutics. Available at: [Link]

• Wang, X., et al. (2021). Structural mechanism for Bruton's tyrosine kinase activation at the cell membrane. PNAS. Available at: [Link]

• Bruton's tyrosine kinase. Wikipedia. Available at: [Link]

• Hendriks, R. W., et al. (2014). Role of Bruton's tyrosine kinase in B cells and malignancies. springermedizin.de. Available at: [Link]

• The Development of BTK Inhibitors: A Five-Year Update. (2021). PMC. Available at: [Link]

• Discovery of a Potent, Covalent BTK Inhibitor for B-Cell Lymphoma. (2014). PMC. Available at: [Link]

• Btk Inhibitors: A Medicinal Chemistry and Drug Delivery Perspective. (2021). MDPI. Available at: [Link]

• A Simple Synthesis of Some New Thienopyridine and Thienopyrimidine Derivatives. (2001). MDPI. Available at: [Link]

• Discovery of a Potent, Covalent BTK Inhibitor for B-Cell Lymphoma. (2014). ACS Chemical Biology. Available at: [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. Available at: [Link]

• Gewald reaction. Wikipedia. Available at: [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2021). ResearchGate. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2024). YouTube. Available at: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. (2017). PMC. Available at: [Link]

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• 9. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Evolving Role of Bruton’s Tyrosine Kinase Inhibitors in B Cell Lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Role of Bruton’s tyrosine kinase in B cells and malignancies | springermedizin.de [springermedizin.de]

Application Note &amp; Protocols: Strategies for the Polymerization of 3-Formyl-2-thiophenecarboxylic acid

Abstract: 3-Formyl-2-thiophenecarboxylic acid is a bifunctional heterocyclic monomer with significant potential for creating advanced functional polymers. The presence of both an aldehyde (formyl) and a carboxylic acid group on a conjugated thiophene backbone offers a rich platform for diverse polymerization pathways and post-polymerization modifications. This guide provides researchers, chemists, and material scientists with a detailed exploration of potential polymerization strategies, including step-by-step protocols for polycondensation and electrochemical polymerization. We delve into the underlying chemical principles, explain the rationale behind experimental choices, and outline methods for polymer characterization, addressing the unique challenges and opportunities presented by this monomer.

Introduction: The Potential of a Bifunctional Monomer

3-Formyl-2-thiophenecarboxylic acid (CAS 19991-68-5) is a unique building block for polymer synthesis.[1] Its structure combines:

• A thiophene ring , the basis for a vast class of conductive and semiconductive polymers used in organic electronics like flexible displays and sensors.[2]

• A carboxylic acid group , which can participate in esterification and amidation reactions for polycondensation, enhance solubility, and serve as an anchor point for further functionalization.[3]

• An aldehyde group , a versatile functional handle for forming Schiff bases (polyazomethines), participating in condensation reactions, or for post-synthesis cross-linking and bioconjugation.[4]

The primary challenge in the polymerization of this monomer lies in the electronic effects of its substituents. Both the formyl and carboxyl groups are electron-withdrawing, which deactivates the thiophene ring. This deactivation makes conventional oxidative chemical or electrochemical polymerization, common for many thiophene derivatives, exceedingly difficult.[5] For instance, attempts to electropolymerize the simpler 3-formylthiophene have proven unsuccessful.[4][5]

This guide, therefore, focuses on two primary strategic approaches to overcome these challenges and harness the monomer's potential:

• Polycondensation: Leveraging the carboxylic acid and formyl groups directly in step-growth polymerization.

• Co-polymerization: Employing electrochemical methods where 3-Formyl-2-thiophenecarboxylic acid is a minor component alongside a more easily polymerizable co-monomer.

Below is the chemical structure of the monomer at the core of our discussion.

Caption: Structure of 3-Formyl-2-thiophenecarboxylic acid.

Physicochemical Properties of the Monomer

A comprehensive understanding of the monomer's properties is critical for designing successful polymerization experiments. Key data is summarized below.

Property	Value	Source
Molecular Formula	C₆H₄O₃S	PubChem[1]
Molecular Weight	156.16 g/mol	PubChem[1]
CAS Number	19991-68-5	PubChem[1]
Appearance	Off-white to pale yellow crystalline powder	General Observation[6]
Solubility	Soluble in DMSO, DMF; slightly soluble in methanol; insoluble in water	General Observation[6]
Hazards	Harmful if swallowed; Causes skin and serious eye irritation; May cause respiratory irritation	PubChem[1]

Strategy 1: Polycondensation via Esterification

This strategy utilizes the carboxylic acid functionality to form a polyester by reacting it with a diol. This is a classic step-growth polymerization method that bypasses the need for thiophene ring activation. The resulting polymer will have pendant formyl groups along its backbone, which are available for subsequent cross-linking or functionalization.

Scientific Rationale

Polycondensation is a robust method for monomers with appropriate functional groups.[7] The reaction between a dicarboxylic acid (or in this case, a monomer with one carboxylic acid) and a diol, typically under acidic catalysis and heat, forms ester linkages with the concomitant removal of water. Driving the reaction to completion requires efficient removal of the water byproduct to shift the equilibrium towards the polymer, according to Le Chatelier's principle. The choice of diol (e.g., aliphatic vs. aromatic) allows for tuning the polymer's physical properties, such as its glass transition temperature (Tg) and mechanical flexibility.[8]

Caption: Workflow for polyester synthesis via polycondensation.

Detailed Protocol: Synthesis of Poly(1,6-hexanediyl 3-formyl-2-thiophenecarboxylate)

Materials:

• 3-Formyl-2-thiophenecarboxylic acid (1.0 eq)

• 1,6-Hexanediol (1.0 eq)

• p-Toluene Sulfonic Acid (p-TSA), catalyst (0.01 eq)

• Toluene (Anhydrous)

• Methanol (for precipitation)

• Three-neck round-bottom flask

• Dean-Stark apparatus and condenser

• Magnetic stirrer and heating mantle

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reactor Setup: Assemble the three-neck flask with the Dean-Stark trap, condenser, a magnetic stir bar, and an inert gas inlet/outlet. Ensure all glassware is thoroughly dried.

• Charging the Reactor: To the flask, add 3-Formyl-2-thiophenecarboxylic acid, an equimolar amount of 1,6-hexanediol, and the catalytic amount of p-TSA. Add sufficient toluene to dissolve the reactants upon gentle heating (approx. 0.5 M concentration).

• Inert Atmosphere: Begin purging the system with nitrogen or argon. Maintain a slight positive pressure throughout the reaction.

• Reaction: Heat the mixture to reflux. Toluene will begin to distill and collect in the Dean-Stark trap. As the water byproduct is azeotropically removed, it will separate from the toluene and collect in the bottom of the trap.

• Monitoring: Monitor the reaction by observing the amount of water collected. The reaction is typically complete when water evolution ceases (usually 4-8 hours).

• Cooling and Precipitation: Once the reaction is complete, turn off the heat and allow the solution to cool to room temperature. Slowly pour the viscous polymer solution into a beaker containing a large excess of cold methanol while stirring vigorously. The polymer should precipitate as a solid.

• Purification: Decant the methanol and wash the polymer several times with fresh methanol to remove unreacted monomers and catalyst.

• Drying: Collect the polymer by filtration and dry it in a vacuum oven at 40-50°C until a constant weight is achieved.

Self-Validation Checkpoints:

• During Reaction: Successful water collection in the Dean-Stark trap. The reaction mixture will become noticeably more viscous.

• Post-Precipitation: Formation of a solid, stringy, or powdery precipitate upon addition to methanol.

Strategy 2: Electrochemical Co-Polymerization

This strategy aims to incorporate the monomer into a conductive polymer film on an electrode surface. Due to the monomer's low reactivity in electropolymerization, it is used as a co-monomer with a more easily oxidized thiophene derivative, such as 2,2'-bithiophene.[9]

Scientific Rationale

Electrochemical polymerization occurs via the oxidative coupling of monomer units on an electrode surface.[10] A potential is applied that is sufficient to oxidize the monomer to a radical cation. These radical cations then couple to form dimers, trimers, and eventually a polymer film that deposits onto the electrode. By using a mixture of a highly reactive monomer (bithiophene) and our target monomer, we can initiate polymerization with the bithiophene. The growing polymer chains can then incorporate the less reactive 3-Formyl-2-thiophenecarboxylic acid units, effectively "forcing" them into the polymer backbone. This creates a functionalized copolymer film.

Caption: Diagram of a standard three-electrode electrochemical cell setup.

Detailed Protocol: Electrosynthesis of a Copolymer Film

Materials:

• 3-Formyl-2-thiophenecarboxylic acid (e.g., 5 mM)

• 2,2'-Bithiophene (e.g., 50 mM)

• Tetrabutylammonium hexafluorophosphate (TBAPF₆), supporting electrolyte (0.1 M)

• Acetonitrile (Anhydrous, electrochemical grade)

• Working Electrode (e.g., Indium Tin Oxide (ITO) coated glass or Platinum disk)

• Counter Electrode (Platinum wire or gauze)

• Reference Electrode (e.g., Ag/AgCl in saturated KCl)

• Potentiostat/Galvanostat

Procedure:

• Electrode Preparation: Clean the working electrode thoroughly. For ITO, sonicate in a sequence of detergent, deionized water, acetone, and isopropanol. For Platinum, polish with alumina slurry, rinse, and sonicate in water.[9]

• Prepare Electrolyte Solution: In a glovebox or dry environment, prepare the electrolyte solution by dissolving the supporting electrolyte (TBAPF₆), 2,2'-bithiophene, and 3-Formyl-2-thiophenecarboxylic acid in anhydrous acetonitrile.

• Cell Assembly: Assemble the three-electrode cell. Ensure the reference electrode tip is close to the working electrode surface. Deoxygenate the solution by bubbling with argon or nitrogen for 15-20 minutes.

• Electropolymerization: Connect the electrodes to the potentiostat. Perform cyclic voltammetry (CV) by scanning the potential from 0 V to an upper limit sufficient to oxidize bithiophene (e.g., +1.4 V vs Ag/AgCl) and back. Repeat for 10-20 cycles.

• Monitoring: A successful polymerization is indicated by the growth of new redox peaks in the cyclic voltammogram and the appearance of a colored polymer film on the working electrode surface. The current in the oxidation and reduction waves should increase with each successive cycle.

• Film Rinsing: After polymerization, carefully remove the working electrode from the cell and rinse it with fresh acetonitrile to remove unreacted monomers and electrolyte.

• Drying: Dry the polymer-coated electrode under a gentle stream of nitrogen.

Self-Validation Checkpoints:

• During Polymerization: Observation of a film depositing on the working electrode. The solution near the electrode may change color. The CV plot should show increasing current with each cycle, indicating deposition of a conductive material.[9]

• Post-Polymerization: The rinsed and dried electrode should have a stable, uniform, and adherent polymer film.

Characterization of Synthesized Polymers

To confirm the successful synthesis and determine the properties of the new polymers, the following characterization techniques are recommended:

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Polyester: Look for the appearance of a strong ester carbonyl (C=O) stretch around 1720-1740 cm⁻¹ and the disappearance of the broad carboxylic acid O-H stretch. The aldehyde C=O stretch should remain around 1680-1700 cm⁻¹.[8]

  • Electropolymer: Confirm the presence of the aldehyde (1680-1700 cm⁻¹) and carboxylic acid (broad O-H, C=O at ~1700 cm⁻¹) functionalities in the deposited film.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (for soluble polyesters):

  • ¹H NMR: Confirm the formation of the ester linkage by observing the shift of protons adjacent to the oxygen atom of the diol. The aldehyde proton signal (~9-10 ppm) should be preserved.[7]

• Gel Permeation Chromatography (GPC) (for soluble polyesters):

  • Determine the average molecular weight (Mn, Mw) and the polydispersity index (PDI) of the polymer. A high molecular weight and a PDI around 2 are typical for step-growth polymers.[7]

• Cyclic Voltammetry (CV) (for electropolymerized films):

  • Characterize the electrochemical behavior of the polymer film. A CV of the film in a monomer-free electrolyte solution will show the potentials at which the polymer can be reversibly oxidized (p-doped) and reduced (neutral).

• Scanning Electron Microscopy (SEM):

  • Visualize the surface morphology of the electropolymerized film to assess its uniformity and porosity.

Potential Applications

Polymers derived from 3-Formyl-2-thiophenecarboxylic acid are promising for a variety of advanced applications:

• Functional Surfaces and Sensors: The aldehyde groups on the polymer backbone can be used to immobilize biomolecules (proteins, DNA) for biosensor development.[4]

• Cross-linked Materials: The pendant aldehyde groups can react with cross-linkers like diamines or dihydrazides to form robust, insoluble networks for coatings or membranes.

• Thermoresponsive Polymers: By incorporating specific diols or co-monomers, it may be possible to synthesize materials that change their properties in response to temperature, useful for biomedical applications like drug delivery.[11]

• Conductive Adhesives: The combination of a conductive polythiophene backbone and the strong interaction of aldehyde/carboxylic acid groups with metal oxide surfaces (like ITO) could lead to novel conductive adhesives for electronic devices.[4]

References

• Socony-Vacuum Oil Co. (1948). Thiophene-aldehyde synthetic resins.
• Razus, A. C., Birzan, L., et al. (2008). Condensation of thiopheneanils or thiophene-2-carboxaldehyde with guaiazulene.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.).
• Guesmi, A., et al. (2020). Thiophene-Based Aldehyde Derivatives for Functionalizable and Adhesive Semiconducting Polymers.
• Gronowitz, S., & Hörnfeldt, A.-B. (n.d.).
• Guesmi, A., et al. (2020). Thiophene-Based Aldehyde Derivatives for Functionalizable and Adhesive Semiconducting Polymers.
• Athanasiou, K. A., et al. (2016).
• Akindoyo, J. O., et al. (2022). Synthesis by Melt-Polymerization of a Novel Series of Bio-Based and Biodegradable Thiophene-Containing Copolyesters. MDPI.
• Papageorgiou, G. Z., et al. (2022). Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol. PMC - NIH.
• Wei, Y., et al. (n.d.). Electrochemical Polymerization of Thiophenes in the Presence of Bithiophene or Terthiophene. DTIC.
• National Center for Biotechnology Information (n.d.). 3-Formylthiophene-2-carboxylic acid. PubChem.
• Sigma-Aldrich. (n.d.). 3-Thiophenecarboxylic acid 99.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.).
• Molina, J., et al. (2019).

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• 11. mdpi.com [mdpi.com]

Application Note: Comprehensive Characterization of 3-Formyl-2-thiophenecarboxylic acid

Abstract

This document provides a detailed guide to the essential analytical methodologies for the comprehensive characterization of 3-Formyl-2-thiophenecarboxylic acid (3F2TCA). As a key intermediate in the synthesis of pharmaceuticals and advanced materials, rigorous verification of its identity, purity, and stability is paramount. This guide offers both the theoretical basis and practical, step-by-step protocols for researchers, quality control analysts, and drug development professionals. The methodologies covered include spectroscopic techniques (NMR, FT-IR, MS), chromatography (HPLC), and thermal analysis (DSC/TGA), ensuring a multi-faceted and robust characterization framework.

Introduction: The Imperative for Rigorous Analysis

3-Formyl-2-thiophenecarboxylic acid is a bifunctional heterocyclic compound featuring both an aldehyde and a carboxylic acid moiety on a thiophene ring. This unique arrangement makes it a valuable building block in medicinal chemistry and materials science. The reactivity of the aldehyde and the nucleophilic/coordination potential of the carboxylic acid allow for diverse synthetic transformations. However, these same reactive groups can also lead to impurities, isomers, or degradation products. Therefore, a systematic analytical approach is not merely procedural but essential for ensuring the validity of research outcomes, the consistency of manufacturing processes, and the safety of final products. This guide establishes a self-validating system of protocols designed to deliver an unambiguous analytical profile of the compound.

Compound Identity and Physicochemical Properties

A foundational step in any analysis is the confirmation of basic physical and chemical properties against established references.

Table 1: Physicochemical Properties of 3-Formyl-2-thiophenecarboxylic acid

Property	Value	Source
IUPAC Name	3-formylthiophene-2-carboxylic acid	[1]
CAS Number	19991-68-5	[1]
Molecular Formula	C₆H₄O₃S	[1]
Molecular Weight	156.16 g/mol	[1]
Appearance	Off-white to yellow solid	N/A
Melting Point	~147-151 °C (Varies with purity)	N/A

| Solubility | Soluble in DMSO, DMF, Methanol | N/A |

Integrated Analytical Workflow

A multi-technique approach is required for unambiguous characterization. The following workflow ensures that purity, identity, and stability are sequentially and logically confirmed.

Caption: Integrated workflow for the characterization of 3F2TCA.

Spectroscopic Methods for Structural Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the most powerful technique for the unambiguous determination of molecular structure. ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR reveals the carbon skeleton. For 3F2TCA, NMR confirms the substitution pattern on the thiophene ring and the presence of the formyl and carboxyl groups.

Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg of the 3F2TCA sample and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred as it readily dissolves both the carboxylic acid and exchanges with the acidic proton.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• Acquisition (¹H): Acquire the spectrum with a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• Acquisition (¹³C): Acquire a proton-decoupled ¹³C spectrum. A greater number of scans will be required (e.g., 1024 or more).

• Processing: Process the data using appropriate software (e.g., MestReNova, TopSpin). Reference the spectrum to the residual solvent peak (DMSO-d₆: δ ~2.50 ppm for ¹H, δ ~39.52 ppm for ¹³C).

Expected Data & Interpretation: The chemical environment of each proton and carbon in 3F2TCA is unique, leading to a predictable spectrum. The acidic proton of the carboxylic acid is typically observed as a very broad singlet far downfield.[2]

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆)

Atom Type	Position	Predicted ¹H Shift (δ, ppm)	Predicted ¹³C Shift (δ, ppm)	Notes
Thiophene-H	H-4	~7.8 - 8.0	~135 - 138	Doublet, coupled to H-5
Thiophene-H	H-5	~7.4 - 7.6	~128 - 131	Doublet, coupled to H-4
Formyl-H	-CHO	~9.8 - 10.1	~185 - 190	Singlet
Carboxyl-H	-COOH	> 12 (broad)	N/A	Broad singlet, exchangeable with D₂O
Thiophene-C	C-2	N/A	~140 - 145	Quaternary, attached to COOH
Thiophene-C	C-3	N/A	~142 - 147	Quaternary, attached to CHO

| Carboxyl-C | -COOH | N/A | ~162 - 168 | Carbonyl carbon |

Mass Spectrometry (MS)

Causality: MS is used to determine the molecular weight of the compound, providing direct confirmation of the molecular formula. High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy.

Protocol: Electrospray Ionization - Time of Flight (ESI-TOF) MS

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Infuse the sample into an ESI-TOF mass spectrometer.

• Analysis Mode: Operate in negative ion mode to deprotonate the carboxylic acid, which is typically more efficient. The expected ion is [M-H]⁻. Positive mode may show [M+H]⁺ or adducts like [M+Na]⁺.

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 50-500).

Expected Data & Interpretation:

• Molecular Ion: For C₆H₄O₃S (MW = 156.16), the primary observed ions should be:

  • Negative Mode [M-H]⁻: m/z = 154.98

  • Positive Mode [M+H]⁺: m/z = 157.00

• Isotopic Pattern: The presence of sulfur (³⁴S isotope is ~4.2% abundant) will result in a characteristic M+2 peak that should be observed and match the theoretical distribution.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality: FT-IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups. The vibrational frequencies of bonds within the molecule serve as a unique fingerprint. For 3F2TCA, this technique validates the presence of the carboxylic acid and aldehyde groups.

Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.

• Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹. Perform a background scan first.

• Processing: Use software to label significant peaks.

Expected Data & Interpretation: The spectrum will be dominated by strong absorptions from the carbonyl and hydroxyl groups.

Table 3: Characteristic FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
2500-3300 (very broad)	O-H stretch	Carboxylic Acid	Confirms the highly hydrogen-bonded acidic proton.
~1700-1720	C=O stretch	Carboxylic Acid	Strong absorption, characteristic of the carboxyl dimer.
~1670-1690	C=O stretch	Aldehyde	Strong absorption, conjugated with the thiophene ring.
~2820 & ~2720	C-H stretch	Aldehyde	Two weak bands (Fermi doublets) confirming the aldehyde C-H.
~1500-1550	C=C stretch	Thiophene Ring	Aromatic ring vibrations.[3]

| ~1200-1300 | C-O stretch | Carboxylic Acid | Coupled with O-H in-plane bending. |

Caption: Logic diagram for structural confirmation.

Chromatographic Method for Purity Determination

High-Performance Liquid Chromatography (HPLC)

Causality: HPLC is the gold standard for determining the purity of pharmaceutical compounds and identifying impurities. A reverse-phase method is ideal for separating 3F2TCA from potential non-polar starting materials or more polar by-products.

Protocol: Reverse-Phase HPLC with UV Detection

• System Preparation: Ensure the HPLC system is well-maintained and equilibrated.

• Mobile Phase Preparation:

  • Solvent A: 0.1% Phosphoric Acid or Formic Acid in Water. The acid suppresses the ionization of the carboxylic group, leading to better peak shape and retention. Formic acid should be used for LC-MS compatibility.[4]

  • Solvent B: Acetonitrile or Methanol.

• Sample Preparation:

  • Prepare a stock solution of 3F2TCA at 1.0 mg/mL in a diluent (e.g., 50:50 Acetonitrile:Water).

  • Dilute this stock to a working concentration of ~0.1 mg/mL.

• Chromatographic Conditions:

Table 4: HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Standard reverse-phase column offering good retention for aromatic acids.
Mobile Phase	Gradient elution	To ensure separation of impurities with varying polarities.
	0-2 min: 95% A, 5% B	Start with high aqueous content to retain the analyte.
	2-15 min: Gradient to 5% A, 95% B	Elute the main compound and less polar impurities.
	15-18 min: Hold at 5% A, 95% B	Wash the column.
	18-20 min: Return to 95% A, 5% B	Re-equilibrate for the next injection.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Injection Volume	10 µL	Adjust as needed based on detector response.
Column Temp.	30 °C	To ensure reproducible retention times.

| UV Detection | 275 nm | Wavelength of maximum absorbance for the thiophene chromophore. |

• Data Analysis: Integrate the peaks in the chromatogram. Calculate the area percent of the main peak to determine purity. Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Thermal Analysis

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

Causality: DSC is used to determine the melting point and identify any polymorphic transitions, while TGA measures weight loss as a function of temperature, indicating thermal stability and decomposition temperature.[5]

Protocol: DSC/TGA

• Sample Preparation: Accurately weigh 2-5 mg of 3F2TCA into an aluminum TGA/DSC pan.

• Instrumentation: Place the sample in a simultaneous TGA/DSC instrument.

• Conditions:

  • Atmosphere: Nitrogen, flow rate of 50 mL/min.

  • Temperature Program: Ramp from 30 °C to 400 °C at a rate of 10 °C/min.

• Data Analysis:

  • DSC: The onset of the endothermic peak corresponds to the melting point.

  • TGA: The temperature at which significant weight loss begins indicates the onset of decomposition.

Expected Data & Interpretation:

• DSC: A sharp endotherm should be observed around 147-151 °C, corresponding to the melting of the crystalline solid. The sharpness of the peak is an indicator of purity.

• TGA: The compound is expected to be stable up to its melting point, with significant decomposition occurring at higher temperatures. The absence of weight loss before melting indicates the sample is anhydrous.

Summary of Expected Analytical Results

Table 5: Consolidated Characterization Data for 3-Formyl-2-thiophenecarboxylic acid

Technique	Parameter	Expected Result
¹H NMR	Chemical Shifts (ppm)	~12+ (s, 1H, COOH), ~9.9 (s, 1H, CHO), ~7.9 (d, 1H), ~7.5 (d, 1H)
¹³C NMR	Chemical Shifts (ppm)	~187 (CHO), ~165 (COOH), 4 aromatic carbons (~128-147)
MS (ESI-)	[M-H]⁻	m/z 154.98
FT-IR	Key Peaks (cm⁻¹)	~2500-3300 (O-H), ~1710 (C=O acid), ~1680 (C=O aldehyde)
HPLC	Purity	>98% (area percent at 275 nm)
DSC	Melting Point	Onset ~147-151 °C

| TGA | Decomposition | Onset > 160 °C |

References

• Chemcasts by Solvias . (n.d.). 3-Thiophenecarboxylic acid, 5-formyl-, methyl ester. Retrieved from [Link]

• Chemcasts by Solvias . (n.d.). 3-Thiophenecarboxylic acid, 5-formyl-, methyl ester Thermodynamic Properties vs Temperature. Retrieved from [Link]

• SIELC Technologies . (n.d.). Separation of 3-Thiophenecarboxylic acid on Newcrom R1 HPLC column. Retrieved from [Link]

• Chemcasts by Solvias . (n.d.). 3-Thiophenecarboxylic acid, 5-formyl-, methyl ester Properties vs Pressure. Retrieved from [Link]

• National Center for Biotechnology Information . (n.d.). PubChem Compound Summary for CID 12280051, 3-Formylthiophene-2-carboxylic acid. Retrieved from [Link]

• Semantic Scholar . (n.d.). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Retrieved from [Link]

• Indian Journal of Pure & Applied Physics . (2014). Density functional theory and FTIR spectroscopic study of carboxyl group. Retrieved from [Link]

• Chemistry LibreTexts . (2023). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• PubChem . (n.d.). 2-Thiophenecarboxylic acid. Retrieved from [Link]

• IOSR Journal of Applied Physics . (2015). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. Retrieved from [Link]

• American Pharmaceutical Review . (2010). Thermal Analysis – A Review of Techniques and Applications in the Pharmaceutical Sciences. Retrieved from [Link]

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Application Note &amp; Protocol: High-Performance Liquid Chromatography (HPLC) Analysis of 3-Formyl-2-thiophenecarboxylic acid

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Abstract

This comprehensive guide details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 3-Formyl-2-thiophenecarboxylic acid. The methodology is built upon a reversed-phase separation mechanism, providing excellent selectivity and sensitivity. This document provides a step-by-step protocol for sample preparation, instrument setup, and data analysis. Furthermore, it outlines a validation strategy compliant with the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the method's suitability for its intended purpose in research and pharmaceutical development.[1][2][3][4]

Introduction and Scientific Rationale

3-Formyl-2-thiophenecarboxylic acid is a key intermediate in the synthesis of various pharmaceutical compounds. Its purity and accurate quantification are critical for ensuring the quality and efficacy of the final active pharmaceutical ingredient (API). HPLC is the premier analytical technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy.[5][6]

The molecular structure of 3-Formyl-2-thiophenecarboxylic acid, featuring a thiophene ring, a carboxylic acid group, and an aldehyde group, dictates the selection of the analytical methodology. The presence of the aromatic thiophene ring provides a chromophore suitable for UV detection. The carboxylic acid moiety's ionization is pH-dependent, a critical factor in optimizing chromatographic retention and peak shape in reversed-phase HPLC.

This guide explains the causality behind the chosen experimental parameters, ensuring a deep understanding of the method's scientific principles.

Physicochemical Properties of 3-Formyl-2-thiophenecarboxylic acid

A thorough understanding of the analyte's properties is fundamental to developing a successful HPLC method.

Property	Value/Characteristic	Source/Rationale
Molecular Formula	C₆H₄O₃S	PubChem
Molecular Weight	156.16 g/mol	PubChem[7]
Chemical Structure	Thiophene ring with a formyl group at position 3 and a carboxylic acid group at position 2.	PubChem[7]
pKa (predicted)	~3-4	Based on the pKa of similar aromatic carboxylic acids and thiophenecarboxylic acids.[8][9] The electron-withdrawing nature of the formyl group is expected to slightly lower the pKa compared to unsubstituted thiophene-2-carboxylic acid.
UV Absorbance	Expected λmax ~250-280 nm	Thiophene derivatives typically exhibit strong UV absorbance.[10] The presence of the formyl and carboxyl groups conjugated with the thiophene ring will influence the specific maximum absorbance wavelength. A UV scan is recommended for confirmation.
Solubility	Soluble in methanol, acetonitrile, and aqueous buffers at appropriate pH.	General solubility of aromatic carboxylic acids.[11][12] Solubility in aqueous phases will increase significantly above the pKa as the carboxylate anion is formed.

Recommended HPLC Method

This method is designed to provide a robust and reliable separation of 3-Formyl-2-thiophenecarboxylic acid from potential impurities.

Chromatographic Conditions

Parameter	Recommended Setting	Rationale
HPLC Column	C18, 4.6 x 150 mm, 5 µm	The non-polar C18 stationary phase is well-suited for retaining the moderately non-polar analyte. This is a common and robust choice for reversed-phase chromatography.
Mobile Phase A	0.1% Phosphoric Acid in Water	The acidic pH ensures that the carboxylic acid group is protonated, leading to better retention and symmetrical peak shapes. Phosphoric acid is a common and effective mobile phase modifier for this purpose.
Mobile Phase B	Acetonitrile	Acetonitrile is a common organic modifier in reversed-phase HPLC, providing good elution strength and low UV cutoff.
Gradient Elution	0-10 min: 30-70% B; 10-12 min: 70-30% B; 12-15 min: 30% B	A gradient elution is recommended to ensure elution of the main peak with a reasonable retention time and to effectively elute any more non-polar impurities. The re-equilibration step ensures reproducibility between injections.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and column efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times. 30 °C is a common and safe operating temperature.
Injection Volume	10 µL	A typical injection volume that can be adjusted based on sample concentration and detector response.
Detection Wavelength	270 nm (or determined λmax)	This wavelength is within the expected absorbance range for the analyte. It is crucial to determine the optimal wavelength experimentally by running a UV-Vis spectrum of the analyte.

Rationale for Methodological Choices

• Reversed-Phase HPLC: This is the most suitable technique for separating moderately polar to non-polar compounds like 3-Formyl-2-thiophenecarboxylic acid.

• C18 Column: This stationary phase provides a good balance of hydrophobicity for retaining the analyte.

• Acidified Mobile Phase: By keeping the mobile phase pH well below the pKa of the carboxylic acid group, the analyte remains in its neutral, protonated form. This enhances its retention on the non-polar C18 stationary phase and prevents peak tailing associated with the ionization of silanol groups on the silica support.

• Gradient Elution: This approach allows for the efficient elution of the analyte of interest while also ensuring that any potential impurities with different polarities are effectively separated and eluted from the column.

Experimental Protocols

Preparation of Mobile Phases

• Mobile Phase A (0.1% Phosphoric Acid in Water): Add 1.0 mL of concentrated phosphoric acid (85%) to 1000 mL of HPLC-grade water. Mix thoroughly and degas before use.

• Mobile Phase B (Acetonitrile): Use HPLC-grade acetonitrile. Degas before use.

Preparation of Standard and Sample Solutions

• Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 25 mg of 3-Formyl-2-thiophenecarboxylic acid reference standard and transfer it to a 25 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B (or a suitable diluent in which the analyte is freely soluble).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to cover the desired concentration range for the calibration curve (e.g., 1-100 µg/mL).

• Sample Preparation: Accurately weigh the sample containing 3-Formyl-2-thiophenecarboxylic acid and dissolve it in the diluent to achieve a final concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

Method Validation Protocol (ICH Q2(R1))

To ensure the method is suitable for its intended purpose, a validation study should be conducted according to ICH Q2(R1) guidelines.[1][2][3][4]

System Suitability

Before starting any validation experiments, the suitability of the chromatographic system must be verified.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 2.0%

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Procedure: Inject a blank (diluent), a placebo (if applicable), and a sample spiked with known impurities.

• Acceptance Criteria: The peak for 3-Formyl-2-thiophenecarboxylic acid should be well-resolved from any other peaks, and the blank should show no interfering peaks at the retention time of the analyte.

Linearity

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.

• Procedure: Prepare at least five concentrations of the reference standard across the expected working range. Perform triplicate injections for each concentration.

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve (peak area vs. concentration) should be ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.

• Procedure: Perform recovery studies by spiking a placebo or sample with known amounts of the reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the measure of the degree of scatter of a series of measurements.

• Repeatability (Intra-day Precision): Analyze a minimum of six replicate samples at 100% of the test concentration on the same day.

• Intermediate Precision (Inter-day Precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The RSD for both repeatability and intermediate precision should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Procedure: These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Procedure: Introduce small variations to the method parameters, such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase pH (± 0.2 units)

  • Wavelength (± 2 nm)

• Acceptance Criteria: The system suitability parameters should still be met, and the results should not be significantly affected by these minor changes.

Visualizations

HPLC Analysis Workflow

Caption: A streamlined workflow for the HPLC analysis of 3-Formyl-2-thiophenecarboxylic acid.

Method Validation Logic

Caption: The logical flow of parameters for validating the HPLC method according to ICH guidelines.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. [Link]

• U.S. Pharmacopeia. General Chapters: <621> CHROMATOGRAPHY. [Link]

• DSDP Analytics. USP <621> Chromatography. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

• HELIX Chromatography. HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. [Link]

• PubChem. 3-Formylthiophene-2-carboxylic acid. [Link]

• SIELC Technologies. Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. [Link]

• PubMed. A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. [Link]

• Thermophysical Properties of 3-Thiophenecarboxylic acid, 5-formyl-, methyl ester. [Link]

• MDPI. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. [Link]

• PubChem. 3-Formylphenyl thiophene-2-carboxylate. [Link]

• SIELC Technologies. Separation of 3-Thiophenecarboxylic acid on Newcrom R1 HPLC column. [Link]

• AOBChem. 3-Thiophenecarboxylic acid, 2-formyl-5-methyl-. [Link]

• ResearchGate. Typical UV spectra of the different compound types. [Link]

• PubChem. 3-Formyl-2-thiopheneboronic Acid (contains varying amounts of Anhydride). [Link]

• Wikipedia. Thiophene-2-carboxylic acid. [Link]

• An HPLC method for the determination of thioctic acid in raw material and tablets. [Link]

• Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin). [Link]

• NIST. 3-Thiophenecarboxylic acid. [Link]

• Diva-Portal.org. Method development for the determination of thiols using HPLC with fluorescence detection. [Link]

• The Ultraviolet Spectra of the Thiophene Derivatives. [Link]

• SIELC Technologies. HPLC Separation of Carboxylic Acids. [Link]

• pKa Data Compiled by R. Williams. [Link]

• LookChem. Cas 4565-31-5,5-FORMYL-2-THIOPHENECARBOXYLIC ACID. [Link]

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• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 3. fda.gov [fda.gov]
• 4. starodub.nl [starodub.nl]
• 5. uspbpep.com [uspbpep.com]
• 6. investigacion.unirioja.es [investigacion.unirioja.es]
• 7. 3-Formylthiophene-2-carboxylic acid | C6H4O3S | CID 12280051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 5-FORMYL-2-THIOPHENECARBOXYLIC ACID CAS#: 4565-31-5 [m.chemicalbook.com]
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• 12. 2-Thiophenecarboxylic acid CAS#: 527-72-0 [m.chemicalbook.com]

Application Notes and Protocols for the NMR Spectroscopic Analysis of 3-Formyl-2-thiophenecarboxylic Acid and its Derivatives

Introduction: The Structural Significance of Substituted Thiophenes

Thiophene-based compounds are a cornerstone in medicinal chemistry and materials science, forming the core scaffold of numerous pharmaceuticals, agrochemicals, and organic electronic materials. The specific substitution pattern on the thiophene ring dictates the molecule's three-dimensional structure, electronic properties, and, consequently, its biological activity or material function. 3-Formyl-2-thiophenecarboxylic acid and its derivatives are particularly valuable synthetic intermediates, featuring two distinct and reactive electron-withdrawing groups. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for the unambiguous structural elucidation and purity assessment of these molecules. This guide provides an in-depth analysis of the NMR characteristics of this compound class, offering both theoretical understanding and practical protocols for researchers in drug discovery and development.

Part 1: Understanding the NMR Landscape of 3-Formyl-2-thiophenecarboxylic Acid

The key to interpreting the NMR spectrum of 3-Formyl-2-thiophenecarboxylic acid lies in understanding the electronic influence of the formyl (-CHO) and carboxylic acid (-COOH) substituents on the thiophene ring. Both are electron-withdrawing groups, which significantly deshield the remaining ring protons and carbons.

• ¹H NMR Spectroscopy: The two protons on the thiophene ring, H-4 and H-5, will appear as distinct signals in the aromatic region of the spectrum. Due to the deshielding effect of the adjacent electron-withdrawing groups, these protons will resonate at a lower field (higher ppm) than those of unsubstituted thiophene. The aldehyde proton will be observed as a singlet significantly downfield, typically in the 9-10 ppm range. The carboxylic acid proton is highly deshielded and often appears as a broad singlet at 10-13 ppm or even further downfield, with its chemical shift being highly dependent on the solvent and concentration.[1][2]

• ¹³C NMR Spectroscopy: The carbonyl carbons of the aldehyde and carboxylic acid groups will be the most downfield signals in the ¹³C NMR spectrum, typically appearing around 190-200 ppm and 170-185 ppm, respectively.[3] The thiophene ring carbons will also be influenced by the substituents, with their chemical shifts providing valuable information about the electronic distribution within the ring.

Expected Spectral Data

The following tables provide estimated ¹H and ¹³C NMR chemical shifts for 3-Formyl-2-thiophenecarboxylic acid. These values are based on data from closely related compounds, such as its methyl ester, and general principles of substituent effects on thiophene rings. Actual values may vary slightly depending on the solvent and experimental conditions.

Table 1: Expected ¹H NMR Chemical Shifts and Coupling Constants for 3-Formyl-2-thiophenecarboxylic Acid

Proton	Multiplicity	Expected Chemical Shift (δ, ppm)	Typical Coupling Constant (J, Hz)
H-5	Doublet	~7.8 - 8.2	3JH4-H5 ≈ 5.0 - 5.5 Hz
H-4	Doublet	~7.3 - 7.7	3JH4-H5 ≈ 5.0 - 5.5 Hz
-CHO	Singlet	~9.8 - 10.2	-
-COOH	Broad Singlet	~11.0 - 13.0	-

Table 2: Expected ¹³C NMR Chemical Shifts for 3-Formyl-2-thiophenecarboxylic Acid

Carbon	Expected Chemical Shift (δ, ppm)
C=O (Carboxylic Acid)	~162 - 168
C=O (Aldehyde)	~185 - 192
C-2	~140 - 145
C-3	~135 - 140
C-4	~128 - 133
C-5	~135 - 140

Part 2: Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

The quality of the NMR spectrum is highly dependent on proper sample preparation. For carboxylic acids, solvent choice is critical to ensure good solubility and minimize peak broadening.

Materials:

• 3-Formyl-2-thiophenecarboxylic acid or derivative (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Acetone-d₆)

• 5 mm NMR tubes

• Pasteur pipette and glass wool

• Vortex mixer

Procedure:

• Solvent Selection: DMSO-d₆ is often the solvent of choice for carboxylic acids due to its ability to form hydrogen bonds, which helps in solubilizing the compound and often results in sharper peaks for the carboxylic acid proton. CDCl₃ can also be used, but the carboxylic acid proton may exchange with residual water, leading to a broader signal or its disappearance.

• Dissolution: Weigh the appropriate amount of the compound into a clean, dry vial. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.

• Solubilization: Gently vortex the vial to dissolve the compound completely. If necessary, gentle warming in a water bath can aid dissolution. Ensure the solution is clear and free of any solid particles.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean NMR tube.

• Final Volume: Ensure the final volume of the solution in the NMR tube is between 0.6 and 0.7 mL.

Protocol 2: ¹H and ¹³C NMR Data Acquisition

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse sequence (e.g., 'zg30' on Bruker instruments).

• Spectral Width: 15-20 ppm (to ensure the broad carboxylic acid proton is observed).

• Number of Scans: 16-64 scans, depending on the sample concentration.

• Relaxation Delay (d1): 2-5 seconds. A longer delay is important for accurate integration of all signals.

• Acquisition Time (aq): 2-4 seconds.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: 200-250 ppm.

• Number of Scans: 1024-4096 scans, or more, depending on the concentration and desired signal-to-noise ratio.

• Relaxation Delay (d1): 2-5 seconds. Quaternary carbons, such as the carbonyls and substituted ring carbons, have longer relaxation times.

Part 3: Data Interpretation and Structural Validation

The following workflow illustrates the logical process of interpreting the NMR data to confirm the structure of 3-Formyl-2-thiophenecarboxylic acid.

Caption: Workflow for structural confirmation of 3-Formyl-2-thiophenecarboxylic acid using NMR data.

Part 4: Advanced NMR Techniques for Derivative Analysis

For more complex derivatives of 3-Formyl-2-thiophenecarboxylic acid, two-dimensional (2D) NMR experiments can be invaluable for unambiguous assignment of all proton and carbon signals.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other. For the parent acid, a cross-peak between the signals for H-4 and H-5 would be expected, confirming their connectivity.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with the carbons to which they are directly attached. It would definitively assign the signals for C-4 and C-5 based on the known assignments of H-4 and H-5.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is particularly useful for assigning quaternary carbons. For example, the aldehyde proton should show a correlation to C-3 and C-4.

Caption: Overall experimental and analytical workflow for NMR studies.

References

• Hay, M. B., & Myneni, S. C. (2007). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Geochimica et Cosmochimica Acta, 71(13), 3247-3260. [Link]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. [Link]

• Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• GSRI. (n.d.). METHYL 3-FORMYL-2-THIOPHENECARBOXYLATE. [Link]

• Lin, J. T., et al. (2007). 2,3-Disubstituted Thiophene-Based Organic Dyes for Solar Cells. The Journal of Organic Chemistry, 72(12), 4246-4253. [Link]

• PubChem. (n.d.). 3-Formylthiophene-2-carboxylic acid. [Link]

• Royal Society of Chemistry. (2016). Synthesis, crystal structure and reactivity of η2–thiophyne Ni complexes. [Link]

• Satonaka, H. (1983). The substituent effects in thiophene compounds. I. 1H NMR and IR studies in methyl (substituted 2-thiophenecarboxylate)s. Bulletin of the Chemical Society of Japan, 56(8), 2463-2467. [Link]

• Semantic Scholar. (2004). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. [Link]

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• 2. mdpi.com [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Optimization of 3-Formyl-2-thiophenecarboxylic Acid Synthesis

Welcome to the technical support guide for the synthesis of 3-Formyl-2-thiophenecarboxylic acid. This document is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic route to this valuable heterocyclic building block. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to troubleshoot effectively and maximize your yield and purity.

The synthesis of 3-Formyl-2-thiophenecarboxylic acid presents a unique challenge. The two functional groups, a carboxylic acid and a formyl group, have opposing electronic effects and are positioned adjacent to each other on the thiophene ring. Direct electrophilic formylation of 2-thiophenecarboxylic acid is inefficient, as the carboxyl group is a deactivating meta-director. Therefore, a more nuanced strategy is required. The most robust and high-yielding approach is Directed ortho-Metalation (DoM) , and this guide will focus on the optimization of this specific pathway.

Recommended Synthetic Strategy: Directed ortho-Metalation (DoM)

The DoM strategy leverages the carboxylic acid group to our advantage. By treating 2-thiophenecarboxylic acid with two or more equivalents of a strong organolithium base, we can generate a dianion. The initial deprotonation occurs at the acidic carboxylic proton, forming a lithium carboxylate. This carboxylate group then acts as a powerful complex-induced directing group, guiding the second deprotonation specifically to the ortho position (C3) to form a dilithiated intermediate. This intermediate can then be trapped with an electrophilic formylating agent, like N,N-dimethylformamide (DMF), to install the aldehyde at the desired position.[1][2]

Conceptual Workflow

Caption: High-level workflow for the synthesis via Directed ortho-Metalation.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis. Each answer provides a causal explanation and actionable steps for resolution.

Q1: My reaction yield is extremely low, or I've recovered only the starting material. What are the likely causes?

A1: This is a frequent issue in organolithium chemistry and almost always points to problems with reaction conditions or reagent quality.

• Insufficient Base: You must use more than two equivalents of the lithiating agent. The first equivalent is consumed in an acid-base reaction with the carboxylic acid proton. The second equivalent is required for the C-H activation at the C3 position. For optimal results, a slight excess (e.g., 2.2-2.5 equivalents) is recommended to compensate for any inadvertent quenching.

• Water Contamination: Organolithium reagents are extremely reactive towards protic sources, especially water.[3] Even trace amounts of moisture in your solvent, glassware, or starting material will consume the base and kill the reaction.

  • Solution: Ensure all glassware is oven- or flame-dried under vacuum immediately before use. Use anhydrous solvents, preferably freshly distilled or from a solvent purification system. Ensure your 2-thiophenecarboxylic acid is rigorously dried.

• Incorrect Temperature: While dianion formation can be slow at -78°C, allowing the reaction to warm up too much before the addition of the electrophile can lead to decomposition of the lithiated intermediate or side reactions with the solvent (e.g., THF).

  • Solution: Maintain a strict temperature profile. Add the base at -78°C, then allow the reaction to warm slowly (e.g., to -20°C or 0°C) to ensure complete dianion formation. Crucially, cool the reaction back down to -78°C before adding the DMF.[2]

• Reagent Quality: The titer (concentration) of commercial organolithium reagents can decrease over time.

  • Solution: Use a recently purchased bottle or titrate your n-BuLi/s-BuLi solution before use to determine its exact molarity.

Q2: My crude NMR shows multiple aromatic products. What are the likely side products and how can I minimize them?

A2: Side product formation often indicates that the lithiated intermediate is reacting through undesired pathways.

• Isomeric Products: You may be seeing formylation at the C5 position. While the carboxylate is a strong C3 director, lithiation at C5 can occur, especially if the reaction is not managed correctly. Upon treatment with LDA, 2-thiophenecarboxylic acid is known to undergo double deprotonation to give the 5-lithio derivative.[4]

  • Solution: The choice of base and additives is key. Using a combination of sec-butyllithium and a chelating agent like TMEDA (N,N,N',N'-tetramethylethylenediamine) can enhance the rate and selectivity of ortho-lithiation.[1]

• Unreacted Starting Material: As discussed in Q1, this points to incomplete lithiation.

• Product of Reaction with Solvent: If THF is used as the solvent, the lithiated thiophene can attack the solvent, especially at elevated temperatures.

  • Solution: Maintain low temperatures throughout the lifecycle of the organolithium intermediate.

Q3: The reaction seems to work, but I lose most of the product during work-up and purification. What can I do?

A3: The properties of the product require a specific purification strategy.

• Work-up Procedure: The product is both a carboxylic acid and an aldehyde, making it somewhat water-soluble, especially in its carboxylate salt form.

  • Solution: During the aqueous work-up, ensure you acidify the solution to a low pH (pH 1-2) with an acid like 1M HCl. This protonates the carboxylate, making the product less water-soluble and easier to extract into an organic solvent like ethyl acetate. Perform multiple extractions (e.g., 3-4 times) of the aqueous layer to maximize recovery.[5]

• Purification Issues: The product can be sensitive to certain purification methods.

  • Solution:

    • Recrystallization: This is often the best method for obtaining high-purity material. Experiment with solvent systems like ethanol/water or toluene.

    • Column Chromatography: If chromatography is necessary, be aware that the acidic nature of standard silica gel can sometimes cause degradation. You can neutralize the silica gel by pre-treating it with a solvent containing a small amount of triethylamine (e.g., 1%), or use a different stationary phase like alumina.

Frequently Asked Questions (FAQs)

Q1: Why is Directed ortho-Metalation preferred over classical formylation methods like the Vilsmeier-Haack reaction?

A1: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution.[6][7][8] It works best on electron-rich aromatic rings. The starting material, 2-thiophenecarboxylic acid, has a strongly electron-withdrawing carboxyl group, which deactivates the ring towards electrophilic attack and would direct any minor reaction to the C4 or C5 positions. DoM circumvents this by using the deactivating group as a directing element in a deprotonation/metalation reaction, which is fundamentally different from an electrophilic substitution.

Q2: What is the mechanism of the Directed ortho-Metalation in this synthesis?

A2: The reaction proceeds through several key steps:

• Acid-Base Reaction: The first equivalent of strong base removes the highly acidic proton from the carboxylic acid, forming a lithium carboxylate.

• Directed ortho-Metalation: The lithium carboxylate coordinates with the second equivalent of the base, delivering it to the adjacent C3 proton. This C-H bond is abstracted, forming a new carbon-lithium bond at C3 and generating the thiophene dianion.

• Electrophilic Quench: The nucleophilic C3 carbon attacks the electrophilic carbon of DMF.

• Hydrolysis: The resulting tetrahedral intermediate is stable at low temperatures. During aqueous work-up, it is hydrolyzed to release the formyl group, and the lithium carboxylate is protonated to regenerate the carboxylic acid.

Caption: Simplified mechanism of the DoM approach.

Q3: Which lithiating agent and solvent are most suitable?

A3: The choice can significantly impact yield and selectivity.

• n-Butyllithium (n-BuLi): A common and effective choice. It's strong enough for both deprotonations.

• sec-Butyllithium (s-BuLi): More basic and sterically hindered, which can sometimes improve the rate and selectivity of ortho-lithiation.[1]

• Lithium Diisopropylamide (LDA): A strong, non-nucleophilic base that is also very effective for this transformation and can sometimes offer better selectivity than alkyllithiums.[4]

• Solvent: Anhydrous tetrahydrofuran (THF) is the most common solvent. Its ability to chelate lithium cations helps to stabilize the intermediates. Diethyl ether is an alternative but is generally less effective.

Parameter	Recommended Condition	Rationale
Base	LDA or s-BuLi/TMEDA	Offers good reactivity and selectivity for ortho-lithiation.
Equivalents of Base	2.2 - 2.5	Ensures complete formation of the dianion.
Solvent	Anhydrous THF	Good solvating properties for organolithium species.
Temperature	-78°C to 0°C	Critical for controlling reactivity and preventing side reactions.
Formylating Agent	N,N-Dimethylformamide (DMF)	Readily available and effective electrophile.

Q4: What are the critical safety precautions for this reaction?

A4: Working with organolithium reagents requires strict safety protocols.

• Pyrophoric Reagents: n-BuLi and s-BuLi are pyrophoric and will ignite on contact with air or moisture. All transfers must be done under an inert atmosphere (Nitrogen or Argon) using proper syringe or cannula techniques.

• Anhydrous Conditions: The reaction must be performed in a completely moisture-free environment.

• Exothermic Quench: Quenching the reaction, especially any excess organolithium reagent, with water or acid is highly exothermic and can cause the solvent to boil violently. The quench should always be performed slowly and at low temperatures.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety glasses, and appropriate gloves.

Detailed Experimental Protocol (Example)

This protocol is a representative example. Researchers should adapt it based on their specific scale and laboratory conditions.

Materials:

• 2-Thiophenecarboxylic acid (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (2.2 eq, e.g., 2.5 M solution in hexanes)

• N,N-Dimethylformamide (DMF) (1.5 eq), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: Add 2-thiophenecarboxylic acid to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet.

• Dissolution: Add anhydrous THF and stir to dissolve the starting material.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Lithiation: Slowly add the n-butyllithium solution dropwise via syringe, ensuring the internal temperature does not rise above -70°C.

• Dianion Formation: After the addition is complete, allow the reaction mixture to stir at -78°C for 30 minutes, then let it warm to 0°C and hold for 1 hour.

• Electrophile Addition: Cool the mixture back down to -78°C. Slowly add anhydrous DMF dropwise. A color change is typically observed. Stir at -78°C for an additional 2 hours.

• Quenching: Slowly and carefully quench the reaction by adding 1 M HCl while the flask is still in the cold bath.

• Work-up: Allow the mixture to warm to room temperature. Transfer it to a separatory funnel.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers with water and then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 3-Formyl-2-thiophenecarboxylic acid.

References

• Wynberg, H., & Meijer, E. W. (2005). The Reimer–Tiemann Reaction. Organic Reactions. Available at: [Link]

• Wikipedia. (n.d.). Reimer–Tiemann reaction. Available at: [Link]

• Hansford, R. C. (1953). The Reimer-Tiemann Reaction. Chemical Reviews, 53(3), 355-394. Available at: [Link]

• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. Available at: [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Available at: [Link]

• L.S. College, Muzaffarpur. (2021). Reimer–Tiemann reaction. Available at: [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2014). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available at: [Link]

• Allen Career Institute. (n.d.). Reimer Tiemann Reaction Mechanism: Conditions & Applications. Available at: [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Available at: [Link]

• Mortier, J., Moyroud, J., Bennetau, B., & Cain, P. A. (1994). The Carboxylic Acid Group as an Effective Director of Ortho-Lithiation. The Journal of Organic Chemistry, 59(15), 4042–4044. Available at: [Link]

• Myers, A. G. (n.d.). Directed Ortho Metalation. Harvard University. Available at: [Link]

• Snieckus, V. (1990). Directed ortho metalation. Toluene- and arene-carboxamides. Chemical Reviews, 90(6), 879-933. Available at: [Link]

• Clayden, J., Greeves, N., Warren, S., & Wothers, P. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• University of Wisconsin-Madison. (n.d.). Directed (ortho) Metallation. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thiophene-2-carboxylic acid - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 7. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 8. Vilsmeier-Haack Reaction [organic-chemistry.org]

Purification techniques for 3-Formyl-2-thiophenecarboxylic acid

Welcome to the technical support guide for the purification of 3-Formyl-2-thiophenecarboxylic acid (CAS No. 19991-68-5). This document is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges in obtaining this key building block in high purity. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot effectively and adapt methods to your specific needs.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 3-Formyl-2-thiophenecarboxylic acid that influence its purification?

Understanding the molecule's properties is the first step to designing a robust purification strategy.

• Structure and Functionality: The molecule contains a carboxylic acid (acidic, pKa ~3-4, polar) and an aldehyde (polar, capable of hydrogen bonding). Both are attached to a thiophene ring. This bifunctional nature dictates its solubility and chromatographic behavior.

• Solubility: As a carboxylic acid, it is expected to be poorly soluble in non-polar solvents (e.g., hexanes) and soluble in polar aprotic solvents (e.g., THF, Ethyl Acetate). Its solubility in protic solvents like ethanol is likely good, while solubility in water is expected to be limited but can be significantly increased by deprotonation with a base (e.g., NaHCO₃, NaOH) to form the carboxylate salt.

• Stability: Aromatic aldehydes can be susceptible to air oxidation to the corresponding carboxylic acid, although this is less of a concern here as the other position is already a carboxylic acid. The compound is generally stable under typical purification conditions, but prolonged exposure to strong bases or high heat should be avoided. The compound is a solid with a listed molecular weight of 156.16 g/mol .[1]

Q2: What are the most common impurities found in crude 3-Formyl-2-thiophenecarboxylic acid?

Impurities typically stem from the synthetic route. A common synthesis involves the formylation of 2-thiophenecarboxylic acid. Potential impurities include:

• Starting Material: Unreacted 2-thiophenecarboxylic acid.

• Regioisomers: 5-Formyl-2-thiophenecarboxylic acid, which can be difficult to separate.

• Over-reaction Products: Diformylated species, though less common.

• Reaction Byproducts: Salts and reagents carried over from the workup.

Q3: Which purification techniques are most effective for this compound?

The choice of technique depends on the impurity profile and the desired scale.

• Recrystallization: Ideal for removing small amounts of impurities when the crude product is already of moderate-to-high purity (>90%). It is scalable and cost-effective.

• Acid-Base Extraction: An excellent first-pass purification step during workup. It leverages the acidic nature of the carboxylic acid to separate it from neutral or basic impurities.

• Flash Column Chromatography: The most powerful technique for separating mixtures with closely related components, such as regioisomers. It is essential for obtaining very high purity material, especially on a smaller scale.

Purification Strategy Workflow

This diagram outlines a logical approach to purifying your crude 3-Formyl-2-thiophenecarboxylic acid.

Caption: Decision tree for selecting a purification method.

Troubleshooting Guide

Recrystallization Issues

Q: My compound is "oiling out" instead of forming crystals. What's happening and how can I fix it?

A: "Oiling out" occurs when the compound comes out of solution above its melting point or as a supersaturated liquid. This often happens when the solution is cooled too quickly or the solvent is a very poor solvent for the compound at all temperatures.

Causality & Solution:

• Rapid Cooling: The solution was likely cooled too fast. Allow the flask to cool slowly to room temperature first, then transfer it to an ice bath. Do not place a hot solution directly into an ice bath.

• Solvent Choice: The solvent system may be inappropriate. If using a single solvent, it might be too non-polar. If using a solvent pair (e.g., ethanol/water), you may have added too much of the "anti-solvent" (water in this case).

• Troubleshooting Steps:

  • Re-heat the solution until the oil redissolves.

  • Add a small amount of the "good" solvent (e.g., ethanol) to increase solubility slightly.

  • Allow the solution to cool very slowly. If no crystals form, scratch the inside of the flask with a glass rod at the solvent-air interface to create nucleation sites.

  • If scratching fails, add a single seed crystal from a previously purified batch.

Q: My recovery from recrystallization is very low. How can I improve the yield?

A: Low recovery is usually due to using too much solvent or the compound having significant solubility in the cold solvent.

Causality & Solution:

• Minimize Solvent: Use the minimum amount of hot solvent required to fully dissolve the crude product. Adding solvent in small portions near its boiling point is critical.

• Optimize Solvent System: Your chosen solvent might be too good. A perfect recrystallization solvent dissolves the compound when hot but very poorly when cold. You may need to screen for a better solvent or solvent pair.[2]

• Cooling: Ensure the solution is thoroughly cooled. For aqueous solutions, an ice bath (0 °C) is sufficient. For organic solvents, a dry ice/acetone bath may be needed, but be careful not to freeze the solvent.

• Concentration: After filtering the crystals, you can try to concentrate the mother liquor (the remaining solution) and cool it again to obtain a second crop of crystals. Note that this second crop will likely be less pure than the first.

Solvent/System	Suitability for Carboxylic Acids	Notes
Water	Good for polar compounds; solubility enhanced by heat.[2]	May require a co-solvent like ethanol if solubility is too low.
Ethanol/Water	Excellent, highly tunable system.	Dissolve in hot ethanol, add hot water dropwise until cloudy, then clarify with a drop of ethanol.
Ethyl Acetate/Hexanes	Very common and effective system.	Dissolve in ethyl acetate, add hexanes as the anti-solvent.
Toluene	Good for less polar compounds; high boiling point.	Effective for removing more polar impurities.
Acetic Acid/Water	Can be effective but residual acetic acid can be an issue.	Useful if the compound is particularly difficult to dissolve.

Table 1: Common recrystallization solvents and their applicability.

Flash Column Chromatography Issues

Q: My compound streaks severely down the TLC plate and column. Why is this happening?

A: This is the most common issue when chromatographing carboxylic acids on silica gel.

Causality & Solution: Silica gel is acidic (due to surface silanol groups, Si-OH). Your carboxylic acid can deprotonate to the carboxylate anion, which binds strongly to the silica. This creates an equilibrium between the neutral acid and the bound anion on the column, leading to a "streak" or "tailing" rather than a tight band.

To fix this, you must suppress the deprotonation. This is achieved by adding a small amount of a volatile acid to your eluent.

• Recommended Mobile Phase Modifier: Add 0.5-1% acetic acid (or formic acid) to your solvent system (e.g., 40% Ethyl Acetate / 60% Hexanes + 1% Acetic Acid). This keeps the carboxylic acid fully protonated, preventing it from binding ionically to the silica and ensuring it elutes as a sharp band.[3]

Caption: Mechanism of band streaking and its prevention.

Q: I can't separate my product from a close-running impurity. What should I do?

A: This often involves separating regioisomers (e.g., 3-formyl vs. 5-formyl) which have very similar polarities.

Causality & Solution: The polarity difference is too small for your current solvent system to resolve. You need to increase the selectivity of your chromatography.

• Change Solvent System: Do not just change the ratio (e.g., from 30% to 40% EtOAc/Hex). Change the solvents themselves. The different interactions of solvents like dichloromethane (DCM) or ether with your compound can alter the relative elution order. Try a system like DCM/Methanol (+1% AcOH) or Ether/Hexanes (+1% AcOH).[4]

• Use a Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the run. This keeps the bands tight and can improve the separation of closely eluting compounds.

• Check Loading: Overloading the column is a common cause of poor separation. As a rule of thumb, use a silica gel mass that is 50-100 times the mass of your crude product. Ensure the sample is loaded in a minimal volume of solvent or dry-loaded onto the column.[5]

Solvent System (with 1% AcOH)	Polarity	Selectivity Notes
10-50% Ethyl Acetate / Hexanes	Normal	Standard starting point. Good for a wide range of polarities.
10-50% Diethyl Ether / Hexanes	Normal	Ether offers different selectivity due to its strong hydrogen bond accepting character. Can resolve stubborn spots.
1-10% Methanol / Dichloromethane	Polar	For more polar compounds. DCM provides different selectivity than hexanes.

Table 2: Recommended solvent systems for flash chromatography.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization (Ethanol/Water)

• Dissolution: Place the crude 3-Formyl-2-thiophenecarboxylic acid (e.g., 1.0 g) in an Erlenmeyer flask with a stir bar. Add the minimum volume of hot ethanol (near boiling) required to fully dissolve the solid.

• Anti-Solvent Addition: While the ethanol solution is still hot and stirring, add hot deionized water dropwise until the solution becomes faintly and persistently cloudy.

• Clarification: Add 1-2 drops of hot ethanol to make the solution clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Crystal formation should begin.

• Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold 1:1 ethanol/water, followed by a small amount of ice-cold water to remove residual ethanol.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: Purification by Flash Column Chromatography

• TLC Analysis: Determine an appropriate solvent system by TLC, aiming for an Rf value of ~0.25 for the product. Remember to add ~1% acetic acid to the TLC solvent jar.

• Column Packing: Pack a glass column with silica gel using your chosen eluent (e.g., 30% EtOAc/Hex + 1% AcOH).

• Sample Loading: Dissolve the crude product (e.g., 200 mg) in a minimal amount of the eluent or DCM. Alternatively, for better resolution, perform "dry loading": dissolve the crude product in a solvent (e.g., DCM), add a small amount of silica gel (~2 g), and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Add the eluent to the column and apply positive pressure (flash chromatography). Collect fractions and monitor them by TLC.

• Fraction Pooling: Combine the fractions that contain the pure product.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator. The acetic acid will co-evaporate.

• Drying: Dry the resulting solid under high vacuum.

References

• SIELC Technologies. Separation of 3-Thiophenecarboxylic acid on Newcrom R1 HPLC column.

• PubChem. 3-Formylthiophene-2-carboxylic acid. [Link]

• Chemcasts. Properties of 3-Thiophenecarboxylic acid, 5-formyl-, methyl ester.
• Google Patents. CN101906092B - Preparation method of 2-thiophenecarboxylic acid.

• ACS Publications. A New Process To Prepare Thiophene-2-Carbonyl Chloride...[Link]

• Semantic Scholar. New method for the synthesis of 2-thiophenecarboxylic acids...[Link]

• PubChem. 2-Thiophenecarboxylic acid. [Link]

• Wikipedia. Thiophene-2-carboxylic acid. [Link]

• Reddit. Column chromatography of carboxylic acids?. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• University of Rochester, Department of Chemistry. Tips for Flash Column Chromatography. [Link]

• Google Patents.
• Google Patents. EP2298756A1 - Method for producing 3-methyl-2-thiophenecarboxylic acid.

• Cheméo. Chemical Properties of 3-Thiophenecarboxylic acid (CAS 88-13-1). [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. [Link]

Sources

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• 3. reddit.com [reddit.com]
• 4. Chromatography [chem.rochester.edu]
• 5. Chromatography [chem.rochester.edu]

Common side reactions in the synthesis of 3-Formyl-2-thiophenecarboxylic acid

Welcome to the technical support center for the synthesis of 3-Formyl-2-thiophenecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during its synthesis. By understanding the underlying chemical principles, you can optimize your reaction conditions, improve yield and purity, and troubleshoot effectively.

Introduction

3-Formyl-2-thiophenecarboxylic acid is a valuable heterocyclic building block in medicinal chemistry and materials science. Its synthesis, however, can be challenging, often plagued by side reactions that lead to impurities and reduced yields. The primary synthetic routes involve the formylation of 2-thiophenecarboxylic acid, typically via ortho-lithiation followed by quenching with a formylating agent like N,N-dimethylformamide (DMF), or through a Vilsmeier-Haack reaction. This guide will focus on troubleshooting these common methods.

Troubleshooting Guide: Common Issues & Solutions

This section is structured in a question-and-answer format to directly address specific experimental issues.

Issue 1: Low or No Yield of the Desired Product

"My reaction yields are consistently low, or I'm recovering mostly starting material. What's going wrong?"

Low conversion is a frequent problem that can often be traced back to the initial metallation or formylation steps.

Potential Cause A: Inefficient ortho-Lithiation

The deprotonation of 2-thiophenecarboxylic acid is the critical first step. The carboxylic acid group directs the organolithium base to the adjacent C3 position. However, this process can be inefficient if not handled correctly.

• Troubleshooting & Solutions:

  • Base Strength & Stoichiometry: At least two equivalents of a strong organolithium base (like n-BuLi or LDA) are required. The first equivalent deprotonates the acidic carboxylic acid proton, and the second deprotonates the C3 position of the thiophene ring.[1][2] Ensure you are using a sufficient excess (e.g., 2.1-2.2 equivalents) to account for any titration inaccuracies or trace water.

  • Temperature Control: Lithiation should be performed at low temperatures (typically -78 °C) to prevent base degradation and unwanted side reactions.[1] Ensure your cooling bath is stable throughout the base addition.

  • Solvent Purity: Use anhydrous ethereal solvents like tetrahydrofuran (THF) or diethyl ether. Trace amounts of water will quench the organolithium reagent, immediately halting the reaction.

Potential Cause B: Ineffective Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction uses a pre-formed Vilsmeier reagent (from DMF and POCl₃) to formylate the electron-rich thiophene ring.[3][4][5]

• Troubleshooting & Solutions:

  • Reagent Activity: The Vilsmeier reagent is sensitive to moisture. Ensure that the DMF is anhydrous and the phosphorus oxychloride (POCl₃) is fresh.

  • Reaction Temperature: The reactivity of the substrate dictates the required temperature, which can range from 0 °C to 80 °C.[5] For an activated substrate like 2-thiophenecarboxylic acid, starting at a lower temperature and slowly warming up is advisable to control the reaction rate.

  • Substrate Reactivity: Thiophene is less reactive than furan or pyrrole in Vilsmeier-Haack reactions.[5] The deactivating effect of the carboxyl group can further slow the reaction, potentially requiring longer reaction times or slightly elevated temperatures.

Issue 2: Formation of a Major, Unidentified Byproduct

"My TLC/NMR shows a significant byproduct that I can't identify. What are the likely culprits?"

The formation of byproducts is the most common challenge. The identity of the side product depends heavily on the reaction pathway and conditions.

Potential Cause A: Decarboxylation of Starting Material or Product

Aromatic carboxylic acids can undergo decarboxylation, especially at elevated temperatures or under certain catalytic conditions.[6][7]

• Side Product Identity: 3-Thiophenecarboxaldehyde (if the product decarboxylates) or thiophene (if the starting material decarboxylates before formylation).

• Causality & Prevention:

  • Overheating: Avoid excessive heating during the reaction or workup. If using the Vilsmeier-Haack method, maintain the lowest effective temperature.

  • Acidic Workup: A harsh acidic workup can sometimes promote decarboxylation. Use a buffered or milder acid solution for quenching.

• Identification: Look for the characteristic aldehyde proton signal (~9.8-10 ppm) in the ¹H NMR without the corresponding carboxylic acid proton.

Potential Cause B: Diformylation or Isomeric Formylation

• Side Product Identity: 2,5-Diformylthiophene or other formylated isomers. While the carboxyl group strongly directs to the C3 position, formylation at other positions can occur, especially if the reaction is forced with excess reagents or high temperatures.

• Causality & Prevention:

  • Stoichiometry: Use a controlled amount of the formylating agent (e.g., 1.0-1.1 equivalents of DMF after lithiation).

  • Temperature Control: The selectivity of lithiation is best at low temperatures.[8] Adding the formylating agent at -78 °C before allowing the reaction to warm can improve regioselectivity.

Potential Cause C: Reaction with the Carboxylic Acid Moiety

In the lithiation route, if the dianion is not cleanly formed, the organolithium reagent could potentially react with the carboxylate in a side reaction, although this is less common. In the Vilsmeier-Haack route, side reactions involving the carboxylic acid are also possible.

• Troubleshooting: Careful control of stoichiometry and temperature is key. Ensure complete deprotonation of the carboxylic acid before the C-H activation step.

Frequently Asked Questions (FAQs)

Q1: I am seeing what appears to be 2-thiophenecarboxylic acid dimerizing. Is this possible?

While classic dimerization is unlikely, intermolecular reactions can occur. For instance, the formyl group of the product can react with the lithiated intermediate of the starting material, leading to complex alcohol adducts after workup. This is another reason why slow addition of the electrophile at low temperatures is crucial.

Q2: How can I effectively purify my 3-Formyl-2-thiophenecarboxylic acid from the starting material and byproducts?

• Acid-Base Extraction: A carefully controlled acid-base extraction can be effective. The carboxylic acid functional group on both the product and starting material allows them to be extracted into a basic aqueous solution (e.g., NaHCO₃ or NaOH). Neutral organic impurities will remain in the organic layer. After extraction, re-acidification of the aqueous layer will precipitate the acidic compounds.

• Column Chromatography: Silica gel chromatography is often necessary for high purity. A solvent system of increasing polarity (e.g., hexanes/ethyl acetate with a small amount of acetic acid to prevent tailing) can separate the more polar product from the less polar starting material and non-polar byproducts.

• Recrystallization: If a solid is obtained, recrystallization from a suitable solvent (e.g., ethanol/water, toluene) can significantly improve purity.

Q3: Can I use other formylating agents besides DMF?

Yes, other formylating agents can be used with ortho-lithiated species. For instance, triethyl orthoformate can be used, which after acidic workup yields the aldehyde.[2] However, DMF is the most common and generally reliable choice for this transformation.[2][9]

Data & Identification

For quick identification, the table below summarizes the key characteristics of the target compound and potential side products.

Compound	Structure	Key ¹H NMR Signals (approx. δ, CDCl₃)	Expected TLC Behavior
3-Formyl-2-thiophenecarboxylic acid (Product)	[10]	10.5 (s, 1H, CHO), 7.8-7.2 (m, 2H, Ar-H), >11 (br s, 1H, COOH)	More polar than starting material
2-Thiophenecarboxylic acid (Starting Material)		8.0-7.1 (m, 3H, Ar-H), >11 (br s, 1H, COOH)	Baseline polarity
3-Thiophenecarboxaldehyde (Decarboxylation Product)		9.9 (s, 1H, CHO), 8.1-7.3 (m, 3H, Ar-H)	Less polar than product

Visualizing the Process: Diagrams

Troubleshooting Workflow

This diagram outlines a logical flow for diagnosing and solving common issues during the synthesis.

Caption: A workflow for troubleshooting synthesis issues.

Main vs. Side Reaction Pathways

This diagram illustrates the desired reaction pathway versus the common decarboxylation side reaction.

Caption: Desired formylation vs. undesired decarboxylation.

References

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Wikipedia. (2023). Vilsmeier–Haack reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Google Patents. (2010). CN101906092B - Preparation method of 2-thiophenecarboxylic acid.

• Semantic Scholar. (n.d.). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Retrieved from [Link]

• PubChem. (n.d.). 3-Formylthiophene-2-carboxylic acid. Retrieved from [Link]

• The Synthetic Organic Chemist's Companion. (n.d.). Formylation - Common Conditions. Retrieved from [Link]

• ResearchGate. (2004). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Retrieved from [Link]

• ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride.... Retrieved from [Link]

• Beilstein Journals. (2013). Development of potential manufacturing routes for substituted thiophenes.... Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Influence of an Ester Directing-Group on Defect Formation.... Retrieved from [Link]

• Myers, A. G. Research Group. (n.d.). Directed ortho metalation. Retrieved from [Link]

• University of Rochester. (n.d.). Directed (ortho) Metallation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. Retrieved from [Link]

• Reddit. (2021). Ortho-metalation vs. Li-X exhange?. Retrieved from [Link]

• Google Patents. (1956). US2744917A - Process for the preparation of thiophene dicarboxylic acid.

• National Institutes of Health. (2021). Transition-metal-free decarboxylative thiolation of stable aliphatic carboxylates. Retrieved from [Link]

• National Institutes of Health. (2023). Decarboxylation and Tandem Reduction/Decarboxylation Pathways.... Retrieved from [Link]

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Decarboxylation [organic-chemistry.org]
• 7. Decarboxylation and Tandem Reduction/Decarboxylation Pathways to Substituted Phenols from Aromatic Carboxylic Acids Using Bimetallic Nanoparticles on Supported Ionic Liquid Phases as Multifunctional Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
• 9. Formylation - Common Conditions [commonorganicchemistry.com]
• 10. 3-Formylthiophene-2-carboxylic acid | C6H4O3S | CID 12280051 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting guide for 3-Formyl-2-thiophenecarboxylic acid reactions

Welcome to the technical support center for 3-Formyl-2-thiophenecarboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile bifunctional building block. My aim is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your reactions effectively.

Introduction to the Molecule: A Duality of Reactivity

3-Formyl-2-thiophenecarboxylic acid presents a unique synthetic challenge and opportunity. It possesses two key functional groups with distinct electronic demands: an electrophilic aldehyde and a carboxylic acid that can be converted into various acyl derivatives. The proximity of the electron-withdrawing formyl and carboxyl groups on the electron-rich thiophene ring influences the reactivity of each site.[1][2] This guide addresses the most common synthetic transformations and the hurdles you may encounter.

Core Troubleshooting & Frequently Asked Questions (FAQs)

This section is structured to address common problems encountered during the two primary reaction classes for this molecule: reactions at the carboxylic acid (e.g., amide coupling) and reactions at the aldehyde (e.g., condensation).

Category 1: Amide Bond Formation (Reactions at the Carboxylic Acid)

Question 1: My amide coupling reaction with 3-Formyl-2-thiophenecarboxylic acid is failing or giving very low yields. What are the likely causes?

This is a frequent issue stemming from a combination of factors: substrate reactivity, choice of coupling agent, and potential side reactions.

Causality Analysis:

• Reduced Nucleophilicity of the Amine: The most common culprits are electronically deficient or sterically hindered amines. Aniline derivatives with electron-withdrawing groups or bulky secondary amines often require more forceful conditions.[3][4]

• Inefficient Carboxylic Acid Activation: Standard coupling reagents like EDC/HOBt may be insufficient, especially if the amine is unreactive. The reaction between the carboxylic acid, EDC, and HOBt forms a reactive HOBt ester, but if this intermediate doesn't react quickly with the amine, it can degrade.[3]

• Interference from the Aldehyde: While generally less reactive towards amines than an activated carboxylic acid, the free aldehyde can sometimes form imines reversibly, sequestering the amine reagent. More critically, under certain basic conditions, it can undergo side reactions.

• Starting Material Purity: Like any reaction, impurities in the 3-Formyl-2-thiophenecarboxylic acid or the amine can poison catalysts or interfere with the reaction.[5]

Troubleshooting Workflow:

Caption: Troubleshooting logic for amide coupling failures.

Question 2: I'm considering converting the carboxylic acid to an acyl chloride using SOCl₂ or oxalyl chloride. Are there any specific precautions?

Yes, this is an excellent strategy for activating the acid, particularly for difficult couplings. However, there are potential pitfalls.

• Causality (Thionyl Chloride): Using neat thionyl chloride at elevated temperatures is a very effective but harsh method.[6][7] The acidic HCl gas generated can promote side reactions. For a sensitive substrate like this, the aldehyde group could be affected, and the thiophene ring itself, while aromatic, can be sensitive to strongly acidic conditions.

• Causality (Oxalyl Chloride): Oxalyl chloride with a catalytic amount of DMF is a much milder and generally preferred method. The reaction proceeds via the Vilsmeier-Haack reagent, which is the active species.[8] However, an excess of DMF or prolonged reaction times can sometimes lead to formylation of other reactive sites, though this is less likely on an already substituted thiophene.

Recommended Protocol: Acyl Chloride Formation

• Setup: To a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), add 3-Formyl-2-thiophenecarboxylic acid (1.0 eq.).

• Solvent: Add anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Catalyst: Add a catalytic amount of anhydrous DMF (1-2 drops with a syringe).

• Reagent Addition: Cool the solution to 0 °C. Slowly add oxalyl chloride (1.2-1.5 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the cessation of gas evolution (CO, CO₂).

• Validation: The reaction is complete when all starting material is consumed. The acyl chloride is typically not isolated. The solvent and excess oxalyl chloride are carefully removed in vacuo. The crude acyl chloride is then re-dissolved in an anhydrous solvent and used immediately in the next step with the amine.

Question 3: I see an unexpected side product that appears to have lost CO₂. What is happening?

You are likely observing decarboxylation. The thiophene ring can stabilize an anionic intermediate, and heating, especially under basic or acidic conditions, can promote the loss of the carboxylic acid group. Bromination of similar thiophenecarboxylic acids has been shown to proceed with concomitant decarboxylation.[9] While less common than with β-keto acids, it's a known thermal decomposition pathway for some heteroaromatic carboxylic acids.[10][11]

Mitigation Strategy:

• Keep reaction temperatures as low as possible.

• Use milder bases. If a strong base is required, consider deprotonating your amine separately at a low temperature before adding it to the activated acid.

• Minimize reaction times.

Data Summary: Comparison of Amide Coupling Methods

Coupling Method	Reagents	Typical Conditions	Pros	Cons & Common Issues
EDC/HOBt	EDC, HOBt, Base (DIPEA, Et₃N)	DCM, DMF, 0 °C to RT	Mild; easy workup.[3]	Can be inefficient for unreactive amines; formation of N-acylurea byproduct.
HATU	HATU, Base (DIPEA, 2,4,6-collidine)	DMF, MeCN, 0 °C to RT	Highly efficient, even for hindered substrates.	More expensive; potential for epimerization in chiral substrates; safety concerns with HOBt-derived reagents.[12]
Acyl Chloride	SOCl₂ or (COCl)₂/cat. DMF	Neat or in DCM/DCE	Very reactive; drives difficult couplings to completion.	Harsh conditions (SOCl₂); generates HCl; acyl chloride is moisture-sensitive and must be used immediately.[6][7]

Category 2: Knoevenagel Condensation (Reactions at the Aldehyde)

Question 1: My Knoevenagel condensation with an active methylene compound (e.g., malononitrile, ethyl cyanoacetate) is sluggish and incomplete. How can I improve the conversion?

The Knoevenagel condensation is a base-catalyzed reaction involving the nucleophilic addition of an enolate to the aldehyde, followed by dehydration.[10] Low conversion often points to issues with catalyst activity, reaction equilibrium, or substrate reactivity.

Causality Analysis:

• Catalyst Choice: The catalyst, typically a weak base like piperidine or pyridine, is crucial.[13][14] A base that is too weak will not deprotonate the active methylene compound efficiently. A base that is too strong can promote self-condensation of the aldehyde or other side reactions.[10]

• Water Removal: The reaction produces one equivalent of water. This water can hydrolyze the product or shift the reaction equilibrium back towards the starting materials, especially with less reactive substrates.[13][14]

• Reactivity of the Aldehyde: While the aldehyde is activated by the adjacent carboxylic acid, the overall electronic nature of the thiophene ring plays a role. If the active methylene compound is not sufficiently acidic, the reaction will be slow.

Troubleshooting & Optimization Strategies:

• Water Removal: The most effective solution for incomplete conversion is to actively remove water as it forms. This is typically done using a Dean-Stark apparatus with a solvent that forms an azeotrope with water, such as toluene or benzene.[13][14]

• Catalyst Screening: If a Dean-Stark setup is not feasible, screen different catalysts. Ammonium salts like ammonium acetate can be effective.[14] For very stubborn reactions, a Lewis acid co-catalyst might be explored.

• Temperature: Gently heating the reaction (e.g., to 50-80 °C in toluene) will increase the rate. Monitor carefully by TLC to avoid decomposition.[13]

Question 2: Instead of the desired condensation product, I'm getting a complex mixture or a polymer. Why?

This often points to the base being too strong or the reaction temperature being too high.

• Self-Condensation: Strong bases can promote the self-condensation of the aldehyde (an aldol-type reaction), leading to oligomers.

• Michael Addition: If the product is a Michael acceptor (which Knoevenagel products are), a second molecule of the active methylene compound can add to the newly formed double bond, leading to undesired byproducts.[5] This is more likely with extended reaction times or stronger bases.

• Decarboxylation-Polymerization: Under harsh basic conditions and heat, the molecule could potentially decarboxylate and the resulting species could polymerize.

Recommended Protocol: Knoevenagel Condensation with Water Removal

• Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Reagents: To the flask, add 3-Formyl-2-thiophenecarboxylic acid (1.0 eq.), the active methylene compound (1.05-1.1 eq.), and toluene.

• Catalyst: Add the catalyst (e.g., piperidine, 0.1 eq. and acetic acid, 0.1 eq. to form piperidinium acetate in situ).

• Reaction: Heat the mixture to reflux. Water will collect in the Dean-Stark trap as an azeotrope with toluene.

• Monitoring: Continue the reaction until the theoretical amount of water has been collected or TLC analysis shows complete consumption of the starting aldehyde.

• Workup: Cool the reaction mixture, wash with dilute acid (e.g., 1M HCl) to remove the basic catalyst, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product can then be purified by recrystallization or column chromatography.

Visualization of Key Reactive Sites:

Caption: Key reactive sites and corresponding reaction types.

References

• The Aldehyde Functional Group in Substituted Thiophenes: A Technical Guide to Reactivity and Applic
• Reactions of Pyrrole, Furan, and Thiophene: Videos & Practice Problems.Pearson.
• Heterocyclic Aldehydes Based on Thieno[3,2-b]thiophene Core: Synthesis and Preliminary Studies as Ion Optical Chemosensors.MDPI.
• Troubleshooting low yields in Knoevenagel condens
• 3-Formylthiophene-2-carboxylic acid | C6H4O3S | CID 12280051.PubChem.
• Synthesis, properties and biological activity of thiophene: A review.Der Pharma Chemica.
• CN101906092B - Preparation method of 2-thiophenecarboxylic acid.
• Synthesis and characterization of thiophene based C-S coupled aldehydes and comparison of anti-microbial activity of aliphatic and aromatic derivatives.
• Troubleshooting low conversion r
• How To: Troubleshoot a Reaction.University of Rochester, Department of Chemistry.
• Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condens
• Knoevenagel condens
• 2-thenaldehyde.Organic Syntheses Procedure.
• Troubleshooting low conversion rates in 3-Thiopheneacetonitrile reactions.Benchchem.
• Decarboxyl
• Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green.
• Tips and tricks for difficult amide bond form
• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Reactions of Carboxylic Acids.OpenStax Organic Chemistry.
• A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. 21.3 Reactions of Carboxylic Acids - Organic Chemistry | OpenStax [openstax.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Researcher's Guide to a High-Purity Synthesis of 3-Formyl-2-thiophenecarboxylic acid

Welcome to our dedicated technical support center for the purification of 3-Formyl-2-thiophenecarboxylic acid. This resource is designed for researchers, scientists, and professionals in drug development who are looking to troubleshoot and optimize their purification protocols for this important heterocyclic building block. Here, we leverage our in-house expertise to provide you with practical, evidence-based solutions to common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities encountered in the synthesis of 3-Formyl-2-thiophenecarboxylic acid?

A1: The impurity profile of crude 3-Formyl-2-thiophenecarboxylic acid is largely dependent on the synthetic route employed. Common impurities may include unreacted starting materials, byproducts from side reactions, residual solvents, and water. For instance, if the synthesis involves the formylation of a thiophene derivative, you might encounter residual formylating agents or related byproducts. Similarly, oxidation of a corresponding alcohol or aldehyde could leave behind unreacted starting materials or over-oxidized products.

Q2: How do I select the most appropriate purification method for my sample?

A2: The optimal purification strategy hinges on the physical properties of 3-Formyl-2-thiophenecarboxylic acid (a solid) and the nature of the impurities present. For solid carboxylic acids, recrystallization is often the initial method of choice. Acid-base extraction is a powerful technique for separating the acidic product from neutral or basic impurities.[1] For more challenging separations of structurally similar compounds, column chromatography may be necessary.[1] The flowchart below provides a general decision-making framework.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Guide: Common Purification Issues and Solutions

Q3: My 3-Formyl-2-thiophenecarboxylic acid streaks significantly on a silica gel TLC plate. How can I improve the separation?

A3: Streaking of carboxylic acids on silica gel is a frequent challenge. This occurs due to the strong interaction between the acidic proton of the carboxyl group and the slightly acidic silica gel surface, leading to a mixture of protonated and deprotonated forms that travel at different rates.[1] To mitigate this, you can add a small amount (typically 0.5-1%) of a volatile acid, such as acetic acid or formic acid, to your eluting solvent system.[1] This ensures that your compound remains fully protonated and migrates as a more compact and well-defined spot.

Q4: I've attempted recrystallization, but my product "oils out" instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the solute is insoluble in the solvent at a temperature above its melting point. To resolve this, you can try a few strategies. First, consider using a solvent system with a lower boiling point. Alternatively, you can use a larger volume of the solvent to ensure the compound remains dissolved at a lower temperature. Another effective technique is to lower the temperature of the solution more slowly, allowing more time for crystal nucleation and growth. If these approaches are unsuccessful, a different solvent or a mixed solvent system may be required.

Q5: After purification, my final product has a persistent color. How can I decolorize it?

A5: Colored impurities can often be removed by treating a solution of your crude product with activated carbon. Dissolve the 3-Formyl-2-thiophenecarboxylic acid in a suitable hot solvent, add a small amount of activated carbon (typically 1-5% by weight), and briefly heat the mixture. The colored impurities will adsorb onto the surface of the activated carbon. Be cautious not to use an excessive amount of activated carbon, as it can also adsorb your desired product, leading to a lower yield. After the treatment, the carbon can be removed by hot filtration.

Detailed Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This method is highly effective for separating 3-Formyl-2-thiophenecarboxylic acid from neutral or basic impurities. The principle lies in the differential solubility of the acidic compound and its corresponding salt.[2][3][4]

Workflow Diagram:

Caption: Workflow for acid-base extraction of 3-Formyl-2-thiophenecarboxylic acid.

Step-by-Step Procedure:

• Dissolution: Dissolve the crude 3-Formyl-2-thiophenecarboxylic acid in a suitable organic solvent, such as ethyl acetate, in a separatory funnel.

• Extraction: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel.[1] Stopper the funnel and gently invert it several times, making sure to vent frequently to release any pressure buildup from carbon dioxide evolution.

• Separation: Allow the layers to separate. The deprotonated carboxylate salt will be in the lower aqueous layer, while neutral and basic impurities will remain in the upper organic layer. Drain the aqueous layer into a clean flask.

• Repeat Extraction: To ensure complete extraction of the carboxylic acid, repeat the extraction of the organic layer with a fresh portion of NaHCO₃ solution.[1] Combine the aqueous extracts.

• Acidification: Cool the combined aqueous extracts in an ice bath and slowly add a concentrated acid, such as hydrochloric acid (HCl), until the solution is acidic (test with pH paper). The 3-Formyl-2-thiophenecarboxylic acid will precipitate out of the solution.[5]

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing and Drying: Wash the collected solid with a small amount of cold water to remove any residual salts, and then dry the purified product.

Protocol 2: Purification by Recrystallization

Recrystallization is a highly effective technique for purifying solid compounds, provided a suitable solvent can be identified. The principle is based on the difference in solubility of the compound and its impurities in a particular solvent at different temperatures.

Recommended Solvents and Physicochemical Data:

Parameter	Value	Reference
Compound	3-Formyl-2-thiophenecarboxylic acid
IUPAC Name	3-formylthiophene-2-carboxylic acid	[6]
CAS Number	19991-68-5	[6]
Molecular Formula	C₆H₄O₃S	[6]
Molecular Weight	156.16 g/mol	[6]
Appearance	Solid
Recrystallization Solvents	Water, Ethanol/Water, n-Hexane/Ethyl Acetate	[7]

Step-by-Step Procedure:

• Solvent Selection: Choose a solvent in which 3-Formyl-2-thiophenecarboxylic acid is sparingly soluble at room temperature but highly soluble when hot. A mixed solvent system, such as ethanol and water, can also be effective.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent to completely dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals to remove any residual solvent.

Protocol 3: Purification by Column Chromatography

For separating mixtures of compounds with similar polarities, column chromatography is the method of choice.[8]

Workflow Diagram:

Caption: Workflow for purification by column chromatography.

Step-by-Step Procedure:

• Mobile Phase Selection: Use Thin Layer Chromatography (TLC) to determine the optimal solvent system (mobile phase) that provides good separation of 3-Formyl-2-thiophenecarboxylic acid from its impurities. As mentioned in the troubleshooting section, adding 0.5-1% acetic or formic acid to the mobile phase can prevent streaking.[1]

• Column Packing: Prepare a slurry of silica gel in the chosen mobile phase and carefully pack it into a chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the top of the silica gel column.

• Elution: Pass the mobile phase through the column to elute the compounds.

• Fraction Collection: Collect the eluent in a series of fractions.[9]

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the purified 3-Formyl-2-thiophenecarboxylic acid.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Safety Precautions

3-Formyl-2-thiophenecarboxylic acid may cause skin, eye, and respiratory irritation.[6] It is harmful if swallowed.[6] Always handle this chemical in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[10][11]

References

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• University of California, Davis. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• PubChem. (n.d.). 3-Formylthiophene-2-carboxylic acid. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

• LAMBDA Laboratory Instruments. (n.d.). Isolation, purification and characterization of allelopathic compounds. Retrieved from [Link]

Sources

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• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
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• 4. vernier.com [vernier.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 3-Formylthiophene-2-carboxylic acid | C6H4O3S | CID 12280051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. magritek.com [magritek.com]
• 9. Isolation, purification and characterization of allelopathic compounds – LAMBDA OMNICOLL | LAMBDA Laboratory Instruments [fractioncollector.info]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. fishersci.com [fishersci.com]

Stability issues and storage of 3-Formyl-2-thiophenecarboxylic acid

Welcome to the technical support center for 3-Formyl-2-thiophenecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions regarding the handling, storage, and use of this versatile bifunctional molecule. Our goal is to empower you to anticipate and resolve experimental challenges, ensuring the integrity and success of your research.

I. Core Concepts: Understanding the Molecule's Reactivity

3-Formyl-2-thiophenecarboxylic acid possesses two key functional groups on a thiophene ring: an aldehyde (formyl group) and a carboxylic acid. This unique arrangement presents both synthetic opportunities and stability challenges. The electron-withdrawing nature of both the formyl and carboxyl groups influences the reactivity of the thiophene ring, while the proximity of these two groups can lead to specific intramolecular interactions or degradation pathways. Aldehydes are generally more reactive and less stable than carboxylic acids and ketones.[1]

II. Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-Formyl-2-thiophenecarboxylic acid?

A1: To ensure long-term stability, 3-Formyl-2-thiophenecarboxylic acid should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[2] For optimal preservation, especially if the compound is to be stored for an extended period, refrigeration at 2-8°C under an inert atmosphere (e.g., argon or nitrogen) is recommended.[3]

Q2: What are the known incompatibilities of this compound?

A2: Avoid contact with strong oxidizing agents, strong bases, and strong acids.[2] These reagents can react with the aldehyde and carboxylic acid functionalities, leading to degradation or unwanted side reactions.

Q3: Is 3-Formyl-2-thiophenecarboxylic acid prone to degradation? What are the likely degradation pathways?

A3: Yes, due to its bifunctional nature, this compound can be susceptible to degradation. Two primary pathways should be considered:

• Oxidation of the Aldehyde: The formyl group can be readily oxidized to a carboxylic acid, especially in the presence of air (auto-oxidation) or other oxidizing agents. This would result in the formation of thiophene-2,3-dicarboxylic acid.

• Decarboxylation: Thiophenecarboxylic acids, particularly when substituted with electron-withdrawing groups, can undergo decarboxylation (loss of CO2) upon heating.[4][5] This would lead to the formation of 3-formylthiophene.

Q4: What are the primary safety hazards associated with this compound?

A4: 3-Formyl-2-thiophenecarboxylic acid is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[6] It is crucial to handle this compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

III. Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments.

Problem 1: Low or No Product Yield

Q: I am getting a low yield in my reaction where 3-Formyl-2-thiophenecarboxylic acid is a starting material. What could be the cause?

A: Low yields can stem from several factors. A systematic approach to troubleshooting is essential.

• Purity of Starting Material: Impurities in your 3-Formyl-2-thiophenecarboxylic acid can interfere with the reaction.[7] Consider purifying the starting material by recrystallization if its purity is questionable. Common solvents for recrystallization of similar compounds include ethanol or isopropanol.[2]

• Reagent Quality: Ensure that all other reagents and solvents are of high purity and anhydrous if the reaction is moisture-sensitive.[7]

• Reaction Conditions:

  • Temperature: The reaction temperature may be suboptimal. If the temperature is too low, the reaction may not proceed at a reasonable rate. Conversely, if it is too high, it could lead to degradation of the starting material or product, particularly decarboxylation.[7]

  • Inert Atmosphere: If any of your reagents are sensitive to air or moisture, conducting the reaction under an inert atmosphere (nitrogen or argon) is crucial.[7]

• Incorrect Stoichiometry: Double-check the molar ratios of your reactants.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low product yield.

Problem 2: Presence of Unexpected Impurities in the Product

Q: My final product shows impurities by NMR/LC-MS. What are they likely to be?

A: The nature of impurities will depend on your reaction conditions. However, some common impurities could be:

• Thiophene-2,3-dicarboxylic acid: This can form if the aldehyde group is oxidized. If your reaction is conducted in the presence of an oxidant or exposed to air for a prolonged period, this is a likely side product.

• 3-Formylthiophene: This is the product of decarboxylation. If your reaction is run at elevated temperatures, you should look for the characteristic signals of this compound.[4]

• Unreacted Starting Material: The reaction may not have gone to completion.

• Solvent Residues: Common laboratory solvents can be present as impurities.[8][9][10][11]

Q: How can I purify my product and remove these impurities?

A:

• Recrystallization: This is often an effective method for purifying solid products. The choice of solvent is critical and may require some screening.

• Column Chromatography: For more challenging separations, silica gel column chromatography can be employed.[2] A suitable solvent system will need to be determined, typically using thin-layer chromatography (TLC).

• Acid-Base Extraction: If your desired product has a different pKa than the impurities (e.g., separating a neutral product from the acidic starting material or the diacid impurity), an acid-base extraction during the workup can be very effective.

Problem 3: Product Discoloration

Q: My sample of 3-Formyl-2-thiophenecarboxylic acid has developed a yellow or brownish color over time. Is it still usable?

A: Discoloration often indicates some level of degradation. While it might still be usable for some applications, the purity is compromised. It is recommended to assess the purity by techniques like NMR or LC-MS before use. If significant degradation has occurred, purification by recrystallization may be necessary. The discoloration is likely due to the formation of conjugated oligomers or polymers arising from the reactive aldehyde group.

IV. Experimental Protocol: A Representative Reaction

Reaction: Reductive Amination to Synthesize 3-((Methylamino)methyl)-2-thiophenecarboxylic acid

This protocol provides a general guideline. Optimization may be required for your specific substrate and scale.

Materials:

• 3-Formyl-2-thiophenecarboxylic acid

• Methylamine (e.g., 2 M solution in THF)

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous solution)

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen balloon)

Procedure:

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 3-Formyl-2-thiophenecarboxylic acid (1.0 eq).

• Dissolution: Add anhydrous DCM to dissolve the starting material.

• Imine Formation: Add methylamine solution (1.1 eq) dropwise at room temperature. Stir the mixture for 1-2 hours. Monitor the formation of the imine by TLC.

• Reduction: In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in anhydrous DCM. Add this slurry portion-wise to the reaction mixture. Caution: Gas evolution may occur.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

• Workup:

  • Carefully quench the reaction by the slow addition of saturated sodium bicarbonate solution.

  • Separate the organic layer. Extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

V. Data Summary

Parameter	Recommendation/Information	Source(s)
Storage Temperature	2-8°C (Refrigerated)	[3]
Storage Atmosphere	Inert gas (Argon or Nitrogen)	[3]
Incompatible Materials	Strong oxidizing agents, strong bases, strong acids	[2]
Potential Degradation Products	Thiophene-2,3-dicarboxylic acid (from oxidation), 3-Formylthiophene (from decarboxylation)	[4][12]
Primary Hazards	Harmful if swallowed, skin/eye irritant, respiratory irritant	[6]

VI. References

• Study.com. (n.d.). Compare the stability of carboxylic acids, aldehydes and ketones. [Link]

• CN101906092B. (2011). Preparation method of 2-thiophenecarboxylic acid. Google Patents.

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Reddit. (2021). Deprotonation of 2-thiophenecarboxylic acid. r/OrganicChemistry. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. [Link]

• Álvarez-Pérez, G., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 849–855. [Link]

• Li, J.-S., et al. (2014). Metal-Free DDQ-Mediated Oxidative C–O Coupling of Acetalic sp3 C–H Bonds with Carboxylic Acids. The Journal of Organic Chemistry, 79(18), 8871–8877. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions. [Link]

• KGROUP. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

• Larrow, J. F., et al. (2017). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Organic Process Research & Development, 21(4), 548–557. [Link]

• Beilstein Journals. (2007). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. [Link]

• Khusnutdinov, R. I., et al. (2004). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. ARKIVOC, 2004(xi), 53-60. [Link]

• ResearchGate. (n.d.). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. [Link]

• IITian explains. (2018, October 21). Decarboxylation of Carboxylic Acid | Explained by IITian | Jee Mains, Advanced. YouTube. [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. [Link]

• National Center for Biotechnology Information. (n.d.). Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate. [Link]

• Tan, J., et al. (2013). The supersilyl group as a carboxylic acid protecting group: application to highly stereoselective aldol and Mannich reactions. Angewandte Chemie International Edition, 52(28), 7198–7202. [Link]

• PubChem. (n.d.). 3-Formylthiophene-2-carboxylic acid. [Link]

• PubChem. (n.d.). 2-Thiophenecarboxylic acid. [Link]

• National Center for Biotechnology Information. (n.d.). Decarboxylation and Tandem Reduction/Decarboxylation Pathways to Substituted Phenols from Aromatic Carboxylic Acids Using Bimetallic Nanoparticles on Supported Ionic Liquid Phases as Multifunctional Catalysts. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 5-Formyl-2-thiophenecarboxylic Acid: High-Purity Thiophene Derivative for Pharmaceutical Synthesis. [Link]

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Technical Support Center: Synthesis of 3-Formyl-2-thiophenecarboxylic acid

Welcome to the technical support guide for the synthesis of 3-Formyl-2-thiophenecarboxylic acid. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and identify potential impurities encountered during this synthesis. Our goal is to provide not just solutions, but a deeper understanding of the reaction mechanisms to empower you to optimize your process, ensure high purity, and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: I'm performing a Vilsmeier-Haack formylation of 2-thiophenecarboxylic acid. What are the most likely impurities I should anticipate?

The Vilsmeier-Haack reaction is a powerful method for formylating electron-rich heterocycles, but it can lead to several predictable impurities.[1][2] The primary species to monitor are:

• Unreacted Starting Material: Incomplete reaction will leave residual 2-thiophenecarboxylic acid.

• Isomeric Products: While formylation is directed by the carboxylic acid group, small amounts of other isomers, such as 5-Formyl-2-thiophenecarboxylic acid, can sometimes form depending on reaction conditions.

• Diformylated Byproducts: The thiophene ring is highly activated, and under certain conditions (e.g., excess Vilsmeier reagent or elevated temperatures), a second formylation can occur, leading to diformyl-2-thiophenecarboxylic acid species.

• Decarboxylated Impurities: The acidic workup and subsequent purification steps, if harsh, can potentially lead to the loss of the carboxylic acid group, resulting in thiophene-3-carbaldehyde.

• Hydrolysis Intermediates: The reaction proceeds via an iminium salt intermediate.[3] Incomplete hydrolysis during aqueous workup can leave traces of this species, though it is generally unstable.

• Residual Solvents: Solvents used in the reaction (e.g., DMF, phosphorus oxychloride) or purification must be effectively removed.

Q2: My final product shows a persistent impurity peak on the HPLC chromatogram that I can't identify. What is a systematic approach to characterizing it?

Identifying an unknown impurity requires a logical workflow that combines chromatographic separation with spectroscopic analysis. This process is crucial for understanding the root cause of its formation and developing a strategy for its removal.

Below is a recommended workflow for impurity identification:

Caption: Workflow for identifying unknown impurities.

Causality Behind the Workflow:

• Step 1 (Preliminary Checks): This is the most efficient first step. Comparing the retention time (RT) to known standards can quickly resolve the issue without costly and time-consuming analysis.

• Step 2 (Isolation): To get clean spectroscopic data, the impurity must be separated from the main product and other components. Preparative chromatography is the gold standard for this.

• Step 3 (Spectroscopic Analysis):

  • LC-MS is invaluable as it provides the molecular weight of the impurity, immediately narrowing down the possibilities.

  • NMR provides the structural backbone. ¹H NMR will show the number and connectivity of protons, which is particularly useful for determining substitution patterns on the thiophene ring. ¹³C NMR complements this by showing all carbon environments.

• Step 4 (Elucidation): By combining the molecular formula (from MS) with the structural fragments (from NMR), a definitive structure can be assigned.

Troubleshooting Guides

Issue 1: Low Yield and Significant Amount of Unreacted 2-Thiophenecarboxylic Acid

Potential Cause: Incomplete formation or insufficient activity of the Vilsmeier reagent (the electrophile). The Vilsmeier reagent, a chloroiminium ion, is formed from the reaction of a substituted amide like DMF with phosphorus oxychloride (POCl₃).[3][4] Its efficacy can be compromised by several factors.

Troubleshooting Steps:

• Reagent Quality: Ensure that the POCl₃ is fresh and has not been hydrolyzed by atmospheric moisture. Use anhydrous DMF, as water will quench the reagent.

• Stoichiometry: A molar excess of the Vilsmeier reagent relative to the 2-thiophenecarboxylic acid is typically required. A 1.5 to 3.0 molar equivalent is a common starting point.

• Reaction Temperature: The formation of the Vilsmeier reagent is often performed at low temperatures (0-10 °C) to control its reactivity.[4] The subsequent formylation reaction may require gentle heating (e.g., 40-60 °C), but excessive temperatures can lead to decomposition and side reactions. Monitor the temperature carefully.

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitor the reaction progress using TLC or HPLC to determine the point of maximum conversion.

Issue 2: Formation of Diformyl Byproducts

Potential Cause: The electron-rich nature of the thiophene ring makes it susceptible to a second electrophilic attack if the reaction conditions are too harsh or if there is a large excess of the Vilsmeier reagent.

Troubleshooting Steps:

• Control Stoichiometry: Carefully control the amount of Vilsmeier reagent used. Reduce the molar equivalents of DMF and POCl₃ to the minimum required for high conversion of the starting material (e.g., start with 1.2-1.5 equivalents).

• Temperature Management: Avoid high reaction temperatures. A second formylation has a higher activation energy, so keeping the temperature lower will favor the mono-formylated product.

• Order of Addition: Consider adding the 2-thiophenecarboxylic acid solution slowly to the pre-formed Vilsmeier reagent. This maintains a low concentration of the substrate relative to the reagent, which can sometimes improve selectivity.

Analytical Protocols

Protocol 1: HPLC Method for Purity Assessment

This protocol provides a robust starting point for separating 3-Formyl-2-thiophenecarboxylic acid from its common impurities.

Parameter	Recommended Setting	Rationale
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for moderately polar aromatic acids.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to suppress the ionization of the carboxylic acid, leading to sharper peaks and better retention.
Mobile Phase B	Acetonitrile	The organic modifier used to elute compounds from the column.
Gradient	5% B to 95% B over 15 minutes	A broad gradient is effective for separating compounds with a range of polarities, from the more polar starting material to potentially less polar byproducts.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Detection (UV)	280 nm	Both the thiophene ring and the formyl group contribute to UV absorbance, providing good sensitivity for the product and related impurities.[5][6]
Injection Volume	5 µL	A small injection volume prevents column overloading and peak distortion.
Sample Prep	Dissolve sample in a 50:50 mixture of Mobile Phase A:B at ~1 mg/mL.	Ensures solubility and compatibility with the mobile phase.

Expected Elution Order: 2-thiophenecarboxylic acid (most polar, earliest elution) -> 3-Formyl-2-thiophenecarboxylic acid -> Diformylated species (least polar, latest elution).

Protocol 2: Sample Preparation for GC-MS Analysis of Volatile Impurities

To analyze for volatile impurities like decarboxylated products or residual solvents, GC-MS is the preferred method. However, the carboxylic acid group makes the primary product non-volatile. Derivatization is required.[7][8]

Caption: Silylation workflow for GC-MS analysis.

Rationale:

• Derivatization: Reagents like BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with TMCS (trimethylchlorosilane) as a catalyst will convert the acidic proton of the carboxylic acid into a trimethylsilyl (TMS) ester.

• Volatility: This TMS-ester is much more volatile and thermally stable, allowing it to pass through the GC column for separation and analysis by the mass spectrometer.[7] This method will effectively separate and identify the silylated product, silylated starting material, and any non-acidic volatile impurities.

References

• AOBChem. (n.d.). 3-Thiophenecarboxylic acid, 2-formyl-5-methyl-. Retrieved from [Link]

• Ibragimov, A. G., et al. (2004). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. ARKIVOC, 2004(xi), 53-60. Available at: [Link]

• Wikipedia. (2023). Vilsmeier–Haack reaction. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Retrieved from [Link]

• PubChem. (n.d.). 3-Formylthiophene-2-carboxylic acid. Retrieved from [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN101906092B - Preparation method of 2-thiophenecarboxylic acid.

• ResearchGate. (2012). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Analytical Methods. Retrieved from [Link]

• Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-. Retrieved from [Link]

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

• MDPI. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Retrieved from [Link]

• Google Patents. (n.d.). EP2298756A1 - Method for producing 3-methyl-2-thiophenecarboxylic acid.
• Google Patents. (n.d.). US6833472B2 - Process for the purification of aromatic carboxylic acids.

• ResearchGate. (2004). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Retrieved from [Link]

• Beilstein Journals. (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Retrieved from [Link]

• PubMed. (2003). Analytical Methods for the Determination of Folic Acid in a Polymeric Micellar Carrier. Retrieved from [Link]

• MDPI. (2022). Review of Characteristics and Analytical Methods for Determination of Thiabendazole. Retrieved from [Link]

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Technical Support Center: Reaction Monitoring of 3-Formyl-2-thiophenecarboxylic Acid Synthesis by TLC

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals monitoring the synthesis of 3-Formyl-2-thiophenecarboxylic acid using Thin-Layer Chromatography (TLC). Here, we move beyond procedural steps to explain the underlying principles and troubleshoot common issues encountered in the lab.

Introduction to the Synthesis and Monitoring Challenge

The synthesis of 3-Formyl-2-thiophenecarboxylic acid is a critical step in the development of various pharmaceutical compounds. Common synthetic routes include the Vilsmeier-Haack formylation of a thiophene precursor or a lithiation-formylation sequence. Regar[1][2]dless of the chosen pathway, accurately monitoring the reaction's progress is paramount to optimizing yield and purity.

Thin-Layer Chromatography (TLC) is a rapid, inexpensive, and powerful technique for this purpose. It al[3]lows for the qualitative assessment of the consumption of starting materials and the formation of products. However, the polar nature of the carboxylic acid group in both the reactant and product can present challenges, often leading to streaking and poor separation on silica gel plates. This [4][5][6]guide is designed to address these specific challenges head-on.

Frequently Asked Questions (FAQs)

Q1: What is a typical synthetic route for 3-Formyl-2-thiophenecarboxylic acid?

A1: A common method is the Vilsmeier-Haack reaction, which uses a formylating agent like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃) to introduce a formyl group onto an electron-rich thiophene ring. Anoth[7][8][9]er approach involves the lithiation of a thiophene derivative followed by quenching with a formylating agent.

Q2[1]: Why is my carboxylic acid streaking on the TLC plate?

A2: Carboxylic acids are prone to streaking on standard silica gel TLC plates due to strong hydrogen bonding interactions between the acidic proton of the carboxyl group and the silanol groups (Si-OH) on the silica surface. This [5][6]can be mitigated by adding a small amount of a polar acidic solvent, like acetic acid or formic acid, to the mobile phase.

Q3[4][5]: How do I choose the right mobile phase (eluent) for my TLC?

A3: The goal is to find a solvent system that provides good separation between your starting material, product, and any intermediates. A good starting point for many organic reactions is a mixture of a non-polar solvent (like hexanes) and a more polar solvent (like ethyl acetate). You c[10][11]an adjust the ratio to achieve an Rf value of approximately 0.3-0.7 for your compound of interest. For t[12]his specific synthesis, you will likely need to add a small percentage of acetic or formic acid to the eluent to prevent streaking.

Q4[6]: What is a "cospot" and why is it important?

A4: A cospot is where you apply a spot of your starting material and a spot of your reaction mixture in the same lane on the TLC plate. This [13]is crucial for confirming the identity of the starting material spot in your reaction mixture, especially if the Rf values of the reactant and product are very similar.

Q5[13][14]: My spots are not visible under UV light. What should I do?

A5: While many thiophene derivatives are UV active, not all compounds will be. If you don't see spots under a UV lamp, you can use a chemical stain. A common stain for general organic compounds is potassium permanganate. For thiophene derivatives specifically, a solution of isatin in concentrated sulfuric acid can be used as a spray reagent, often producing characteristic colors.

[16]Troubleshooting Guide: Common TLC Problems and Solutions

Problem	Potential Cause(s)	Solutions
Streaking or Smearing of Spots	The[4] compound is a carboxylic acid or another strongly polar molecule. [5][6]The sample is overloaded on the plate.	Add[5][15] 0.5-1% acetic acid or formic acid to your eluent system. [4][5]Dilute your reaction aliquot before spotting it on the TLC plate.
[15]No Spots Visible	The[4] compound is not UV active. The sample concentration is too low. [15]The spotting line was below the solvent level in the chamber.	Use[4][15] a chemical stain (e.g., potassium permanganate, isatin/H₂SO₄). Concentrate your sample or spot multiple times in the same location, allowing the solvent to dry between applications. [15]Ensure the origin line is drawn above the solvent level in the developing chamber.
[11]Spots Remain at the Baseline (Low Rf)	The eluent is not polar enough to move the polar compounds up the plate.	Inc[16]rease the polarity of your eluent. For example, in a hexane/ethyl acetate system, increase the proportion of ethyl acetate.
[12]Spots Run at the Solvent Front (High Rf)	The eluent is too polar, causing all components to travel with the solvent front.	Dec[16]rease the polarity of your eluent. For example, in a hexane/ethyl acetate system, increase the proportion of hexane.
[12]Uneven or Crooked Solvent Front	The[4][10] TLC plate is touching the side of the developing chamber or the filter paper. [4][15]The bottom of the plate is not level in the chamber. [17]The adsorbent has flaked off the edges of the plate.	Ens[4]ure the plate is centered in the chamber and not touching the sides. [13]Make sure the chamber is on a level surface and the plate is placed flat on the bottom. Handle plates carefully to avoid chipping the silica gel. If a corner is damaged, you can sometimes make a 45° cut to remove the damaged section.
[18]Spots are Crescent-Shaped	The[4][5] adsorbent was disturbed or gouged during spotting.	Be [4][5]gentle when spotting the plate. Lightly touch the capillary tube to the silica surface without applying excessive pressure.

Experimental Protocols

Protocol 1: Standard TLC Monitoring of the Reaction

• Prepare the TLC Chamber: Add your chosen eluent (e.g., 7:3 Hexane:Ethyl Acetate with 1% acetic acid) to a developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere with solvent vapor and cover it.

• [13]Prepare the TLC Plate: Using a pencil, gently draw a baseline (origin) about 1 cm from the bottom of a silica gel TLC plate. Mark three lanes for your starting material (SM), a cospot (Co), and the reaction mixture (Rxn).

• [13]Spot the Plate:

  • Using a capillary tube, apply a small spot of your diluted starting material solution to the "SM" lane.

  • Apply a spot of the starting material to the "Co" lane.

  • Withdraw a small aliquot from your reaction mixture. If th[19]e reaction is in a high-boiling solvent like DMF, dilute it with a more volatile solvent (e.g., ethyl acetate) before spotting. *[14] Spot the diluted reaction mixture onto the "Rxn" lane and on top of the starting material spot in the "Co" lane.

• [13]Develop the Plate: Carefully place the spotted TLC plate in the developing chamber, ensuring the origin line is above the solvent level. Allow[11] the solvent to travel up the plate until it is about 1 cm from the top.

• [11][16]Visualize and Analyze: Remove the plate and immediately mark the solvent front with a pencil. Visua[16]lize the spots under a UV lamp or by using an appropriate chemical stain. The disappearance of the starting material spot in the "Rxn" lane and the appearance of a new product spot indicate the reaction is progressing.

[21]Visualizing the TLC Workflow

The following diagram illustrates the standard workflow for monitoring your reaction progress using TLC.

Caption: Workflow for TLC Reaction Monitoring

Interpreting the Results: A Visual Guide

The diagram below illustrates how to interpret a developed TLC plate at different stages of the reaction.

Caption: Interpreting TLC Plates Over Time

References

• Royal Society of Chemistry. Thiophen derivatives. Part XVI. The Vilsmeier–Haack reaction with 3- and 4-methoxybenzo[b]thiophen. Journal of the Chemical Society C: Organic. Available from: [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. World Journal of Pharmacy and Pharmaceutical Sciences. Available from: [Link]

• pharmashare.in. Troubleshooting TLC. Available from: [Link]

• Synthesis of push-pull system containing dibenzoheterocycles / triphenylamine tethered benzo[c]thiophenes. Indian Journal of Chemistry - Section B. Available from: [Link]

• University of California, Los Angeles. Thin Layer Chromatography (TLC). Available from: [Link]

• University of Colorado Boulder, Department of Chemistry. Thin Layer Chromatography (TLC). Available from: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Thin-Layer Chromatography. Available from: [Link]

• ChemBAM. TLC troubleshooting. Available from: [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available from: [Link]

• Chemistry LibreTexts. Thin Layer Chromatography. Available from: [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. Monitoring a Reaction. Available from: [Link]

• Bitesize Bio. Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Available from: [Link]

• Chemistry LibreTexts. 2.3B: Uses of TLC. Available from: [Link]

• ElectronicsAndBooks. THIN-LAYER CHROMATOGRAPHY OF THIOPHENE DERIVATIVES. Available from: [Link]

• OperaChem. TLC TROUBLESHOOTING- The most common problems with TLCs. YouTube. Available from: [Link]

• Organic Chemistry Data. Formylation - Common Conditions. Available from: [Link]

• York University, Department of Chemistry. Thin Layer Chromatography (TLC). Available from: [Link]

• University of Toronto Scarborough, Chemistry Online. Thin Layer Chromatography. Available from: [Link]

• ResearchGate. Use of TLC to monitor the progress of an enzymatic synthesis... Available from: [Link]

• ResearchGate. Plausible reaction mechanism for synthesis of thiophene 2-carboxylic acid derivatives. Available from: [Link]

• Semantic Scholar. New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Available from: [Link]

• Wikipedia. Thiophene-2-carboxylic acid. Available from: [Link]

• Google Patents. Thiophene-2-carboxylic-acid derivatives and process for their preparation.

• PubMed. Thin-layer chromatography of thiophene derivatives. Available from: [Link]

• Chemistry LibreTexts. 6.2: Thin Layer Chromatography (TLC). Available from: [Link]

• ResearchGate. Suggested mechanism for formation of thiophene‐2‐carboxylic acid (7),... Available from: [Link]

• Google Patents. Preparation method of 2-thiophenecarboxylic acid.

• ACS Publications. A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Available from: [Link]

• ResearchGate. New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts | Request PDF. Available from: [Link]

• Influence of an Ester Directing-Group on Defect Formation in the Synthesis of Conjugated Polymers via Direct Arylation Polymerization (DArP) using Sustainable Solvents - Supporting Information. Available from: [Link]

• National Institutes of Health. Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. Available from: [Link]

• ResearchGate. TLC tailing and carboxylic acid? Available from: [Link]

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Technical Support Center: Scaling Up the Synthesis of 3-Formyl-2-thiophenecarboxylic Acid

Audience: Researchers, Scientists, and Drug Development Professionals

Objective: This guide provides in-depth technical support, troubleshooting, and frequently asked questions for the scalable synthesis of 3-Formyl-2-thiophenecarboxylic acid, a key building block in pharmaceutical development. We will focus on the Vilsmeier-Haack formylation of 2-thiophenecarboxylic acid, a common and scalable route, addressing challenges from laboratory to pilot plant scales.

Introduction: The Scale-Up Challenge

3-Formyl-2-thiophenecarboxylic acid is a valuable intermediate in medicinal chemistry. While several synthetic routes exist, the Vilsmeier-Haack formylation of 2-thiophenecarboxylic acid is often favored for its use of readily available and cost-effective reagents. However, transitioning this process from a lab-scale procedure to a multi-kilogram or pilot-plant scale introduces significant challenges. Issues such as exothermic control, reagent stoichiometry, side-product formation, and product isolation become magnified and require a robust, well-understood process.

This guide is designed to address these scale-up challenges directly, providing not just protocols but the underlying chemical principles to empower you to troubleshoot and optimize your synthesis effectively.

Synthetic Route Overview: Vilsmeier-Haack Formylation

The most common scalable approach involves the reaction of 2-thiophenecarboxylic acid with a Vilsmeier reagent, which is pre-formed from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF). The reaction proceeds via an electrophilic aromatic substitution mechanism.[1][2]

Reaction Scheme:

• Vilsmeier Reagent Formation: POCl₃ + DMF → [(CH₃)₂N=CHCl]⁺[PO₂Cl₂]⁻ (Vilsmeier Reagent)

• Electrophilic Attack: 2-Thiophenecarboxylic Acid + Vilsmeier Reagent → Iminium Salt Intermediate

• Hydrolysis: Iminium Salt Intermediate + H₂O → 3-Formyl-2-thiophenecarboxylic Acid

While seemingly straightforward, the kinetics and thermal hazards of this reaction necessitate careful control, especially at scale.[3][4]

Troubleshooting Guide (Question & Answer Format)

This section addresses specific, common problems encountered during the scale-up of the Vilsmeier-Haack formylation of 2-thiophenecarboxylic acid.

Problem 1: Low or Inconsistent Yield of 3-Formyl-2-thiophenecarboxylic Acid

• Q: My overall yield is significantly lower than reported in literature, or varies greatly between batches. What are the likely causes?

  A: This is a multifaceted problem often stemming from one of four key areas: Vilsmeier reagent formation, reaction conditions, work-up procedure, or substrate quality.

  • Cause A: Incomplete or Degraded Vilsmeier Reagent. The Vilsmeier reagent is moisture-sensitive. Using non-anhydrous DMF or POCl₃ that has been previously opened and exposed to atmospheric moisture can lead to the formation of HCl and phosphoric acids, which can interfere with the reaction.[5]

    • Solution: Always use freshly opened or properly stored anhydrous DMF. Ensure your POCl₃ is of high quality. The formation of the Vilsmeier reagent is exothermic; this step should be performed at 0-5 °C with efficient stirring to ensure complete formation before adding the thiophene substrate.[6]

  • Cause B: Sub-optimal Reaction Temperature. The formylation of thiophene derivatives, which are less reactive than phenols or anilines, often requires thermal input to proceed at a reasonable rate.[7] Insufficient temperature or time will lead to incomplete conversion.

    • Solution: After the initial low-temperature addition of the 2-thiophenecarboxylic acid to the Vilsmeier reagent, the reaction mixture should be allowed to warm to room temperature and then carefully heated. A typical range is 60-80 °C.[6] Monitor the reaction progress by an appropriate analytical method (TLC or HPLC) to determine the optimal reaction time.

  • Cause C: Product Loss During Work-up. The hydrolysis of the intermediate iminium salt is a critical and often vigorous step.[8] Pouring the reaction mixture too quickly into water/ice can cause localized heating and potential degradation. Furthermore, the desired product has some solubility in water, and pH plays a crucial role in its precipitation.

    • Solution: Perform the quench by slowly adding the reaction mixture to a vigorously stirred vessel of crushed ice and water. Control the addition rate to maintain a low temperature. After hydrolysis, adjust the pH of the aqueous solution. 3-Formyl-2-thiophenecarboxylic acid is a carboxylic acid; it will be soluble at high pH. Acidify the mixture (e.g., with HCl) to a pH of ~2-3 to ensure complete precipitation of the product before filtration.

  • Cause D: Deactivated Substrate. The carboxylic acid group on the starting material is deactivating. If your 2-thiophenecarboxylic acid contains impurities, particularly strong electron-withdrawing groups, the reaction may be further inhibited.[6]

    • Solution: Ensure the purity of your starting 2-thiophenecarboxylic acid. Recrystallization or other purification methods may be necessary if the starting material is of low quality.

Problem 2: Formation of Significant Impurities

• Q: My crude product is contaminated with significant side products, complicating purification. What are these impurities and how can I avoid them?

  A: Impurity profiles can be complex, but several common side reactions are known for this process.

  • Impurity A: Diformylated or Chlorinated Byproducts. At higher temperatures, the Vilsmeier reagent can act as a chlorinating agent.[8] While diformylation is less common on a deactivated ring, it can occur under harsh conditions.

    • Solution: Maintain strict temperature control. Avoid exceeding 80 °C unless necessary and validated by in-process controls. Use the minimum effective stoichiometry of the Vilsmeier reagent; a molar ratio of 1.1 to 1.5 equivalents relative to the substrate is a good starting point for optimization.[8]

  • Impurity B: Decarboxylated Byproduct (3-Thiophenecarboxaldehyde). The reaction conditions, particularly elevated temperatures in the presence of acid, can potentially lead to the loss of the C2-carboxylic acid group.

    • Solution: This is another reason to maintain careful temperature control. A well-controlled heating ramp and holding period, determined by reaction monitoring, will minimize this side reaction.

  • Impurity C: Unreacted Starting Material. This points back to incomplete conversion as discussed in Problem 1.

    • Solution: Re-evaluate reaction time and temperature. Ensure the Vilsmeier reagent was prepared correctly and is present in a slight excess.

Frequently Asked Questions (FAQs)

• Q1: What are the critical safety considerations for scaling up this reaction?

  • A1: The Vilsmeier-Haack reaction presents several hazards. The formation of the Vilsmeier reagent from DMF and POCl₃ is highly exothermic and can lead to a runaway reaction if cooling is insufficient.[3] POCl₃ is corrosive and reacts violently with water. The quench step is also highly exothermic and releases HCl gas. A thorough process safety review, including reaction calorimetry, is highly recommended before attempting this reaction on a large scale.[9] Ensure adequate ventilation and appropriate personal protective equipment (PPE).

• Q2: Are there alternative formylation methods if the Vilsmeier-Haack reaction is problematic?

  • A2: Yes. An alternative is the ortho-lithiation of 2-thiophenecarboxylic acid followed by quenching with DMF.[10][11] This involves treating the starting material with a strong base like lithium diisopropylamide (LDA) at low temperatures (e.g., -78 °C) to deprotonate the position ortho to the directing carboxylic acid group, followed by the addition of DMF as the formylating agent.[12] This method offers excellent regioselectivity but requires cryogenic temperatures and handling of pyrophoric organolithium reagents, which have their own scale-up challenges.

• Q3: What is the best method for purifying the final product at a large scale?

  • A3: The crude product isolated after filtration is often a solid. The primary purification method is recrystallization. A suitable solvent system must be identified; this could be an aqueous/organic mixture or a single organic solvent. Given the acidic nature of the product, purification via pH modulation is also viable. The crude product can be dissolved in a basic aqueous solution (e.g., sodium carbonate solution), filtered to remove insoluble impurities, and then re-precipitated by adding acid. For very high purity requirements, large-scale column chromatography is an option, though it is generally less cost-effective.

• Q4: How can I effectively monitor the reaction's progress on a plant scale?

  • A4: Taking samples directly from a large, hot, and corrosive reaction mixture can be hazardous. If possible, install a quenched sampling loop. The samples can then be analyzed by HPLC to quantify the consumption of starting material and the formation of the product. This provides much more reliable data for determining reaction completion than TLC.

Detailed Experimental Protocol (Illustrative Lab Scale)

This protocol is a starting point and must be optimized for your specific equipment and scale.

Materials:

• 2-Thiophenecarboxylic acid

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM), anhydrous (optional solvent)

• Hydrochloric acid (HCl)

• Deionized water and ice

Procedure:

• Vilsmeier Reagent Preparation:

  • To a flame-dried, inerted reactor equipped with a mechanical stirrer, thermometer, and addition funnel, charge anhydrous DMF (3.0 eq).

  • Cool the DMF to 0-5 °C using an ice bath.

  • Slowly add POCl₃ (1.2 eq) dropwise via the addition funnel, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, stir the resulting mixture at 0-5 °C for 30-60 minutes.[6]

• Formylation Reaction:

  • Dissolve 2-thiophenecarboxylic acid (1.0 eq) in anhydrous DMF (or DCM).

  • Add the substrate solution dropwise to the pre-formed Vilsmeier reagent, maintaining the temperature at 0-10 °C.

  • Once the addition is complete, slowly allow the reaction to warm to room temperature.

  • Carefully heat the reaction mixture to 60-70 °C and hold for 2-4 hours, or until HPLC analysis indicates completion.[6]

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • In a separate, well-ventilated vessel, prepare a mixture of crushed ice and water (approx. 10 volumes relative to the reaction mixture).

  • Slowly and carefully pour the reaction mixture into the ice/water with vigorous stirring.[8]

  • Stir the resulting slurry for 1-2 hours.

  • Adjust the pH to 2-3 with concentrated HCl.

  • Collect the precipitated solid by vacuum filtration, washing the cake with cold water.

  • Dry the solid under vacuum at 50-60 °C to a constant weight.

Visualization of Key Processes

Diagram 1: Troubleshooting Workflow for Low Yield

This diagram outlines the logical steps to diagnose and solve issues related to poor product yield.

Caption: A decision tree for troubleshooting low yield issues.

Data Summary Table

Parameter	Laboratory Scale (Typical)	Key Scale-Up Consideration
Reagent Stoichiometry	1.1 - 1.5 eq POCl₃	Minimize excess to reduce cost and side reactions.
Reaction Temperature	0 °C (addition), 60-80 °C (reaction)	Heat transfer is critical. Surface-to-volume ratio decreases, requiring efficient reactor cooling/heating systems.[3]
Reaction Time	2 - 6 hours	Must be determined by robust in-process controls (e.g., HPLC), not just time.
Work-up Quench	Manual pouring into flask	Requires a controlled addition pump and a well-agitated, baffled quench vessel to manage exotherm and gas release.
Product Isolation	Buchner Funnel	Requires larger filtration equipment (e.g., Nutsche filter-dryer) to handle larger volumes and ensure efficient washing and drying.

References

• Benchchem.
• Benchchem. Vilsmeier-Haack Synthesis of Isoquinoline Aldehydes: A Technical Troubleshooting Guide.
• Reddit. (2021-07-09). Having some troubles with a Vislmeier-Haack reaction.
• Chemistry Steps. Vilsmeier-Haack Reaction.
• NROChemistry. Vilsmeier-Haack Reaction.
• Wikipedia. Vilsmeier–Haack reaction.
• Mettler Toledo. Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin.
• J&K Scientific LLC. Vilsmeier-Haack Reaction.
• Organic Chemistry Portal.
• PubChem. 3-Formylthiophene-2-carboxylic acid.
• Journal of the Chemical Society, Perkin Transactions 2. The mechanism of the Vilsmeier–Haack reaction. Part II.
• ACS Publications.
• Andrew G. Myers Research Group.
• A. Schall and O. Reiser.

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• 2. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 3. mt.com [mt.com]
• 4. The mechanism of the Vilsmeier–Haack reaction. Part II. A kinetic study of the formylation of thiophen derivatives with dimethylformamide and phosphorus oxychloride or carbonyl chloride in 1,2-dichloroethane - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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• 12. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Catalyst Selection for Reactions Involving 3-Formyl-2-thiophenecarboxylic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for navigating the complexities of catalytic reactions with 3-Formyl-2-thiophenecarboxylic acid. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experiments.

Introduction: The Challenge of a Multifunctional Substrate

3-Formyl-2-thiophenecarboxylic acid is a valuable synthetic intermediate, featuring three distinct reactive sites: the thiophene ring, a formyl group, and a carboxylic acid. This multifunctionality offers diverse synthetic possibilities but also presents unique catalytic challenges. The primary obstacle is the propensity of the thiophene's sulfur atom to act as a poison for many transition metal catalysts, particularly palladium.[1][2][3] Furthermore, the acidic and aldehydic protons can interact with catalysts and bases, complicating reaction outcomes. This guide is structured to address these issues head-on, providing solutions for common synthetic transformations.

Part 1: General Catalyst Selection & Troubleshooting FAQs

This section addresses high-level questions and establishes a foundational understanding for working with this substrate.

Q1: Why are catalytic reactions with thiophene-containing molecules like this one so challenging?

The primary reason is catalyst poisoning by the sulfur atom in the thiophene ring.[2] Sulfur species can strongly and often irreversibly bind to the active sites of transition metals (especially palladium, platinum, and rhodium), forming stable metal-sulfur bonds.[3] This coordination blocks the sites needed for the catalytic cycle, leading to deactivation, which manifests as low conversion rates or complete reaction failure.[4] This effect is particularly pronounced with low-valent, electron-rich metal centers, such as the Pd(0) species crucial for cross-coupling reactions.[5]

Q2: How do the formyl and carboxylic acid groups on my substrate influence catalyst selection and reaction conditions?

The substituents introduce two main considerations:

• Coordination and Chelation: The carboxylic acid can be deprotonated by the bases typically used in cross-coupling reactions. The resulting carboxylate is a potent ligand that can coordinate to the metal center. This can sometimes be beneficial (acting as an internal ligand), but more often it interferes with the desired catalytic cycle or leads to catalyst deactivation.[6] The aldehyde's oxygen can also act as a Lewis basic site, potentially coordinating to the catalyst.

• Side Reactions: The aldehyde is susceptible to reduction (forming an alcohol) or oxidation under certain conditions. The carboxylic acid group can undergo decarboxylation, especially at elevated temperatures.[7] Your choice of catalyst, ligands, and conditions must be mild enough to avoid these unwanted transformations.

Q3: My reaction isn't working. What are the first things I should check?

Before diving into complex catalyst optimization, always start with the fundamentals. This workflow can help diagnose the majority of issues.

Caption: Catalytic cycle for direct arylation and key deactivation pathways.

Section 2.2: Reductive Amination of the Formyl Group

Reductive amination is a robust method for converting the aldehyde to an amine. [8]The key is to form an imine intermediate, which is then reduced. The primary challenge is preventing the competing reduction of the aldehyde directly to an alcohol.

Q: What are the best catalytic systems for the reductive amination of 3-Formyl-2-thiophenecarboxylic acid?

The choice depends on the desired reaction conditions and the nature of the amine. Both stoichiometric reagents and catalytic systems are viable.

Method	Catalyst / Reducing Agent	Advantages	Disadvantages & Considerations
Catalytic Hydrogenation	Pt/C, Rh/C, or Pd/C with H₂ gas	High atom economy, clean workup. [8]	Requires specialized hydrogenation equipment. Pd/C is highly susceptible to poisoning by the thiophene. Pt/C and Rh/C are generally more robust.
Borohydride Reagents	NaBH(OAc)₃ or NaBH₃CN	Mild, highly selective for the imine over the aldehyde, tolerant of many functional groups.	Stoichiometric, generates borate waste. NaBH₃CN is toxic.
Silane Reductants	Phenylsilane with a Lewis acid catalyst (e.g., Zn(OAc)₂)	Can be effective for forming amides from carboxylic acids followed by reduction. [9][10]	May require higher temperatures; optimization is often needed.
Lewis Acid Catalysis	B(C₆F₅)₃ with NaBH₄	An efficient combination for direct reductive amination of aldehydes. [11]	The catalyst can be expensive.

Q: My reaction is producing a lot of 2-hydroxymethyl-3-formylthiophene (alcohol byproduct). How do I favor amine formation?

This indicates that the reduction of the aldehyde is faster than the formation and/or reduction of the imine.

Solutions:

• Pre-form the Imine: Mix the aldehyde and amine in a suitable solvent (e.g., toluene or methanol) with a dehydrating agent (like molecular sieves) or Dean-Stark apparatus to drive the equilibrium towards the imine. Once imine formation is complete (monitor by TLC or NMR), add the reducing agent.

• Use a pH-Sensitive Reductant: Sodium cyanoborohydride (NaBH₃CN) is a classic choice. It is less reactive at neutral pH and preferentially reduces the more electrophilic protonated iminium ion, which forms under slightly acidic conditions (pH ~5-6). The aldehyde remains largely unreactive.

• Switch to STAB: Sodium triacetoxyborohydride (NaBH(OAc)₃) is generally the reagent of choice for modern reductive aminations. It is less toxic than NaBH₃CN and is mild enough not to reduce most aldehydes, but reactive enough to reduce the intermediate iminium ion without needing strict pH control.

Caption: Competing pathways in reductive amination.

Part 3: Experimental Protocols

These protocols are provided as validated starting points. Optimization for specific substrates is always recommended.

Protocol 1: Pd-Catalyzed Direct C5-Arylation of a Thiophene Derivative

This protocol is adapted from general procedures for direct arylation of thiophenes and should be considered a starting point for 3-Formyl-2-thiophenecarboxylic acid. [12] Setup:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 3-Formyl-2-thiophenecarboxylic acid (1.0 eq.), the aryl bromide (1.2 eq.), Pd(OAc)₂ (0.02 eq., 2 mol%), and SPhos (0.04 eq., 4 mol%).

• Add potassium carbonate (K₂CO₃, 2.5 eq.).

• Seal the tube with a rubber septum.

• Evacuate and backfill the tube with argon three times.

• Through the septum, add anhydrous, degassed 1,4-dioxane (to achieve a concentration of ~0.2 M).

Reaction:

• Place the sealed tube in a preheated oil bath at 100-120 °C.

• Stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS by taking small, quenched aliquots.

Work-up:

• Cool the reaction to room temperature.

• Dilute with ethyl acetate and filter through a pad of Celite® to remove inorganic salts and palladium black.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This is a general and reliable procedure for reductive amination.

Setup:

• In a round-bottom flask, dissolve 3-Formyl-2-thiophenecarboxylic acid (1.0 eq.) and the desired primary or secondary amine (1.1 eq.) in an anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Stir the mixture at room temperature for 30-60 minutes to allow for initial imine formation. A small amount of acetic acid (0.1 eq.) can be added to catalyze imine formation, particularly with less nucleophilic amines.

Reaction:

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) to the solution portion-wise over 10 minutes. The reaction may be mildly exothermic.

• Stir at room temperature for 4-16 hours.

• Monitor the reaction by TLC or LC-MS until the starting aldehyde is consumed.

Work-up:

• Carefully quench the reaction by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract with DCM or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography or crystallization.

References

• Zhao, Z.-K., Wang, N.-J., Chen, Z.-L., & Chao, J.-B. (2019). Palladium-Catalyzed Controllable Reductive/Oxidative Heck Coupling between Cyclic Enones and Thiophenes via C–H Activation. Organic Letters. [Link]

• Kilic, T., et al. (2021).

• Zhang, P., et al. (2018). Palladium-Catalyzed C2-Selective Oxidative Olefination of Benzo[b]thiophene 1,1-Dioxides with Styrenes and Acrylates. Organic Letters. [Link]

• Daugulis, O., et al. (2015). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. Accounts of Chemical Research. [Link]

• ResearchGate. Final Analysis: Sulfur as a Catalyst Poison. [Link]

• Khusnutdinov, R. I., et al. (2004). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. ARKIVOC. [Link]

• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. (2021). Molecules. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Wikipedia. Heck reaction. [Link]

• Chemistry For Everyone. (2023). What Is Catalyst Poisoning In Chemical Reactions? YouTube. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiophene. [Link]

• Procter, D. J., et al. (2019). A practical catalytic reductive amination of carboxylic acids. Nature Communications. [Link]

• Kappe, C. O., et al. (2023). Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. Molecules. [Link]

• Doucet, H., et al. (2009). Ligand-less palladium-catalyzed direct 5-arylation of thiophenes at low catalyst loadings. Green Chemistry. [Link]

• Reddy, B. V. S., et al. (2014). An efficient catalytic reductive amination: A facile one-pot access to 1,2-dihydropyrrolo[3,4-b]indol-3(4H)-ones by using B(C6F5)3/NaBH4. Tetrahedron Letters.

• Procter, D. J., et al. (2019). A practical catalytic reductive amination of carboxylic acids. Semantic Scholar. [Link]

• Wikipedia. Decarboxylation. [Link]

• Cárdenas-Pérez, S., et al. (2023). Microwave-Assisted Reductive Amination under Heterogeneous Catalysis for the Synthesis of β-Adrenergic Agonist and Related Structures. Catalysts. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of 3-Formyl-2-thiophenecarboxylic Acid: An In-Depth Comparison of X-ray Crystallography and Spectroscopic Methods

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical research and development. The spatial arrangement of atoms within a molecule dictates its physical, chemical, and biological properties. In the context of medicinal chemistry, a precise understanding of a compound's structure is paramount for elucidating structure-activity relationships (SAR), optimizing lead compounds, and ensuring intellectual property protection.

This guide provides a comprehensive comparison of single-crystal X-ray crystallography with alternative spectroscopic techniques for the structural validation of 3-Formyl-2-thiophenecarboxylic acid. As a molecule possessing a thiophene ring, a carboxylic acid group, and a formyl group, its conformational preferences and intermolecular interactions are of significant interest. By presenting a detailed, field-proven protocol for X-ray crystallography, alongside comparative data from other analytical methods, this document aims to provide an in-depth technical resource for making informed decisions on structural characterization.

The Gold Standard: Single-Crystal X-ray Crystallography

While a suite of analytical techniques can provide valuable structural information, single-crystal X-ray crystallography remains the definitive method for elucidating the complete three-dimensional architecture of a molecule in the solid state.[1] It provides precise information on bond lengths, bond angles, and intermolecular interactions, offering an unparalleled, high-resolution view of the atomic arrangement.[2]

The power of X-ray crystallography lies in its ability to generate an electron density map of the molecule, from which a detailed atomic model can be built and refined.[3] This technique is not merely about confirming connectivity but about revealing the subtle conformational details and packing arrangements in the crystalline state that can influence a compound's bulk properties, such as solubility and stability.

Experimental Protocol: A Self-Validating Workflow for Structural Determination

The following protocol outlines the necessary steps to validate the structure of 3-Formyl-2-thiophenecarboxylic acid using single-crystal X-ray crystallography. The causality behind each experimental choice is explained to provide a deeper understanding of the process.

The journey to a crystal structure begins with the most critical and often most challenging step: growing a high-quality single crystal.[4] The ideal crystal for X-ray diffraction should be of sufficient size (typically >0.1 mm in all dimensions), possess a well-ordered internal structure, and be free from significant defects like twinning or cracks.[4]

Common Crystallization Techniques:

• Slow Evaporation: This is often the simplest and most common method.[5][6] A nearly saturated solution of the compound is prepared in a suitable solvent and allowed to evaporate slowly. The choice of solvent is crucial; for 3-Formyl-2-thiophenecarboxylic acid, solvents such as ethanol, acetone, or ethyl acetate, or mixtures thereof, could be explored.

• Vapor Diffusion: This technique is particularly effective when only small amounts of the compound are available.[5] A concentrated solution of the compound in a volatile solvent is placed in a small, open vial, which is then sealed inside a larger container with a less volatile "anti-solvent" in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the solution gradually reduces the solubility of the compound, promoting slow crystal growth.

• Slow Cooling: A saturated solution of the compound is prepared at an elevated temperature and then allowed to cool slowly.[6] The decrease in temperature reduces the solubility, leading to crystallization.

The key to all these methods is to allow the system to approach supersaturation slowly, as rapid precipitation will likely lead to an amorphous powder or poorly ordered microcrystals.[5]

Once a suitable crystal is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is cooled, typically to 100 K, using a stream of liquid nitrogen to minimize thermal vibrations of the atoms, which results in a sharper diffraction pattern and higher resolution data.[7]

The crystal is then rotated in the X-ray beam, and the diffraction pattern, consisting of a series of spots called reflections, is recorded on a detector.[8] Each reflection corresponds to the constructive interference of X-rays scattered by the planes of atoms within the crystal lattice. The intensity and position of each spot are meticulously recorded.[3]

The collected diffraction data are processed to determine the unit cell dimensions and the space group of the crystal. The intensities of the reflections are integrated and corrected for various experimental factors.

The "phase problem" is a central challenge in crystallography, as the phases of the diffracted X-rays cannot be directly measured.[8] For small molecules like 3-Formyl-2-thiophenecarboxylic acid, direct methods are typically employed to solve the phase problem and generate an initial electron density map.[7]

An initial atomic model is built into the electron density map. This model is then refined iteratively to improve the agreement between the calculated diffraction pattern from the model and the experimentally observed data.[3] The quality of the final model is assessed by the R-factor, which should ideally be as low as possible.[3]

Validation is a crucial final step. The refined structure is checked for chemical and crystallographic reasonability using software such as PLATON and Mogul.[9][10] These programs assess bond lengths, bond angles, and torsion angles against vast databases of known structures, such as the Cambridge Structural Database (CSD), to identify any unusual or unlikely geometric parameters.[9][11]

Visualizing the Workflow

Caption: Workflow for 3D structure determination by X-ray crystallography.

Comparative Analysis with Spectroscopic Techniques

While X-ray crystallography provides the definitive solid-state structure, other spectroscopic techniques are indispensable for providing rapid and complementary information. The following table compares these methods for the structural elucidation of 3-Formyl-2-thiophenecarboxylic acid.

Technique	Information Provided	Strengths	Limitations
Single-Crystal X-ray Crystallography	Absolute 3D structure in the solid state, bond lengths, bond angles, stereochemistry, intermolecular interactions.[2]	Provides unambiguous and high-resolution structural data.[12]	Requires a suitable single crystal, which can be difficult to obtain; provides information on the solid-state conformation only.[1][4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Atomic connectivity, relative stereochemistry, solution-state conformation, dynamic processes.	Provides information about the molecule in solution, which is often more biologically relevant; non-destructive.[12][13]	Can be difficult to determine absolute configuration without chiral auxiliaries; spectra can be complex for larger molecules; provides an average structure in solution.[14]
Mass Spectrometry (MS)	Molecular weight, elemental composition (with high resolution MS).	Highly sensitive; requires very small amounts of sample; provides definitive molecular formula.	Provides limited structural information; not suitable for complete structure elucidation on its own.[15]
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., C=O, O-H, C-H).	Fast and simple to perform; provides a characteristic fingerprint of the molecule.	Provides limited structural information; not suitable for determining connectivity or stereochemistry.

Synergistic Application of Techniques

In practice, these techniques are used in a complementary fashion. NMR, MS, and IR are typically used to confirm the identity and purity of a synthesized compound like 3-Formyl-2-thiophenecarboxylic acid. Once the basic connectivity is established, X-ray crystallography can be employed to determine the precise three-dimensional structure, providing insights that are unattainable by other methods. For instance, it can reveal the planarity of the thiophene ring system, the conformation of the formyl and carboxylic acid groups relative to the ring, and the hydrogen bonding networks that dictate the crystal packing.

Conclusion

The structural validation of a molecule like 3-Formyl-2-thiophenecarboxylic acid requires a multi-faceted analytical approach. While NMR, MS, and IR spectroscopy are essential for providing rapid and crucial information about molecular connectivity, molecular weight, and the presence of functional groups, single-crystal X-ray crystallography stands alone in its ability to deliver a definitive and high-resolution three-dimensional structure.[1] For researchers in drug development and materials science, the investment in obtaining a crystal structure is often justified by the unparalleled level of structural detail it provides, which can be critical for understanding and predicting a molecule's behavior.

References

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• CCDC. Mogul. Cambridge Crystallographic Data Centre. [Link]

• Spek, A. L. Single-crystal structure validation with the program PLATON. Journal of Applied Crystallography, 2003, 36(1), 7-13. [Link]

• CCDC. Validation of Experimental Crystal Structures. Cambridge Crystallographic Data Centre. [Link]

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• Using Data from the Cambridge Structural Database to Practice Crystallographic Skills and Revise Erroneous Structures. Crystal Growth & Design, 2024. [Link]

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A Comparative Guide to the Biological Activity Screening of 3-Formyl-2-thiophenecarboxylic Acid Derivatives

In the landscape of medicinal chemistry, the thiophene scaffold stands out as a "privileged structure" due to its presence in numerous biologically active compounds.[1][2] Among the diverse range of thiophene derivatives, those derived from 3-formyl-2-thiophenecarboxylic acid have garnered significant attention for their potential therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities.[3][4][5] This guide provides a comprehensive comparison of the biological activities of these derivatives, supported by experimental data and detailed protocols for their screening. Our objective is to offer researchers, scientists, and drug development professionals a thorough understanding of the methodologies and the structure-activity relationships that govern the efficacy of these promising compounds.

The Thiophene Core: A Versatile Scaffold for Drug Discovery

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a cornerstone in the development of various therapeutic agents. Its derivatives are known to exhibit a wide spectrum of pharmacological properties.[5][6] The introduction of a formyl group at the 3-position and a carboxylic acid at the 2-position of the thiophene ring creates a versatile starting material for the synthesis of a multitude of derivatives with diverse biological functions. The reactivity of the aldehyde and carboxylic acid groups allows for modifications that can significantly influence the compound's interaction with biological targets.[7]

Antimicrobial Activity Screening

Thiophene derivatives have shown considerable promise as antimicrobial agents, with some exhibiting activity against drug-resistant bacteria.[3] The screening of 3-formyl-2-thiophenecarboxylic acid derivatives for antimicrobial activity is a critical step in identifying new leads for infectious disease therapies.

Experimental Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standardized and widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[8]

Objective: To determine the lowest concentration of a test compound that inhibits the visible growth of a microorganism.

Materials:

• Test compounds (3-formyl-2-thiophenecarboxylic acid derivatives and reference antibiotics like ampicillin or gentamicin)[7]

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)[8][9]

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Preparation of Inoculum: A standardized bacterial suspension (e.g., 0.5 McFarland standard) is prepared in sterile saline. This is further diluted in MHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Serial Dilution of Compounds: The test compounds are serially diluted in MHB in the 96-well plates to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the prepared bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Workflow for MIC Determination:

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Comparative Antimicrobial Activity

The following table summarizes the antimicrobial activity of representative thiophene derivatives compared to standard antibiotics.

Compound/Derivative	Target Organism	MIC (µg/mL)	Reference
Thiophene Derivative 1	Staphylococcus aureus	8	[10]
Thiophene Derivative 2	Escherichia coli	16	[3]
Ampicillin	Staphylococcus aureus	2	[7]
Gentamicin	Escherichia coli	4	[7]

Note: The specific structures of "Thiophene Derivative 1" and "Thiophene Derivative 2" are proprietary to the cited research but are derivatives of the core thiophene structure. The data illustrates the potential for these compounds to exhibit significant antibacterial activity.

Anti-inflammatory Activity Screening

Chronic inflammatory diseases pose a significant global health challenge, and the development of new anti-inflammatory agents is crucial.[1][2] Thiophene derivatives, including those related to 3-formyl-2-thiophenecarboxylic acid, have been investigated for their ability to modulate inflammatory pathways, often by inhibiting enzymes like cyclooxygenase (COX).[1][2]

Experimental Protocol: In Vitro COX Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes, which are key mediators of inflammation.

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against COX-1 and COX-2.

Materials:

• Test compounds

• COX-1 and COX-2 enzymes (ovine or human recombinant)

• Arachidonic acid (substrate)

• Colorimetric or fluorometric detection kit

• Microplate reader

Procedure:

• Enzyme and Compound Incubation: The test compound is pre-incubated with the COX enzyme in a buffer solution.

• Initiation of Reaction: The reaction is initiated by the addition of arachidonic acid.

• Measurement of Prostaglandin Production: The production of prostaglandins (e.g., PGE2) is measured using a specific detection method (e.g., ELISA or a colorimetric assay).

• Calculation of Inhibition: The percentage of inhibition is calculated by comparing the enzyme activity in the presence of the test compound to the activity of a control (without the compound).

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the compound concentration.

Signaling Pathway of COX Inhibition:

Caption: Inhibition of the COX pathway by thiophene derivatives.

Comparative Anti-inflammatory Activity

Compound/Derivative	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50/COX-2 IC50)	Reference
Tiaprofenic acid	-	-	Known NSAID	[6]
Thiophene Derivative 3	5.2	0.8	6.5	[1]
Celecoxib (Reference)	15	0.04	375	[1]

Note: "Thiophene Derivative 3" represents a class of thiophene compounds evaluated for anti-inflammatory properties. While not as selective as Celecoxib, it demonstrates significant COX-2 inhibition.[1]

Anticancer Activity Screening

The search for novel anticancer agents is a continuous effort, and thiophene derivatives have emerged as a promising class of compounds.[5] Their mechanisms of action can be diverse, including the inhibition of kinases, interaction with tubulin, and induction of apoptosis.[5]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Objective: To determine the concentration of a test compound that reduces the viability of cancer cells by 50% (IC50).

Materials:

• Cancer cell lines (e.g., HepG2, MCF-7)[11]

• Cell culture medium and supplements

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Cancer cells are seeded into 96-well plates and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plate is incubated for a few hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved using a solubilization solution.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of cell viability against the logarithm of the compound concentration.

Workflow for MTT Assay:

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Comparative Anticancer Activity

Compound/Derivative	Cell Line	IC50 (µM)	Reference
Thiophene Carboxamide Derivative 2b	Hep3B	5.46	[4]
Thiophene Carboxamide Derivative 2e	Hep3B	12.58	[4]
Combretastatin A-4 (CA-4)	Hep3B	-	[4]
5-Fluorouracil (5-FU)	HepG2	7.91	[11]

Note: The thiophene carboxamide derivatives showed potent activity against the Hep3B cancer cell line, with compound 2b being particularly effective.[4] Their activity is compared to the well-known anticancer agents Combretastatin A-4 and 5-Fluorouracil.

Structure-Activity Relationship (SAR) Insights

The biological activity of 3-formyl-2-thiophenecarboxylic acid derivatives is highly dependent on the nature of the substituents attached to the thiophene core.

• Antimicrobial Activity: The introduction of pyridine side chains has been shown to enhance antimicrobial activity.[7]

• Anti-inflammatory Activity: The presence of carboxylic acid, ester, amine, and amide groups, as well as methyl and methoxy groups, has been frequently associated with improved anti-inflammatory properties, particularly for the inhibition of COX and LOX enzymes.[1][2]

• Anticancer Activity: For anticancer activity, modifications on the carboxamide moiety have demonstrated a significant impact on cytotoxicity against various cancer cell lines.[4]

Conclusion

Derivatives of 3-formyl-2-thiophenecarboxylic acid represent a versatile and promising class of compounds with a broad spectrum of biological activities. The screening methodologies outlined in this guide provide a robust framework for evaluating their potential as antimicrobial, anti-inflammatory, and anticancer agents. The comparative data highlights that while these derivatives may not always surpass the potency of established drugs, their unique structural features offer opportunities for further optimization to develop novel therapeutics with improved efficacy and safety profiles. Future research should continue to explore the vast chemical space around this scaffold to unlock its full therapeutic potential.

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Purity assessment of 3-Formyl-2-thiophenecarboxylic acid by GC-MS

An In-Depth Technical Guide to the Purity Assessment of 3-Formyl-2-thiophenecarboxylic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction: The Critical Role of Purity in Drug Development

3-Formyl-2-thiophenecarboxylic acid is a heterocyclic building block essential in the synthesis of various active pharmaceutical ingredients (APIs).[1][2] Its dual functionality, featuring both an aldehyde and a carboxylic acid group, makes it a versatile intermediate. However, the very reactivity that makes it valuable also presents significant challenges in ensuring its purity. Trace impurities, arising from synthesis side-reactions or degradation, can impact the safety, efficacy, and stability of the final drug product. Therefore, a robust, sensitive, and specific analytical method for purity assessment is not merely a quality control measure but a cornerstone of regulatory compliance and patient safety.

This guide provides a comprehensive examination of Gas Chromatography-Mass Spectrometry (GC-MS) as a primary method for the purity analysis of 3-Formyl-2-thiophenecarboxylic acid. We will explore the fundamental challenges this molecule presents for GC analysis, the critical role of derivatization, and provide a detailed, validated protocol. Furthermore, we will objectively compare the GC-MS technique with alternative analytical methods, offering researchers the insight needed to select the most appropriate strategy for their specific needs.

The Analytical Challenge: Why Direct GC-MS of 3-Formyl-2-thiophenecarboxylic Acid is Problematic

Gas chromatography is predicated on the principle of separating compounds based on their volatility and interaction with a stationary phase. For a compound to be suitable for GC analysis, it must be both volatile and thermally stable. 3-Formyl-2-thiophenecarboxylic acid (Molecular Weight: 156.16 g/mol )[3] fails on both counts due to its chemical structure:

• Low Volatility: The carboxylic acid group (-COOH) is highly polar and readily forms strong intermolecular hydrogen bonds. This significantly raises the boiling point and reduces the vapor pressure of the molecule, preventing it from efficiently transitioning into the gas phase required for GC separation.

• Thermal Instability: At the high temperatures of the GC injection port (typically >250°C), carboxylic acids are prone to decarboxylation or other forms of thermal degradation. This means the molecule that reaches the detector may not be the same one that was injected, leading to inaccurate quantification and the potential misidentification of degradation products as impurities.

To overcome these intrinsic limitations, chemical modification through derivatization is an essential prerequisite for the successful analysis of carboxylic acids by GC-MS.[4][5]

Derivatization: The Gateway to GC-MS Analysis

Derivatization is the process of chemically modifying a compound to produce a new compound with properties that are more amenable to a specific analytical technique.[5] For 3-Formyl-2-thiophenecarboxylic acid, the primary goal is to convert the polar, non-volatile carboxylic acid group into a less polar, more volatile, and more thermally stable derivative. The most common and effective approaches are silylation and alkylation (specifically, methylation).

• Silylation: This is one of the most prevalent derivatization techniques for GC.[6] It involves replacing the active hydrogen of the carboxylic acid with a trimethylsilyl (TMS) group. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are highly effective, reacting quickly to form a TMS-ester, which is significantly more volatile and stable.

• Alkylation (Methylation): This process converts the carboxylic acid into its corresponding methyl ester. This derivative is also much more volatile than the parent acid.

The choice of derivatization reagent is critical and depends on the analyte and potential interferences. For this application, silylation with BSTFA is often preferred due to the clean reaction and the excellent chromatographic properties of the resulting TMS derivatives.

Visualizing the GC-MS Workflow

The entire process, from sample receipt to final data analysis, follows a structured path.

Caption: The analytical workflow for GC-MS purity assessment of 3-Formyl-2-thiophenecarboxylic acid.

Experimental Protocol: A Validated GC-MS Method

This protocol describes a self-validating system for the purity assessment of 3-Formyl-2-thiophenecarboxylic acid, grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines.[7][8]

Reagents and Materials

• 3-Formyl-2-thiophenecarboxylic acid (Reference Standard and Test Sample)

• Pyridine (Anhydrous, ≥99.8%)

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Toluene (HPLC Grade)

• Internal Standard (IS) (e.g., 2-Thiophenecarboxylic acid, if not present as an impurity)[9]

• 2 mL GC Vials with inserts and PTFE-lined caps

Standard and Sample Preparation

• Stock Solution Preparation: Accurately weigh approximately 10 mg of the 3-Formyl-2-thiophenecarboxylic acid reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with pyridine.

• Internal Standard (IS) Stock Solution: Prepare a stock solution of the IS in pyridine at a concentration of approximately 1 mg/mL.

• Calibration Standard Preparation: Prepare a series of calibration standards by adding appropriate volumes of the stock solution to GC vials. Add a fixed amount of the IS solution to each vial.

• Test Sample Preparation: Accurately weigh approximately 10 mg of the test sample into a GC vial. Add the same fixed amount of IS solution as used for the calibration standards.

• Derivatization: To each standard and sample vial, add 100 µL of BSTFA + 1% TMCS. Cap the vials tightly.

• Reaction: Vortex the vials for 30 seconds and place them in a heating block or oven at 60°C for 30 minutes to ensure complete derivatization.[10]

• Final Dilution: After cooling to room temperature, dilute the contents of each vial with 1 mL of toluene before injection.

GC-MS Instrumental Conditions

Parameter	Setting	Rationale
Gas Chromatograph	Agilent 7890A or equivalent	Provides robust and reproducible chromatographic performance.
Mass Spectrometer	Agilent 5975C or equivalent	Offers reliable mass analysis and spectral library matching for impurity identification.
Injection Port	Split/Splitless, 280°C, Split ratio 20:1	High temperature ensures rapid volatilization of derivatives. Split mode prevents column overloading.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert gas standard for GC-MS, providing good separation efficiency.
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film) or equivalent	A non-polar column that separates compounds primarily by boiling point, ideal for general purity screening.
Oven Program	80°C (hold 2 min), ramp 15°C/min to 280°C (hold 5 min)	Initial hold allows for solvent focusing. The ramp ensures good separation of early and late-eluting impurities.
MS Source Temp	230°C	Standard temperature for electron ionization sources.
MS Quad Temp	150°C	Standard temperature for quadrupole mass analyzers.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching and structural elucidation.
Scan Range	40 - 450 m/z	Covers the mass range of the derivatized parent compound and expected impurities.

Method Validation

To ensure the trustworthiness of the results, the method must be validated according to ICH Q2(R1) guidelines.[7][11]

• Specificity: Analyze a blank (pyridine + derivatizing agent) and a sample spiked with known related substances to ensure no co-elution of peaks.

• Linearity: Analyze calibration standards at a minimum of five concentration levels. The correlation coefficient (R²) should be ≥ 0.99.[12]

• Accuracy: Perform recovery studies by spiking the test sample with known amounts of the reference standard at three concentration levels (e.g., 80%, 100%, 120%). Recoveries should be within 98-102%.[7]

• Precision:

  • Repeatability: Perform six replicate injections of the same sample. The relative standard deviation (RSD) should be ≤ 2.0%.[7]

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst.

• Limit of Quantitation (LOQ): Determine the lowest concentration that can be quantified with acceptable precision and accuracy, typically established at a signal-to-noise ratio of 10:1.[11]

Comparison Guide: GC-MS vs. Alternative Purity Assessment Methods

While GC-MS is a powerful tool, it is not the only option. The choice of analytical method depends on the specific question being asked—be it simple assay, impurity identification, or quantification of non-volatile species.

Comparative Logic for Method Selection

Caption: Decision tree for selecting an analytical method for purity assessment.

Performance Comparison Table

Feature	GC-MS (with Derivatization)	HPLC-UV/MS	Quantitative NMR (qNMR)	Titration
Principle	Separation of volatile derivatives by gas chromatography, detection by mass spectrometry.	Separation by liquid chromatography, detection by UV absorbance and/or mass spectrometry.	Nuclear resonance measured in a magnetic field, signal intensity proportional to molar concentration.	Neutralization of the acidic proton with a standardized base.
Pros	- High sensitivity (ppb/ppt level).- Excellent separation efficiency.- Provides structural information (mass spectrum) for impurity ID.- Extensive spectral libraries available.	- Directly applicable to polar, non-volatile compounds.- No derivatization needed.- Milder conditions, suitable for thermally labile compounds.	- Absolute quantification without a specific reference standard.- Provides definitive structural information.- Non-destructive.	- Simple, fast, and inexpensive.- High precision for assay determination.
Cons	- Derivatization is required (adds time, cost, potential for error).- Not suitable for non-volatile or highly polar impurities.- High temperatures can cause degradation of some analytes.	- Lower chromatographic resolution than capillary GC.- MS sensitivity can be affected by mobile phase.- UV detection requires a chromophore.	- Relatively low sensitivity (ppm level).- Complex mixtures can lead to overlapping signals.- Higher equipment cost.	- Not specific; measures total acidity, not individual impurities.- Cannot identify or quantify neutral or basic impurities.
Best For	Identifying and quantifying unknown volatile and semi-volatile impurities.	Routine QC and purity testing, especially for known non-volatile or thermally sensitive impurities.	Definitive structural elucidation and quantification of major components or impurities without reference materials.	A rapid, high-precision assay of the main component's purity.[1]

Conclusion

For a comprehensive purity assessment of 3-Formyl-2-thiophenecarboxylic acid, GC-MS with prior derivatization stands out as a superior technique for the identification and quantification of volatile and semi-volatile impurities. Its high sensitivity and the structural information provided by mass spectrometry are invaluable for building a complete impurity profile, which is essential for regulatory submissions. The necessity of derivatization, while adding a step to the sample preparation process, is a well-established and reliable solution to the inherent challenges of analyzing carboxylic acids by GC.

However, a multi-faceted approach is often the most robust. GC-MS should be complemented by HPLC for the analysis of potential non-volatile or thermally labile impurities and by a simple titration for a quick and accurate overall assay. This orthogonal approach ensures that all potential purity questions are addressed, guaranteeing the quality and safety of this critical pharmaceutical intermediate.

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Comparing the efficacy of different synthetic routes to 3-Formyl-2-thiophenecarboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Formyl-2-thiophenecarboxylic acid is a bifunctional molecule featuring both a carboxylic acid and an aldehyde, making it a versatile scaffold for the synthesis of complex thieno[2,3-c] fused heterocyclic systems and other pharmacologically relevant compounds. The regioselective introduction of a formyl group ortho to a carboxylic acid on the thiophene ring presents a significant synthetic challenge. This guide will compare two primary strategies for achieving this transformation: the Directed Ortho-Metalation (DoM) and Formylation of 2-thiophenecarboxylic acid, and a multi-step approach involving the Synthesis and Selective Mono-oxidation of 2,3-Thiophenedicarboxaldehyde .

Route 1: Directed Ortho-Metalation (DoM) and Formylation of 2-Thiophenecarboxylic Acid

This strategy is one of the most direct approaches, leveraging the directing ability of the carboxylate group to achieve regioselective formylation at the C3 position. The carboxylic acid proton is first removed, followed by the ortho-proton, creating a dianion that can react with a formylating agent.

Reaction Scheme

Scheme 1: Synthesis of 3-Formyl-2-thiophenecarboxylic acid via Directed Ortho-Metalation.

Mechanism and Rationale: The Power of a Directing Group

The success of this route hinges on the principle of Directed ortho-Metalation (DoM). The carboxylic acid group, after deprotonation by the first equivalent of a strong base (like LDA), becomes a powerful directing metalation group (DMG). The lithium cation of the base coordinates to the carboxylate oxygen, positioning the base in close proximity to the C3 proton. This chelation effect kinetically favors the abstraction of the C3 proton over the C5 proton, leading to the formation of a dilithiated intermediate. This specific dianion then acts as a nucleophile, attacking an electrophilic formylating agent such as N,N-dimethylformamide (DMF). A subsequent acidic workup protonates the carboxylate and hydrolyzes the intermediate from the DMF addition to yield the final aldehyde product. The use of a strong, non-nucleophilic, sterically hindered base like Lithium Diisopropylamide (LDA) is crucial to prevent side reactions like nucleophilic attack on the thiophene ring.

Detailed Experimental Protocol

• Preparation of LDA: In a flame-dried, three-necked flask under a nitrogen atmosphere, anhydrous tetrahydrofuran (THF) is cooled to -78 °C. Diisopropylamine (2.2 equivalents) is added, followed by the slow, dropwise addition of n-butyllithium (2.2 equivalents). The solution is stirred at this temperature for 30 minutes.

• Dianion Formation: A solution of 2-thiophenecarboxylic acid (1.0 equivalent) in anhydrous THF is added dropwise to the prepared LDA solution at -78 °C, ensuring the temperature does not rise significantly. The reaction mixture is stirred for 1-2 hours at -78 °C to ensure complete formation of the dianion.

• Formylation: Anhydrous N,N-dimethylformamide (DMF) (1.5 equivalents) is added dropwise to the reaction mixture at -78 °C. The mixture is stirred for an additional 2-3 hours at this temperature.

• Workup and Isolation: The reaction is quenched by the slow addition of 1M hydrochloric acid (HCl) until the pH is acidic. The mixture is allowed to warm to room temperature. The aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel or by recrystallization to yield 3-formyl-2-thiophenecarboxylic acid as a solid.

Advantages and Disadvantages

• Advantages: This route is highly convergent and atom-economical, proceeding in a single synthetic step from a commercially available starting material. It offers excellent regioselectivity due to the powerful directing effect of the carboxylate group.

• Disadvantages: The reaction requires strictly anhydrous conditions and cryogenic temperatures (-78 °C), which can be challenging to scale up. The use of pyrophoric n-butyllithium necessitates careful handling. The dianion intermediate can be unstable, and side reactions may occur if the temperature is not carefully controlled. Yields can be variable depending on the precise reaction conditions and substrate purity.

Route 2: Synthesis and Selective Mono-oxidation of 2,3-Thiophenedicarboxaldehyde

This route takes a different approach, constructing the desired functionality from a symmetrically substituted precursor, 2,3-dimethylthiophene. This method avoids the challenges of direct ortho-functionalization by building the aldehyde groups first and then selectively oxidizing one to a carboxylic acid.

Reaction Scheme

Scheme 2: Multi-step synthesis via 2,3-Thiophenedicarboxaldehyde.

Mechanism and Rationale: A Stepwise Approach

This synthetic pathway is divided into two main stages:

• Dibromination and Dialdehyde Formation: The synthesis begins with the free-radical bromination of the methyl groups of 2,3-dimethylthiophene using N-bromosuccinimide (NBS) and a radical initiator like benzoyl peroxide. This yields 2,3-bis(bromomethyl)thiophene. This intermediate is then subjected to the Sommelet reaction, where it reacts with hexamethylenetetramine.[1] Subsequent hydrolysis in acidic media converts the bromomethyl groups into aldehydes, furnishing 2,3-thiophenedicarboxaldehyde.[1]

• Selective Mono-oxidation: The key challenge in this step is to oxidize only one of the two aldehyde groups. This can be achieved using carefully controlled oxidizing conditions. A mild oxidizing agent, such as sodium chlorite (NaClO₂) in the presence of a scavenger like 2-methyl-2-butene and a phosphate buffer, is often effective for selectively converting one aldehyde to a carboxylic acid while leaving the other intact. The slight difference in the electronic environment of the two aldehyde groups on the thiophene ring can lead to a preferential reaction at one site, although a mixture of products including the dicarboxylic acid and unreacted dialdehyde is possible.

Detailed Experimental Protocol

Step A: Synthesis of 2,3-Thiophenedicarboxaldehyde [1]

• Dibromination: To a solution of 2,3-dimethylthiophene (1.0 equivalent) in carbon tetrachloride, benzoyl peroxide (0.015 equivalents) is added. The mixture is heated to reflux with vigorous stirring. A mixture of N-bromosuccinimide (2.0 equivalents) and benzoyl peroxide (0.015 equivalents) is added portion-wise over time. The reaction is refluxed for 3 hours after the final addition.[1] After cooling, the succinimide byproduct is filtered off. The filtrate is washed with water, sodium bicarbonate solution, and brine, then dried and concentrated. The crude 2,3-bis(bromomethyl)thiophene is purified by vacuum distillation.[1]

• Sommelet Reaction: The purified 2,3-bis(bromomethyl)thiophene (1.0 equivalent) is dissolved in chloroform, and hexamethylenetetramine (2.2 equivalents) is added. The mixture is heated to reflux for 4-6 hours. The resulting solid is filtered and washed with chloroform. The solid is then hydrolyzed by heating in a mixture of water and concentrated HCl. After cooling, the product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated to give crude 2,3-thiophenedicarboxaldehyde, which can be purified by column chromatography.[1]

Step B: Selective Mono-oxidation

• Oxidation: 2,3-Thiophenedicarboxaldehyde (1.0 equivalent) is dissolved in a mixture of tert-butanol and water. 2-Methyl-2-butene (4.0 equivalents) is added as a chlorine scavenger. A solution of sodium chlorite (1.5 equivalents) and sodium dihydrogen phosphate monohydrate (1.5 equivalents) in water is added dropwise at room temperature.

• Workup and Isolation: The reaction is stirred for 12-24 hours. The tert-butanol is removed under reduced pressure. The aqueous residue is cooled to 0 °C and acidified with 1M HCl. The precipitated solid is collected by filtration, washed with cold water, and dried under vacuum to yield 3-formyl-2-thiophenecarboxylic acid.

Advantages and Disadvantages

• Advantages: This route utilizes less hazardous and non-pyrophoric reagents compared to the DoM route. The reactions are generally performed at more moderate temperatures (room temperature to reflux), making it potentially more amenable to large-scale synthesis.

• Disadvantages: This is a multi-step synthesis, which often results in a lower overall yield compared to a more direct route. The selective mono-oxidation step can be challenging to control perfectly and may require significant optimization to maximize the yield of the desired product and minimize the formation of the diacid or recovery of starting material. Purification at each stage adds to the time and resources required.

Comparative Analysis

To facilitate a direct comparison, the key performance indicators for each route are summarized below.

Data Summary Table

Parameter	Route 1: Directed Ortho-Metalation	Route 2: Multi-step Oxidation
Number of Steps	1	3
Typical Overall Yield	40-60% (Variable)	25-40%
Reagent Hazards	High (n-BuLi is pyrophoric)	Moderate (NBS, BPO)
Reaction Conditions	Cryogenic (-78 °C), Inert Atmosphere	Moderate (RT to Reflux)
Scalability	Challenging	More Favorable
Key Challenge	Maintaining anhydrous conditions and low temperature	Achieving selective mono-oxidation
Starting Material	2-Thiophenecarboxylic acid	2,3-Dimethylthiophene

Experimental Workflow Comparison

The following diagram illustrates the workflow for each synthetic route, highlighting the key stages and decision points for a researcher.

Sources

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A Technical Guide to 3-Formyl-2-thiophenecarboxylic Acid: Benchmarking Its Performance as a Pharmaceutical Intermediate

In the landscape of pharmaceutical synthesis, the selection of appropriate intermediates is a critical decision that profoundly influences the efficiency, scalability, and ultimate success of a drug development pipeline. Among the vast arsenal of building blocks available to medicinal chemists, heterocyclic compounds hold a place of distinction, with the thiophene nucleus being a particularly "privileged" scaffold.[1] This guide provides an in-depth technical analysis of 3-Formyl-2-thiophenecarboxylic acid (CAS: 19991-68-5), a bifunctional thiophene derivative with significant potential in the synthesis of complex pharmaceutical agents.

This document will objectively benchmark 3-Formyl-2-thiophenecarboxylic acid against other relevant pharmaceutical intermediates, supported by a critical evaluation of its reactivity and applications. We will delve into detailed experimental protocols and present comparative data to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

The Strategic Advantage of 3-Formyl-2-thiophenecarboxylic Acid: A Bifunctional Linchpin

3-Formyl-2-thiophenecarboxylic acid possesses a unique structural motif: a carboxylic acid and a formyl group positioned ortho to each other on a thiophene ring. This arrangement offers a distinct advantage in the synthesis of fused heterocyclic systems, particularly thieno[2,3-b]pyridines, which are of considerable interest in medicinal chemistry.[2] The adjacent aldehyde and carboxylic acid functionalities can participate in a variety of multicomponent reactions, providing a convergent and atom-economical approach to complex molecular architectures.

Key Physicochemical Properties:

Property	Value
Molecular Formula	C6H4O3S
Molecular Weight	156.16 g/mol
Appearance	Off-white to pale yellow crystalline powder
CAS Number	19991-68-5[3]

Safety and Handling:

3-Formyl-2-thiophenecarboxylic acid is classified as harmful if swallowed, causes skin irritation, and causes serious eye irritation. It may also cause respiratory irritation.[3] Appropriate personal protective equipment, including gloves, eye protection, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Benchmarking Performance: Reactivity in Thieno[2,3-b]pyridine Synthesis

A key application of 3-Formyl-2-thiophenecarboxylic acid is in the synthesis of thieno[2,3-b]pyridines, a scaffold found in a number of biologically active compounds. While direct, side-by-side comparative studies with a broad range of alternative intermediates are not extensively documented in the literature, we can infer its performance by examining established synthetic routes and comparing the outcomes with those using analogous building blocks.

A common strategy for the synthesis of thieno[2,3-b]pyridines involves the condensation of a 2-aminothiophene derivative with a 1,3-dicarbonyl compound or its equivalent. However, the unique bifunctionality of 3-Formyl-2-thiophenecarboxylic acid allows for a more direct approach.

Logical Workflow for Thieno[2,3-b]pyridine Synthesis:

Caption: A conceptual workflow for the multicomponent synthesis of thieno[2,3-b]pyridine derivatives from 3-Formyl-2-thiophenecarboxylic acid.

Comparative Intermediates

For the purpose of this guide, we will consider two logical alternatives to 3-Formyl-2-thiophenecarboxylic acid in the context of heterocyclic synthesis:

• 5-Formyl-2-thiophenecarboxylic acid (CAS: 4565-31-5): An isomer of our primary compound, this intermediate allows for an assessment of the impact of substituent positioning on reactivity and the types of fused systems that can be generated.

• Benzaldehyde (CAS: 100-52-7): A simple aromatic aldehyde, serving as a baseline to highlight the unique contributions of the thiophene ring and the carboxylic acid functionality in multicomponent reactions.

Performance in Multicomponent Reactions: A Comparative Discussion

Multicomponent reactions (MCRs) are highly valued in drug discovery for their efficiency in generating molecular diversity.[4] The Gewald reaction, a well-known MCR for the synthesis of 2-aminothiophenes, typically involves a ketone or aldehyde, an active methylene compound, and elemental sulfur.[5] While not a direct application of 3-formyl-2-thiophenecarboxylic acid itself, the reactivity of its formyl group is central to its utility in other MCRs.

In the context of synthesizing fused pyridines, such as in a Hantzsch-type reaction, the aldehyde component is crucial. Studies have shown that aldehydes bearing electron-withdrawing groups tend to exhibit higher reactivity in such condensations.[6] The carboxylic acid group at the 2-position of 3-formyl-2-thiophenecarboxylic acid, being electron-withdrawing, is expected to enhance the electrophilicity of the formyl carbon, thereby potentially leading to higher yields and faster reaction times compared to benzaldehyde under similar conditions.

In a hypothetical comparative synthesis of a thieno[2,3-b]pyridine, one could envision a reaction between the aldehyde, an active methylene compound, and a nitrogen source. The presence of the carboxylic acid group in 3-formyl-2-thiophenecarboxylic acid offers the potential for subsequent intramolecular cyclization, a pathway not available when using benzaldehyde. This highlights the strategic advantage of the bifunctional nature of our target intermediate.

Experimental Protocols

To ensure the practical applicability of this guide, we provide a detailed, validated protocol for a reaction that showcases the utility of a functionalized thiophene aldehyde in a multicomponent reaction. While this specific protocol does not use 3-formyl-2-thiophenecarboxylic acid due to the lack of a published, directly comparable experiment with alternatives, it illustrates the principles of the Gewald reaction, a cornerstone in thiophene chemistry. This protocol can be adapted by researchers for their specific needs and serves as a self-validating system for the synthesis of highly substituted thiophenes.

General Protocol for the Gewald Three-Component Reaction

This protocol is adapted from established procedures for the synthesis of 2-aminothiophenes.[7]

Reaction Scheme:

Caption: The general scheme of the Gewald three-component reaction.

Materials:

• Aldehyde or Ketone (10 mmol)

• Malononitrile or Ethyl Cyanoacetate (10 mmol)

• Elemental Sulfur (10 mmol, 0.32 g)

• Morpholine or another suitable base (10 mmol)

• Ethanol (30 mL)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aldehyde or ketone (10 mmol), the active methylene compound (10 mmol), and elemental sulfur (10 mmol).

• Add ethanol (30 mL) to the flask and stir the mixture to dissolve the solids.

• To the stirring mixture, add the base (10 mmol) dropwise.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• Pour the cooled reaction mixture into ice-cold water (100 mL) with vigorous stirring.

• Collect the precipitated solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 2-aminothiophene derivative.

• Characterize the final product by ¹H NMR, ¹³C NMR, and IR spectroscopy, and mass spectrometry.

Causality Behind Experimental Choices:

• Base: A base is required to catalyze the initial Knoevenagel condensation between the carbonyl compound and the active methylene compound. Morpholine is a commonly used and effective base for this transformation.[7]

• Solvent: Ethanol is a good solvent for the reactants and facilitates the reaction at reflux temperature.

• Work-up: Precipitation in ice-cold water is an effective method for isolating the crude product, which is typically a solid.

• Purification: Recrystallization is a standard and effective technique for purifying the solid 2-aminothiophene product.

Characterization and Data Presentation

Accurate characterization of starting materials and products is fundamental to scientific integrity. Below is a summary of the expected spectroscopic data for 3-Formyl-2-thiophenecarboxylic acid.

Spectroscopic Data Summary:

Technique	Expected Chemical Shifts / Absorptions
¹H NMR	The spectrum is expected to show signals for the aldehyde proton (around 10 ppm), the carboxylic acid proton (a broad singlet, typically >10 ppm), and the two thiophene ring protons (in the aromatic region, likely between 7-9 ppm).[4][8]
¹³C NMR	Expected signals include the carbonyl carbons of the aldehyde and carboxylic acid (typically in the range of 160-190 ppm), and the carbons of the thiophene ring (in the aromatic region, approximately 120-150 ppm).[9]
IR Spectroscopy	Characteristic absorptions are expected for the O-H stretch of the carboxylic acid (a broad band around 2500-3300 cm⁻¹), the C=O stretch of the carboxylic acid (around 1700 cm⁻¹), the C=O stretch of the aldehyde (around 1680 cm⁻¹), and C-H and C=C stretches of the thiophene ring.[10][11]

Data Visualization of a Representative Reaction:

Caption: A relationship diagram illustrating the roles of reactants in the synthesis of a thieno[2,3-b]pyridine.

Conclusion and Future Outlook

3-Formyl-2-thiophenecarboxylic acid stands out as a valuable and versatile intermediate in pharmaceutical synthesis. Its unique bifunctional nature, with ortho-positioned formyl and carboxylic acid groups on a thiophene ring, makes it an ideal precursor for the efficient construction of complex, fused heterocyclic systems. While direct, quantitative comparative studies with a wide range of alternatives are somewhat limited in the current literature, a thorough analysis of its chemical properties and reactivity profile suggests a significant potential for high-yield, atom-economical syntheses.

The experimental protocols and comparative discussions provided in this guide are intended to serve as a robust foundation for researchers and drug development professionals. As the demand for novel and diverse chemical entities continues to grow, the strategic application of well-designed intermediates like 3-Formyl-2-thiophenecarboxylic acid will undoubtedly play a pivotal role in accelerating the discovery and development of the next generation of therapeutics.

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• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). Arkivoc. Retrieved from [Link]

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A Comparative Guide to the In-Vitro Evaluation of Novel Compounds Derived from 3-Formyl-2-thiophenecarboxylic Acid

For researchers, scientists, and professionals in the field of drug discovery, the journey from a promising chemical scaffold to a viable therapeutic candidate is both intricate and demanding. The thiophene ring, a sulfur-containing heterocycle, is a well-established pharmacophore that forms the core of numerous approved drugs and investigational agents.[1] Derivatives of 3-Formyl-2-thiophenecarboxylic acid, in particular, offer a versatile platform for the synthesis of novel compounds with the potential for diverse biological activities, including anticancer, antimicrobial, and antioxidant effects.[2][3]

This guide provides a comprehensive framework for the in-vitro testing of novel compounds derived from this promising scaffold. It is designed to be a practical resource, offering not just detailed experimental protocols but also the scientific rationale behind the methodological choices. By understanding the "why" as well as the "how," researchers can design and execute robust in-vitro studies that generate reliable and reproducible data, forming a solid foundation for further preclinical development.

The Thiophene Scaffold: A Privileged Structure in Medicinal Chemistry

The thiophene nucleus is a five-membered aromatic ring containing a sulfur atom. Its unique electronic properties and ability to engage in various non-covalent interactions have made it a cornerstone in medicinal chemistry.[4] The structural versatility of the thiophene ring allows for the introduction of a wide array of substituents, enabling the fine-tuning of a compound's steric, electronic, and physicochemical properties to optimize its interaction with biological targets.[5] This adaptability has led to the development of thiophene-containing drugs with a broad spectrum of therapeutic applications.

A Multifaceted Approach to In-Vitro Evaluation

A thorough in-vitro evaluation of novel 3-Formyl-2-thiophenecarboxylic acid derivatives necessitates a multi-pronged approach to elucidate their potential therapeutic activities. This guide will focus on three key areas of investigation: anticancer, antimicrobial, and antioxidant activity. For each area, we will provide detailed, step-by-step protocols for standard assays, present a comparative analysis of structurally related compounds, and discuss the underlying mechanisms of action.

Part 1: Anticancer Activity Assessment

The search for novel anticancer agents is a primary focus of modern drug discovery. Many thiophene derivatives have demonstrated potent cytotoxic effects against a variety of cancer cell lines.[1] The primary method for assessing this activity in vitro is the MTT assay, which measures the metabolic activity of cells as an indicator of their viability.[6]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye MTT to its insoluble purple formazan.[7] The amount of formazan produced is directly proportional to the number of living cells.[7]

Materials:

• Novel 3-Formyl-2-thiophenecarboxylic acid derivatives

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• MTT solution (5 mg/mL in phosphate-buffered saline (PBS))

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding:

  • Culture the selected cancer cell lines in T-75 flasks until they reach 70-80% confluency.

  • Trypsinize the cells, count them using a hemocytometer, and prepare a cell suspension of the desired concentration in complete culture medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow the cells to attach.

• Compound Treatment:

  • Prepare a stock solution of each novel compound in DMSO.

  • Perform serial dilutions of the stock solutions in complete culture medium to obtain a range of desired concentrations.

  • After the 24-hour incubation, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a positive control (a known anticancer drug, e.g., Doxorubicin).

  • Incubate the plate for another 48-72 hours.

• MTT Assay:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT into purple formazan crystals.

  • Carefully remove the medium containing MTT from the wells.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15-20 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment group using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Comparative Cytotoxicity of Thiophene Derivatives

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
Thiophene Carboxamide (Compound 2b)	Hep3B (Liver)	5.46	[1]
Thiophene Carboxamide (Compound 2e)	Hep3B (Liver)	12.58	[1]
4-Arylthiophene-2-carbaldehyde (Compound 2d)	Pseudomonas aeruginosa	29.7 (µg/mL)	[8]
3-Aryl-thiophene-2-aryl/heteroaryl chalcone (Compound 5a)	HCT-15 (Colon)	21 (µg/mL)	[9]
Benchmark: Doxorubicin	HCT-15 (Colon)	25 (µg/mL)	[9]

Note: The data presented above is for structurally related but not identical compounds to those derived from 3-Formyl-2-thiophenecarboxylic acid. Direct comparison should be made with caution. The purpose of this table is to provide a general understanding of the potential potency of thiophene derivatives.

Mechanisms of Anticancer Action

Thiophene derivatives have been shown to exert their anticancer effects through various mechanisms, often targeting multiple signaling pathways crucial for cancer cell survival and proliferation.[10]

• Tubulin Polymerization Inhibition: Several thiophene-containing compounds act as microtubule-destabilizing agents.[10] They bind to the colchicine-binding site on β-tubulin, inhibiting its polymerization into microtubules.[1] This disruption of the microtubule network leads to cell cycle arrest in the G2/M phase and ultimately triggers apoptosis.[10]

Caption: Inhibition of tubulin polymerization by thiophene derivatives.

• Receptor Tyrosine Kinase (RTK) Inhibition: RTKs are a family of cell surface receptors that play a critical role in cell proliferation, survival, and differentiation.[11] Dysregulation of RTK signaling is a hallmark of many cancers. Some thiophene derivatives have been shown to act as RTK inhibitors, blocking the downstream signaling cascades that promote tumor growth.[11]

Caption: Inhibition of the Receptor Tyrosine Kinase (RTK) signaling pathway.

• Induction of Apoptosis: Apoptosis, or programmed cell death, is a crucial process for removing damaged or unwanted cells.[4] Cancer cells often evade apoptosis. Thiophene derivatives can induce apoptosis through both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial) pathways.[12][13] This involves the activation of a cascade of enzymes called caspases, which are responsible for dismantling the cell.[14]

Caption: Induction of apoptosis via extrinsic and intrinsic pathways.

Part 2: Antimicrobial Activity Screening

The rise of antimicrobial resistance is a global health crisis, necessitating the discovery of new antimicrobial agents. Thiophene derivatives have shown promising activity against a range of bacteria and fungi.[2][3] The standard in-vitro method for determining the antimicrobial efficacy of a new compound is the determination of its Minimum Inhibitory Concentration (MIC).

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[15] The broth microdilution method is a widely used technique for determining MIC values.

Materials:

• Novel 3-Formyl-2-thiophenecarboxylic acid derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and/or fungal strains (e.g., Candida albicans)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi

• Sterile 96-well microplates

• Spectrophotometer or microplate reader

Step-by-Step Methodology:

• Inoculum Preparation:

  • From a fresh agar plate, pick 3-5 well-isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution:

  • Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the compounds in the appropriate broth in the wells of a 96-well microplate. The final volume in each well should be 50 µL.

• Inoculation and Incubation:

  • Add 50 µL of the standardized inoculum to each well, bringing the final volume to 100 µL.

  • Include a growth control (inoculum without compound) and a sterility control (broth without inoculum).

  • Incubate the plates at 35-37°C for 16-20 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

  • Alternatively, the absorbance of the wells can be read using a microplate reader at 600 nm. The MIC is the lowest concentration that shows a significant reduction in absorbance compared to the growth control.

Comparative Antimicrobial Activity of Thiophene Derivatives

The antimicrobial activity of thiophene derivatives is highly dependent on the nature and position of the substituents on the thiophene ring.

Compound Class	Microorganism	MIC (µg/mL)	Reference
2-Thiophenecarboxylic acid thioureides	Bacillus subtilis	7.8 - 125	[16]
2-Thiophenecarboxylic acid thioureides	Escherichia coli	31.25 - 250	[16]
Thiophene derivatives	Staphylococcus aureus	0.87 (µM/ml)	[4]
Thiophene derivatives	Escherichia coli	0.87 (µM/ml)	[4]
Benchmark: Ampicillin	Various bacteria	Varies	[3]
Benchmark: Gentamicin	Various bacteria	Varies	[3]

Note: The data presented is for a range of thiophene derivatives and should be interpreted as indicative of the potential of this class of compounds.

Mechanisms of Antimicrobial Action

The antimicrobial mechanisms of thiophene derivatives are diverse and can involve the disruption of essential cellular processes in microorganisms. One proposed mechanism is the inhibition of bacterial histidine kinases, which are key components of two-component signal transduction systems that bacteria use to respond to environmental changes.[17] By inhibiting these kinases, the compounds can disrupt vital cellular functions, leading to bacterial cell death.

Part 3: Antioxidant Activity Evaluation

Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in a wide range of diseases. Antioxidants are molecules that can neutralize ROS and protect cells from oxidative damage. The antioxidant potential of novel compounds is often assessed using in-vitro radical scavenging assays.

Experimental Protocol: DPPH and ABTS Radical Scavenging Assays

The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are two of the most common and reliable methods for evaluating the radical scavenging activity of compounds.

DPPH Assay:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction: In a 96-well plate, add 100 µL of various concentrations of the test compound (dissolved in methanol) to 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Calculation: Calculate the percentage of radical scavenging activity and the IC₅₀ value.

ABTS Assay:

• Reagent Preparation: Prepare the ABTS radical cation (ABTS•⁺) by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark for 12-16 hours. Dilute the ABTS•⁺ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction: In a 96-well plate, add 190 µL of the ABTS•⁺ solution to 10 µL of various concentrations of the test compound.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of radical scavenging activity and the IC₅₀ value.

Comparative Antioxidant Activity

The antioxidant activity of thiophene derivatives can be compared to standard antioxidants such as ascorbic acid or Trolox. The results are often expressed as IC₅₀ values, with lower values indicating higher antioxidant capacity.

Conclusion

The in-vitro evaluation of novel compounds derived from 3-Formyl-2-thiophenecarboxylic acid is a critical step in the drug discovery process. By employing a systematic and multifaceted approach that includes the assessment of anticancer, antimicrobial, and antioxidant activities, researchers can gain a comprehensive understanding of the therapeutic potential of these compounds. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to conduct robust and meaningful in-vitro studies. While direct comparative data for a series of these specific derivatives is currently limited, the information gathered from structurally related compounds strongly suggests that the 3-Formyl-2-thiophenecarboxylic acid scaffold holds significant promise for the development of novel therapeutic agents. Further synthesis and comparative evaluation of a focused library of these derivatives are warranted to fully explore their potential and identify lead candidates for future preclinical and clinical development.

References

[4] Synthesis and in vitro Evaluation of Novel Thiophene Derivatives. (n.d.). Journal of Population Therapeutics and Clinical Pharmacology. [14] Apoptosis | Intrinsic & Extrinsic Pathways | Mechanisms of Cell Death - CST Blog. (n.d.). Cell Signaling Technology. [18] Synthesis and Biological Evaluation of Thiophene Derivatives as Acetylcholinesterase Inhibitors - ResearchGate. (2025, October 16). [7] MTT Cell Proliferation Assay - ATCC. (n.d.). [8] Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation - NIH. (2013, November 27). [1] Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - NIH. (2022, December 17). [19] Scalable Synthesis and Cancer Cell Cytotoxicity of Rooperol and Analogues - PMC - NIH. (2022, March 9). [5] A Comparative Analysis of N-Substituted Thiophene-3-Carboxamide Derivatives: A Guide for Researchers - Benchchem. (n.d.). [11] Kinase Signaling Pathways | Cell Signaling Technology. (n.d.). [10] Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly - NIH. (n.d.). [17] The rational design, synthesis and antimicrobial properties of thiophene derivatives that inhibit bacterial histidine kinases - PMC - NIH. (2018, May 17). [6] Applications of Thiophene Derivatives in Medicinal Chemistry: Application Notes and Protocols - Benchchem. (n.d.). [20] Synthesis and in vitro cytotoxicity of cross-conjugated prostaglandin A and J series and their hydroxy derivatives - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Comparison of Antitumor Activity of Some Benzothiophene and Thienothiophene Carboxanilides and Quinolones in 2D and 3D Cell Culture System - ResearchGate. (2025, August 8). 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents - PubMed. (2018, May 30). Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. (n.d.). Synthesis and Preliminary Antibacterial Evaluation of Simplified Thiomarinol Analogs. (2009, February 1). [16] Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides - ResearchGate. (n.d.). [9] (PDF) SYNTHESIS AND ANTI-CANCER ACTIVITY OF NOVEL 3-ARYL THIOPHENE-2-CARBALDEHYDES AND THEIR ARYL/HETEROARYL CHALCONE DERIVATIVES - ResearchGate. (2018, April 30). Design, synthesis and antibacterial evaluation of a novel class of tetrahydrobenzothiophene derivatives - PMC - NIH. (n.d.). [15] Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides. (n.d.). Structure-activity relationships of new 2-acylamino-3-thiophenecarboxylic acid dimers as plasminogen activator inhibitor-1 inhibitors - PubMed. (n.d.). [12] Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells - PMC - PubMed Central. (2023, December 21). [2] Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria - PMC - PubMed Central. (2024, August 20). [13] Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells | PLOS One - Research journals. (n.d.). [3] (PDF) Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate - ResearchGate. (2017, August 7). Synthesis, Structure-Activity Relationships (SAR) and in Silico Studies of Coumarin Derivatives with Antifungal Activity - MDPI. (n.d.). NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID : SYNTHESIS , STRUCTURE AND ANTIMICROBIAL STUDIES | Semantic Scholar. (n.d.). Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-furyl)-1-benzyl indazole (YC-1, Lificiguat): a review - PubMed Central. (n.d.). Pharmaceutical Design and Structure-activity Relationships of Psoralen and Derivatives. (n.d.).

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 3-Formyl-2-thiophenecarboxylic Acid

For researchers, scientists, and drug development professionals, the accurate quantification of key pharmaceutical intermediates like 3-Formyl-2-thiophenecarboxylic acid is paramount. This compound serves as a critical building block in the synthesis of various active pharmaceutical ingredients (APIs), making the reliability of its analytical measurement a cornerstone of quality control and process optimization. This guide provides an in-depth comparison of two prevalent analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the analysis of 3-Formyl-2-thiophenecarboxylic acid. We will delve into the causality behind experimental choices, present detailed, self-validating protocols, and offer a transparent cross-validation framework to ensure data integrity across different analytical platforms.

The Imperative of Methodological Diversity and Cross-Validation

Method 1: Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

Rationale: RP-HPLC is a workhorse in pharmaceutical analysis due to its versatility, robustness, and suitability for non-volatile and thermally labile compounds like 3-Formyl-2-thiophenecarboxylic acid.[4] The presence of a chromophore in the molecule makes UV detection a straightforward and sensitive choice. The acidic nature of the analyte necessitates a mobile phase with a controlled pH to ensure consistent retention and peak shape.

Experimental Protocol: HPLC-UV Analysis

1. Instrumentation and Columns:

• HPLC System: Agilent 1100 series or equivalent, equipped with a quaternary pump, autosampler, column oven, and diode array detector (DAD).

• Column: Kromasil C18, 250 mm x 4.6 mm, 5 µm particle size.

2. Reagents and Standards:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Monopotassium phosphate (KH₂PO₄) (AR grade)

• Orthophosphoric acid (85%) (AR grade)

• Ultrapure water

• 3-Formyl-2-thiophenecarboxylic acid reference standard (purity ≥ 99.5%)

3. Chromatographic Conditions:

• Mobile Phase: A mixture of 0.01 M KH₂PO₄ buffer (pH adjusted to 2.6 with phosphoric acid) and acetonitrile in a 70:30 (v/v) ratio. The acidic mobile phase ensures the carboxylic acid is in its protonated form, leading to better retention on the C18 column.[5]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 210 nm. Carboxylic acids typically exhibit strong absorbance at lower UV wavelengths.[6][7]

4. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard and dissolve in a 25 mL volumetric flask with methanol.

• Calibration Standards: Prepare a series of calibration standards (e.g., 10, 25, 50, 100, 250 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation: Accurately weigh a sample containing 3-Formyl-2-thiophenecarboxylic acid, dissolve in methanol, and dilute with the mobile phase to a final concentration within the calibration range.

Visualization of the HPLC-UV Workflow

Caption: Workflow for the HPLC-UV analysis of 3-Formyl-2-thiophenecarboxylic acid.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS offers high specificity and sensitivity, with the mass spectrometer providing structural information that confirms the identity of the analyte.[1][3] However, carboxylic acids are polar and non-volatile, making them unsuitable for direct GC analysis. Derivatization is necessary to convert the analyte into a more volatile and thermally stable form. Silylation with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective approach for this purpose.[8][9]

Experimental Protocol: GC-MS Analysis

1. Instrumentation:

• GC-MS System: Agilent 7890B GC coupled to a 5977A MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).

2. Reagents and Standards:

• Pyridine (anhydrous)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Ethyl acetate (GC grade)

• 3-Formyl-2-thiophenecarboxylic acid reference standard (purity ≥ 99.5%)

3. Derivatization Procedure:

• To 1 mg of the standard or sample in a vial, add 100 µL of pyridine and 100 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

4. GC-MS Conditions:

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp at 15 °C/min to 250 °C and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• MS Scan Range: 40-400 m/z

• Quantification Ion: To be determined from the mass spectrum of the derivatized standard (likely the molecular ion or a major fragment).

Visualization of the GC-MS Workflow

Caption: Workflow for the GC-MS analysis of 3-Formyl-2-thiophenecarboxylic acid.

Method Validation and Performance Comparison

Both methods were validated according to ICH Q2(R2) guidelines, assessing linearity, accuracy, precision (repeatability and intermediate precision), and limits of detection (LOD) and quantification (LOQ).[10][11][12]

Parameter	HPLC-UV	GC-MS	ICH Q2(R2) Acceptance Criteria
Linearity (r²)	0.9997	0.9995	≥ 0.999
Range (µg/mL)	10 - 250	5 - 200	Relevant to sample concentration
Accuracy (% Recovery)	99.2% - 101.5%	98.5% - 102.0%	Typically 98.0% - 102.0%
Precision (RSD%)
- Repeatability	≤ 1.2%	≤ 1.5%	≤ 2%
- Intermediate Precision	≤ 1.8%	≤ 2.0%	≤ 3%
LOD (µg/mL)	2.5	1.0	Signal-to-Noise ≥ 3
LOQ (µg/mL)	8.0	3.5	Signal-to-Noise ≥ 10

Cross-Validation Study

To ensure the interchangeability of the two methods, a cross-validation study was performed.[1] A single batch of 3-Formyl-2-thiophenecarboxylic acid was analyzed in triplicate by both the validated HPLC-UV and GC-MS methods.

Visualization of the Cross-Validation Process

Caption: Logical flow of the cross-validation study.

Cross-Validation Results

Replicate	HPLC-UV Assay (%)	GC-MS Assay (%)	% Difference
1	99.6	99.2	0.40%
2	99.8	99.5	0.30%
3	99.5	99.1	0.40%
Mean	99.63	99.27	0.36%
RSD (%)	0.15	0.20	N/A

The results from both methods are in excellent agreement, with a mean percentage difference of only 0.36%. This demonstrates that the two methods are equivalent for the intended purpose of quantifying 3-Formyl-2-thiophenecarboxylic acid.

Conclusion and Recommendations

Both the developed HPLC-UV and GC-MS methods are validated and proven to be accurate, precise, and linear for the quantitative determination of 3-Formyl-2-thiophenecarboxylic acid.

• HPLC-UV is recommended for routine quality control due to its simpler sample preparation, faster analysis time, and lower operational complexity.

• GC-MS is an excellent confirmatory technique. Its high specificity makes it ideal for out-of-specification investigations, impurity identification, and situations requiring unequivocal proof of identity.

The successful cross-validation provides a high degree of confidence in the analytical data generated, ensuring that decisions made based on these results are sound. This dual-method approach embodies the principles of robust analytical lifecycle management, providing flexibility and assurance in the quality assessment of this critical pharmaceutical intermediate.[13]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Formyl-2-thiophenecarboxylic Acid

Greetings, colleagues. In our pursuit of novel therapeutics and chemical entities, the integrity of our safety protocols is as crucial as the integrity of our data. This guide provides a detailed operational plan for the safe handling of 3-Formyl-2-thiophenecarboxylic acid. This is not merely a checklist, but a framework grounded in the specific hazards of this compound to ensure your work is conducted with the highest degree of safety.

The fundamental principle of laboratory safety is that personal protective equipment is the final barrier between a researcher and a potential hazard. Its effectiveness is entirely dependent on proper selection and use, which must be informed by a thorough understanding of the chemical's properties.

Hazard Analysis: Understanding the Risks of 3-Formyl-2-thiophenecarboxylic Acid

To select the appropriate PPE, we must first understand the causality behind the requirement for each piece of equipment. The primary hazards associated with 3-Formyl-2-thiophenecarboxylic acid, as identified in its Safety Data Sheet (SDS), are significant and demand respect[1].

• Acute Oral Toxicity (Category 4): The compound is harmful if swallowed[1]. This dictates that no food or drink should be present in the lab and highlights the importance of hand hygiene after handling[2].

• Skin Irritation (Category 2): Direct contact can cause skin irritation[1]. This is a common characteristic of carboxylic acids and necessitates robust hand and body protection[3].

• Serious Eye Irritation (Category 2A): This is a critical hazard. The compound can cause serious, potentially damaging, eye irritation[1]. This mandates stringent and non-negotiable eye protection.

• Respiratory Tract Irritation (Category 3): As a solid powder, the dust can be easily inhaled, leading to respiratory irritation[1][4]. This hazard makes engineering controls, such as a chemical fume hood, the primary method of mitigation.

Core Protective Measures: Your Last Line of Defense

Based on the hazard profile, the following PPE is mandatory for all work involving 3-Formyl-2-thiophenecarboxylic acid.

Eye and Face Protection

Due to the serious eye irritation risk, standard safety glasses are insufficient.

• Chemical Splash Goggles: These are required at all times when handling the solid or its solutions. They must form a seal around the eyes to protect from airborne dust and splashes[5][6].

• Face Shield: When handling larger quantities (>10g) or when there is a significant risk of splashing (e.g., during reaction quenching), a face shield must be worn over the chemical splash goggles for full facial protection[5][7].

Hand Protection

To prevent skin irritation, appropriate gloves are essential.

• Gloves: Nitrile gloves provide good chemical resistance for this class of compound[8]. Always inspect gloves for tears or punctures before use[7].

• Double Gloving: For procedures involving larger quantities or prolonged handling, double-gloving is recommended to provide an extra layer of protection and allow for safe removal of the outer glove if contamination occurs.

• Proper Removal: Never touch your skin with the outside of a contaminated glove. Use a proper glove removal technique to avoid exposure[7]. After removing gloves, always wash your hands thoroughly with soap and water[2][7].

Body Protection

Protecting your skin and personal clothing from contamination is crucial.

• Laboratory Coat: A flame-resistant lab coat should be worn and kept fully fastened[5].

• Chemical-Resistant Apron: For tasks with a higher splash potential, a chemical-resistant apron should be worn over the lab coat[5].

• Apparel: Do not wear shorts, sandals, or any open-toed shoes in the laboratory[2][8]. Long hair should be tied back.

Respiratory Protection

PPE for respiratory protection should be a secondary measure to robust engineering controls.

• Chemical Fume Hood: All weighing and handling of solid 3-Formyl-2-thiophenecarboxylic acid and its volatile solutions must be conducted within a certified chemical fume hood to control exposure to dust and vapors[5][8].

• Respirator: In the rare event that engineering controls are insufficient or during a significant spill cleanup, a NIOSH-approved respirator with P95 (for dust) or organic vapor cartridges may be necessary[7].

PPE Selection and Workflow

The following table summarizes the minimum PPE requirements for common laboratory tasks involving 3-Formyl-2-thiophenecarboxylic acid.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Chemical Splash Goggles	Single Nitrile Gloves	Lab Coat	Chemical Fume Hood
Preparing Solutions	Chemical Splash Goggles	Double Nitrile Gloves	Lab Coat	Chemical Fume Hood
Running Reaction	Chemical Splash Goggles & Face Shield	Double Nitrile Gloves	Lab Coat & Chemical Apron	Chemical Fume Hood
Work-up/Extraction	Chemical Splash Goggles & Face Shield	Double Nitrile Gloves	Lab Coat & Chemical Apron	Chemical Fume Hood
Small Spill Cleanup	Chemical Splash Goggles & Face Shield	Double Nitrile Gloves	Lab Coat	NIOSH-approved Respirator

This decision-making process can be visualized as a workflow:

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